a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

Core Science & Biosynthesis

What is a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N?

An In-Depth Technical Guide to a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N: The Gold Standard for Quantitative Bioanalysis

Abstract

This technical guide provides a comprehensive overview of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a stable isotopically labeled (SIL) molecule designed for use as an internal standard in quantitative mass spectrometry. We will delve into the foundational principles of its application, detailing its physicochemical properties, the rationale behind its isotopic labeling, and its critical role in ensuring accuracy and precision in complex biological matrices. This document is intended for researchers, analytical scientists, and drug development professionals who require robust and reliable bioanalytical methods. A detailed, field-proven protocol for the quantification of its unlabeled analog in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is presented, underscoring the practical application and superiority of SIL internal standards in modern analytical workflows.

The Imperative for a Superior Internal Standard in Quantitative Analysis

In the landscape of drug discovery and clinical research, the accurate quantification of xenobiotics and endogenous molecules in biological matrices is paramount. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the definitive tool for this purpose due to its inherent selectivity and sensitivity. However, the analytical process is susceptible to variations that can compromise data integrity. These variables include sample loss during extraction, fluctuations in instrument response, and, most notably, matrix effects—the suppression or enhancement of ionization caused by co-eluting components from the biological sample.[1]

To counteract these variables, an internal standard (IS) is incorporated into every sample. The ideal IS is a compound that behaves chemically and physically identically to the analyte of interest throughout the entire analytical process but is distinguishable by the mass spectrometer.[2] While structural analogs can be used, they often exhibit different chromatographic retention times, extraction recoveries, and ionization efficiencies, making them imperfect correctors.

Stable isotopically labeled (SIL) internal standards represent the gold standard.[2][3] By replacing specific atoms (e.g., ¹²C, ¹H, ¹⁴N) with their heavier, non-radioactive isotopes (e.g., ¹³C, ²H, ¹⁵N), a molecule is created that is chemically indistinguishable from the analyte. This ensures it co-elutes chromatographically and experiences the exact same extraction efficiency and matrix effects. The mass difference allows the mass spectrometer to detect the analyte and the IS independently. a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is an exemplary SIL-IS, engineered for the precise quantification of its unlabeled counterpart.

Physicochemical Profile and Labeling Strategy

The utility of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is rooted in its specific molecular structure and the strategic placement of its isotopic labels.

Core Structure and Properties

The parent molecule, a,a-Dimethyl-1H-indole-2-acetonitrile, belongs to the indole class of compounds, which are prevalent in natural products, pharmaceuticals, and metabolic pathways.[4][5] Its structure features a robust indole core with a dimethylacetonitrile group at the C2 position.

Property	a,a-Dimethyl-1H-indole-2-acetonitrile (Analyte)	a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (IS)
Chemical Formula	C₁₂H₁₂N₂	C₉¹³C₃H₁₂N¹⁵N
Average Molecular Weight	184.24 g/mol	188.21 g/mol [6]
Monoisotopic Mass	184.1000 Da	188.1101 Da
Mass Difference	-	+4.0101 Da
Appearance	Typically a solid	Typically a solid

Rationale for ¹³C₃¹⁵N Labeling

The choice of incorporating three ¹³C atoms and one ¹⁵N atom is a deliberate design feature that enhances its performance as an internal standard:

• Significant Mass Shift: A mass increase of +4 Da provides a clear separation from the analyte's isotopic envelope, preventing cross-talk or interference between the analyte and IS signals. This is particularly important for analytes with low natural isotope abundance, where a smaller mass shift (e.g., +2 Da) could suffer from interference from the analyte's M+2 natural isotope peak.[7]

• Isotopic Stability: The labels are placed on the acetonitrile and dimethyl moieties. These positions are not readily susceptible to metabolic cleavage or back-exchange, ensuring the isotopic label is retained throughout the biological and analytical process. Deuterium (²H) labels, while common, can sometimes exhibit chromatographic separation from the analyte (isotopic effect) and are more prone to exchange, making ¹³C and ¹⁵N labels more robust.[3]

• Fragmentation Integrity: In MS/MS analysis, fragmentation is used for selectivity. The labels are on a part of the molecule that is likely to be retained in the major product ions, ensuring that the mass difference is preserved in the selected reaction monitoring (MRM) transition.[2]

Application in Quantitative Bioanalysis: A Methodological Guide

This section provides a detailed protocol for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in human plasma, employing its stable-labeled internal standard, a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

Workflow Overview

The analytical workflow is designed for efficiency and robustness, leveraging the properties of the SIL-IS to ensure data integrity at every stage.

Bioanalytical workflow using a SIL internal standard.

Detailed Experimental Protocol

Objective: To accurately quantify a,a-Dimethyl-1H-indole-2-acetonitrile in human plasma.

1. Reagent and Stock Solution Preparation:

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of a,a-Dimethyl-1H-indole-2-acetonitrile and dissolve in 10 mL of methanol.
• IS Stock (1 mg/mL): Accurately weigh 1 mg of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and dissolve in 1 mL of methanol.
• IS Working Solution (100 ng/mL): Perform serial dilutions of the IS Stock solution with 50:50 methanol:water. Rationale: This concentration is chosen to yield a robust signal in the MS without saturating the detector and should be close to the midpoint of the calibration curve.
• Precipitation Solvent: Ice-cold acetonitrile.[8]

2. Calibration and Quality Control (QC) Sample Preparation:

• Prepare a series of calibration standards (e.g., 1, 5, 20, 100, 500, 2000 ng/mL) by spiking appropriate amounts of the analyte stock solution into blank human plasma.
• Prepare QC samples at low, medium, and high concentrations in the same manner.

3. Sample Preparation (Protein Precipitation):

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (calibrator, QC, or unknown).
• Add 10 µL of the IS Working Solution (100 ng/mL) to all tubes except for blank matrix samples.
• Add 200 µL of ice-cold acetonitrile. Causality: Acetonitrile is a water-miscible organic solvent that efficiently denatures plasma proteins, causing them to precipitate out of solution while the smaller analyte and IS molecules remain dissolved in the supernatant.[8][9]
• Vortex vigorously for 30 seconds to ensure complete mixing and protein precipitation.
• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
• Carefully transfer 150 µL of the clear supernatant to an HPLC vial for analysis.

4. LC-MS/MS Instrumentation and Parameters:

• Rationale for Parameter Choices: A C18 column is selected for its excellent retention of moderately nonpolar molecules like indoles.[10] A gradient elution ensures that the analyte is retained and separated from early-eluting matrix components while minimizing the total run time. Positive mode electrospray ionization (ESI+) is chosen as the indole nitrogen is readily protonated. The MRM transitions are selected based on the parent mass and the most stable, abundant product ions, providing a high degree of selectivity.

LC Parameter	Recommended Setting
Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3 min, hold 1 min, re-equilibrate
Injection Volume	5 µL
Column Temp	40°C

MS/MS Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Analyte MRM	Q1: 185.1 -> Q3: 128.1 (Example transition)
IS MRM	Q1: 189.1 -> Q3: 132.1 (Example transition)
Dwell Time	100 ms
Collision Energy	Optimized via infusion (e.g., 20-30 eV)
Source Temp	500°C

5. Data Analysis and Quantification:

• Integrate the chromatographic peaks for the analyte and the IS using the instrument's software.
• Calculate the Peak Area Ratio (PAR) for each sample: PAR = Analyte Peak Area / IS Peak Area.
• Construct a calibration curve by plotting the PAR of the calibration standards against their known concentrations. Apply a linear regression with 1/x² weighting.
• Determine the concentration of the analyte in QC and unknown samples by interpolating their PAR values from the calibration curve.

Ensuring Trustworthiness: The Self-Validating System

The protocol described is inherently self-validating due to the use of a co-eluting SIL-IS. During a formal method validation (per FDA/EMA guidelines), the IS provides confidence in the following key parameters:

• Matrix Effect: Since the analyte and IS co-elute, any ion suppression or enhancement affects both equally. The peak area ratio remains constant, effectively negating the matrix effect.

• Recovery: Any loss of analyte during the protein precipitation and transfer steps will be mirrored by an identical proportional loss of the IS. Again, the ratio remains unaffected, ensuring the calculated concentration is accurate regardless of extraction efficiency.

• Precision and Accuracy: By correcting for variability in sample handling and instrument performance on a sample-by-sample basis, the SIL-IS dramatically improves the precision (reproducibility) and accuracy (trueness) of the results.

The logical relationship ensuring data integrity is visualized below.

Correction mechanism of a SIL internal standard.

Conclusion

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a highly specialized and powerful analytical tool. Its design, featuring a stable indole core and strategic, high-mass isotopic labeling, makes it an ideal internal standard for challenging bioanalytical applications. By compensating for nearly all sources of analytical variability, its use in LC-MS/MS protocols ensures the generation of highly accurate, precise, and trustworthy data. This level of reliability is indispensable for making critical decisions in pharmaceutical development, clinical diagnostics, and metabolic research, solidifying the role of SIL compounds as a cornerstone of modern quantitative science.

References

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• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. Acanthus Research Inc.[Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters. [Link]

• LGC. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. LGC Standards. [Link]

• Jaglin, M., Rhimi, M., et al. (2018). Indole, a signaling molecule produced by the gut microbiota, transforms the host-pathogen relationship. Biochemical Society Transactions, 46(6), 1517-1524.

• Chhonker, Y. S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716. [Link]

• Gao, H., et al. (2014). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. Molecules, 19(7), 10156-10169. [Link]

• Duxbury, K. J., et al. (2008). Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Annals of clinical biochemistry, 45(Pt 2), 208-210. [Link]

• Beaumont, M., et al. (2021). Production of Indole and Indole-Related Compounds by the Intestinal Microbiota and Consequences for the Host: The Good, the Bad, and the Ugly. Nutrients, 13(12), 4467. [Link]

• Wikipedia. (n.d.). Acetonitrile. Wikipedia. [Link]

• Chhonker, Y. S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. ResearchGate. [Link]

• ResearchGate. (n.d.). "Stable Labeled Isotopes as Internal Standards: A Critical Review". ResearchGate. [Link]

• Biocrates Life Sciences AG. (2022). Indole - Metabolite of the month. biocrates. [Link]

• Wei, R., et al. (2021). New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases. Frontiers in Pharmacology, 12, 799393. [Link]

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An In-depth Technical Guide to α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N: Properties, Synthesis, and Application

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a stable isotopically labeled (SIL) indole derivative. This document is intended for researchers, scientists, and drug development professionals. It details the synthesis of this compound, its characterization using modern analytical techniques, and its critical application as an internal standard in quantitative bioanalysis by mass spectrometry. The rationale behind experimental choices and the importance of SILs in ensuring data integrity are discussed in depth.

Introduction: The Significance of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in Modern Drug Development

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a non-radioactive, isotopically enriched analog of α,α-Dimethyl-1H-indole-2-acetonitrile. The indole scaffold is a ubiquitous structural motif in a vast array of biologically active compounds, including many pharmaceuticals.[1] Specifically, this dimethylated indole acetonitrile serves as a key intermediate in the synthesis of certain serotonin-3 (5-HT₃) receptor antagonists.[1] These antagonists are a class of drugs primarily used to manage nausea and vomiting, particularly that induced by chemotherapy and radiation therapy.

The introduction of stable isotopes, in this case, three Carbon-13 (¹³C) atoms and one Nitrogen-15 (¹⁵N) atom, does not significantly alter the chemical properties of the molecule. However, it imparts a distinct mass difference, making α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N an invaluable tool in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[2][3] Its primary role is that of an internal standard, a compound added in a known quantity to samples to correct for variations during sample preparation and analysis, thereby ensuring the accuracy and precision of quantitative measurements of the unlabeled analyte.[2]

Physicochemical Properties

The physicochemical properties of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N are nearly identical to its unlabeled counterpart due to the nature of stable isotope substitution. The following table summarizes the key properties, with data for the unlabeled analog provided where specific data for the labeled compound is not available.

Property	Value	Source
Chemical Name	α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N	-
Molecular Formula	C₉¹³C₃H₁₂N¹⁵N	-
Molecular Weight	188.24 g/mol	Calculated
Appearance	Expected to be a solid	Inferred
Solubility	Expected to be soluble in organic solvents like methanol and DMSO.	Inferred
Melting Point	Not available for the labeled compound.	-
Boiling Point	Not available for the labeled compound.	-

Synthesis and Purification

The synthesis of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N follows a multi-step pathway, beginning with isotopically labeled precursors. The general strategy involves the construction of the indole ring system followed by the introduction of the dimethylacetonitrile moiety. The following is a representative synthetic protocol based on established indole synthesis methodologies.

General Synthetic Scheme

The synthesis of the unlabeled α,α-Dimethyl-1H-indole-2-acetonitrile is a key step in the preparation of certain pyrimido[1,6-a]indole derivatives, which act as potent 5-HT₃ receptor antagonists.[1] A plausible synthetic route for the labeled compound would involve the use of ¹³C and ¹⁵N labeled starting materials in a similar synthetic sequence.

A potential synthetic workflow is outlined below:

Caption: A generalized workflow for the synthesis and purification of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

Step-by-Step Experimental Protocol (Hypothetical)

• Step 1: Fischer Indole Synthesis of Labeled 2-Methylindole. A labeled phenylhydrazine (containing ¹⁵N) is reacted with a ¹³C-labeled acetone derivative under acidic conditions to form the corresponding labeled hydrazone. This intermediate is then cyclized, typically by heating in the presence of a catalyst such as polyphosphoric acid, to yield the labeled 2-methylindole.

• Step 2: Introduction of the Dimethylacetonitrile Group. The labeled 2-methylindole is then subjected to conditions that introduce the dimethylacetonitrile group at the 2-position of the indole ring. One possible approach involves the reaction with a suitable electrophile, followed by nucleophilic attack with a cyanide source.

• Step 3: Purification. The crude product is purified using column chromatography on silica gel with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

• Step 4: Characterization. The structure and isotopic enrichment of the final product are confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Analytical Characterization

The identity, purity, and isotopic incorporation of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N are confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be similar to the unlabeled analog, showing characteristic signals for the aromatic protons of the indole ring, the N-H proton, and the methyl protons. The integration of these signals confirms the proton count of the molecule.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for the carbon atoms in the molecule. The presence of three enriched ¹³C atoms will result in significantly enhanced signals for these specific carbons, confirming the positions of isotopic labeling.

• ¹⁵N NMR: Nitrogen-15 NMR can be used to confirm the incorporation of the ¹⁵N isotope into the indole ring.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and isotopic purity of the labeled compound. Under electrospray ionization (ESI) conditions, the compound is expected to show a prominent protonated molecule [M+H]⁺ at m/z 189.2. The mass difference of +4 Da compared to the unlabeled analog (MW = 184.24) confirms the incorporation of three ¹³C atoms and one ¹⁵N atom. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition with high accuracy.

Application in Quantitative Bioanalysis: The Role of an Internal Standard

The primary and most critical application of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is as an internal standard (IS) in quantitative bioanalytical methods, particularly those employing LC-MS/MS.[2][3]

The Principle of Isotope Dilution Mass Spectrometry

In a typical bioanalytical workflow, a small, known amount of the stable isotope-labeled internal standard is added to the biological matrix (e.g., plasma, urine) containing the unlabeled analyte of interest. The sample then undergoes extraction, cleanup, and chromatographic separation before detection by mass spectrometry.

Because the SIL-IS has virtually identical chemical and physical properties to the analyte, it experiences the same losses during sample preparation and the same ionization efficiency in the mass spectrometer.[2] By measuring the ratio of the analyte's signal to the IS's signal, any variations in the analytical process are effectively cancelled out, leading to highly accurate and precise quantification.

Caption: Workflow illustrating the use of an internal standard in quantitative bioanalysis.

Advantages of Using a Stable Isotope-Labeled Internal Standard

• Correction for Matrix Effects: Biological matrices are complex and can interfere with the ionization of the analyte in the mass spectrometer, a phenomenon known as the matrix effect. A SIL-IS co-elutes with the analyte and experiences the same matrix effects, thus correcting for this potential source of error.[4]

• Compensation for Sample Loss: During multi-step sample preparation procedures, some amount of the analyte may be lost. The SIL-IS is lost to the same extent, ensuring that the ratio of analyte to IS remains constant.

• Improved Precision and Accuracy: By accounting for variations in sample preparation and instrument response, the use of a SIL-IS significantly improves the precision and accuracy of the analytical method.[2]

Conclusion

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a vital tool for the pharmaceutical industry, particularly in the development and clinical monitoring of drugs targeting the serotonin-3 receptor. Its synthesis, while requiring specialized isotopically labeled starting materials, follows established chemical principles. The key value of this compound lies in its application as a stable isotope-labeled internal standard, which is the gold standard for robust and reliable quantitative bioanalysis using mass spectrometry. The use of such internal standards is fundamental to ensuring the integrity of data in pharmacokinetic, toxicokinetic, and clinical studies, ultimately contributing to the development of safer and more effective medicines.

References

• Information on indole's prevalence in biologically active molecules was synthesized from general chemical knowledge and supported by search results discussing indole derivatives' applic
• The role of indole derivatives in pharmaceuticals is widely documented in medicinal chemistry liter
• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantit
• General chemical properties are inferred from the structure and d
• Solubility information is based on the expected behavior of similar organic molecules.
• The synthetic scheme is a plausible route based on established indole synthesis methods.
• Details of the Fischer indole synthesis are well-established in organic chemistry.
• Purification and characterization methods are standard practices in synthetic chemistry.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed.
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• The principles of isotope dilution mass spectrometry are fundamental concepts in analytical chemistry.
• New 5-HT3 (serotonin-3) receptor antagonists, II. Synthesis and structure-activity relationships of pyrimido[1,6-a]indoles. PubMed.

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a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N molecular weight and formula

An In-depth Technical Guide to α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

Introduction

Stable isotope-labeled compounds are indispensable tools in modern pharmaceutical research and development. Their use as internal standards in quantitative bioanalysis, as tracers in metabolic studies, and as probes in mechanistic investigations provides a level of analytical precision and certainty that is otherwise unattainable. This guide focuses on α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a strategically labeled analog of a key chemical scaffold.

This isotopologue is particularly significant as an intermediate in the synthesis of various pharmacologically active molecules, including serotonin-3 (5-HT₃) receptor antagonists[1]. The incorporation of three ¹³C atoms and one ¹⁵N atom provides a distinct mass shift (M+4) from its unlabeled counterpart, making it an ideal internal standard for mass spectrometry-based quantification. This document provides a comprehensive overview of its physicochemical properties, a plausible synthetic strategy, detailed analytical characterization protocols, and its primary applications for researchers, chemists, and drug development professionals.

Part 1: Physicochemical Properties and Specifications

The fundamental characteristics of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N are summarized below. These specifications are critical for its proper handling, storage, and application in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₉¹³C₃H₁₂N¹⁵N	[1][2][3][4]
Molecular Weight	188.21 g/mol	[1][2][3][5]
IUPAC Name	2-(1H-indol-2-yl)-2-(methyl-¹³C)propanenitrile-1,3-¹³C₂-¹⁵N	[4][5]
Unlabeled CAS No.	135036-25-6	[2]
Appearance	Typically a neat solid (powder or crystalline)	N/A
Solubility	Dichloromethane (DCM), Ethyl Acetate, Methanol	[1]
Storage Conditions	Store at -20°C for long-term stability	[1]

Part 2: Synthetic Strategy and Rationale

While a specific, published synthesis for α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is not widely documented, a robust synthetic route can be devised based on established principles of indole chemistry. The primary challenge lies in the efficient and precise incorporation of the stable isotopes.

Expert Rationale for Isotopic Labeling

The choice of the ¹³C₃¹⁵N labeling pattern is deliberate and strategic.

• Mass Spectrometry: A +4 Da mass shift relative to the unlabeled analog places the isotopic peak in a region of the mass spectrum with minimal background interference from the natural abundance isotopes (¹³C, ¹⁵N) of the parent molecule. This clear separation is crucial for its function as an internal standard in sensitive LC-MS/MS assays.

• NMR Spectroscopy: The three ¹³C labels provide exceptionally strong and unambiguous signals in ¹³C NMR spectra, facilitating structural confirmation and purity assessment. The ¹⁵N label allows for direct detection via ¹⁵N NMR or the observation of J-coupling between the nitrogen and the labeled carbon (¹J_C-N_), further confirming the integrity of the nitrile group.

Generalized Synthetic Workflow

The synthesis would logically proceed through the construction of the indole core followed by the introduction of the labeled dimethylacetonitrile side chain.

Caption: A plausible synthetic workflow for the target isotopologue.

Experimental Protocol (Generalized)

Objective: To synthesize α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N from a suitable indole precursor.

• Step 1: Synthesis of the Tertiary Alcohol Intermediate.

  • Dissolve ethyl 1H-indole-2-carboxylate in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0°C in an ice bath.

  • Slowly add an excess (approx. 2.5 equivalents) of [¹³C]methylmagnesium iodide ([¹³CH₃]MgI) in diethyl ether. The use of ¹³C-labeled Grignard reagent is the first key step for isotope incorporation.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours until TLC or LC-MS analysis indicates the complete consumption of the starting ester.

  • Quench the reaction carefully by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product into ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude di-[¹³C]methyl(1H-indol-2-yl)methanol.

• Step 2: Conversion to the Labeled Nitrile.

  • Rationale: Direct conversion of the tertiary alcohol to the nitrile is challenging. A more reliable method involves converting the alcohol to a good leaving group (e.g., a tosylate or mesylate) first, followed by nucleophilic substitution.

  • Dissolve the crude alcohol from Step 1 in anhydrous pyridine or dichloromethane.

  • Cool to 0°C and add p-toluenesulfonyl chloride. Stir until the reaction is complete.

  • Work up the reaction to isolate the intermediate tosylate.

  • Dissolve the crude tosylate in a polar aprotic solvent such as DMSO or DMF.

  • Add potassium cyanide labeled with both ¹³C and ¹⁵N (K¹³C¹⁵N). This is the second critical isotope incorporation step.

  • Heat the reaction mixture (e.g., to 60-80°C) and monitor by TLC or LC-MS.

  • Upon completion, cool the mixture, dilute with water, and extract the product with ethyl acetate.

• Step 3: Purification.

  • Purify the crude final product using silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes.

  • Combine the pure fractions and evaporate the solvent to yield α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a solid.

Part 3: Analytical Characterization and Quality Control

A rigorous analytical workflow is essential to confirm the identity, purity, and isotopic enrichment of the final compound. This self-validating process ensures the material is fit for its intended purpose as a high-quality analytical standard.

Caption: Standard workflow for the analytical validation of the final product.

Mass Spectrometry (MS)

• Technique: High-Resolution Mass Spectrometry (HRMS) with electrospray ionization (ESI).

• Expected Result: The protonated molecular ion [M+H]⁺ should be observed at an m/z value corresponding to the calculated exact mass of C₉¹³C₃H₁₃N¹⁵N⁺ (189.11). The high resolution of the instrument allows for the confirmation of the elemental formula to within a few parts per million (ppm), verifying the successful incorporation of all four isotopic labels.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of a deuterated solvent such as CDCl₃ or DMSO-d₆[6].

• ¹H NMR: The spectrum will show characteristic signals for the indole ring protons and the N-H proton. The absence of signals in the aliphatic region (other than potential solvent impurities) confirms the quaternary nature of the α-carbon.

• ¹³C NMR: This is the most definitive technique for confirming the labeling pattern.

  • Enhanced Signals: Three signals will exhibit significantly higher intensity than the natural-abundance carbons of the indole ring: one for the two equivalent methyl carbons ([¹³CH₃]), one for the quaternary carbon, and one for the nitrile carbon ([¹³C]≡¹⁵N).

  • ¹³C-¹⁵N Coupling: The signal for the nitrile carbon will appear as a doublet due to one-bond coupling to the ¹⁵N nucleus (¹J_CN_), providing unequivocal evidence of the ¹³C-¹⁵N bond.

Infrared (IR) Spectroscopy

• Expected Peaks: The IR spectrum serves to confirm the presence of key functional groups.

  • N-H Stretch: A sharp peak around 3400 cm⁻¹ corresponding to the indole N-H group.

  • C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below.

  • C≡N Stretch: A strong, sharp absorption band in the region of 2200-2240 cm⁻¹. Due to the heavier isotopes, this peak will be shifted to a slightly lower wavenumber compared to the unlabeled analog's peak (typically 2240-2260 cm⁻¹)[6].

Part 4: Applications in Drug Development

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is not an active pharmaceutical ingredient itself but is a critical tool used to support drug development programs.

• Internal Standard for Quantitative Bioanalysis: Its primary application is as an internal standard (IS) for LC-MS/MS assays[3]. When analyzing biological samples (e.g., plasma, urine) for a therapeutic drug candidate containing this chemical scaffold, a known amount of the labeled compound is spiked into every sample. Because it is chemically identical to the analyte, it experiences the same behavior during sample extraction, chromatography, and ionization. However, it is detected at a different mass in the mass spectrometer. The ratio of the analyte's signal to the IS signal allows for highly accurate and precise quantification, correcting for any sample loss or matrix effects.

• Metabolic Profiling: This compound can be used as a tracer to study the metabolic fate of related drug molecules[3]. By administering the labeled compound in an in vitro (e.g., liver microsomes) or in vivo system, metabolites can be identified by searching for the characteristic +4 Da mass shift. This helps to elucidate metabolic pathways and identify potential drug-drug interactions.

References

• Choshi, S., et al. (2002). One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes. Heterocycles, 56, 129-132. Retrieved from [Link]

• Fisher Scientific. (n.d.). Alpha,Alpha-Dimethyl-1H-indole-2-acetonitrile-13C315N, TRC 1 mg. Retrieved from [Link]

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• 4. Alpha,Alpha-Dimethyl-1H-indole-2-acetonitrile-13C315N, TRC 25 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]
• 5. Alpha,Alpha-Dimethyl-1H-indole-2-acetonitrile-13C315N, TRC 1 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.de]
• 6. benchchem.com [benchchem.com]

The Definitive Guide to α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in High-Precision Quantitative Analysis

A Senior Application Scientist's Perspective on Leveraging Isotopic Internal Standards for Unimpeachable Data Integrity in Drug Development and Clinical Research

Foreword: The Pursuit of Analytical Certainty

In the landscape of modern drug development and clinical diagnostics, the demand for analytical methods of the highest precision and accuracy is non-negotiable. The journey from discovery to clinical application is paved with quantitative data, where every measurement must be robust, reproducible, and free from the ambiguities of matrix effects and system variability. It is within this exacting context that stable isotopically labeled (SIL) internal standards emerge not as a mere convenience, but as a cornerstone of analytical rigor. This guide provides an in-depth technical exploration of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a powerful tool for researchers and scientists dedicated to achieving the highest caliber of quantitative analysis. We will dissect its fundamental properties, elucidate its critical role in mass spectrometry-based bioanalysis, and provide actionable protocols for its seamless integration into demanding analytical workflows.

Compound Identification and Physicochemical Profile

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a stable, isotopically labeled analog of the parent compound, α,α-Dimethyl-1H-indole-2-acetonitrile. The strategic incorporation of three Carbon-13 (¹³C) atoms and one Nitrogen-15 (¹⁵N) atom imparts a significant mass shift, rendering it an ideal internal standard for mass spectrometric quantification.

Property	Value	Source
Molecular Formula	C₉¹³C₃H₁₂N¹⁵N	[1][2]
Molecular Weight	188.21 g/mol	[1][2]
CAS Number	Not explicitly assigned. Referenced by the unlabeled CAS: 135036-84-9.	[1]
Appearance	Typically a neat solid.	[1]
Primary Application	Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.	[2]

It is a common and accepted practice for isotopically labeled compounds not to have a unique CAS number. Instead, they are indexed under the CAS number of their unlabeled counterpart. This underscores the chemical identity between the analyte and the standard, a crucial factor for their co-elution and similar behavior during sample processing and analysis.[3]

The Rationale for Isotopic Labeling in Quantitative Mass Spectrometry

The fundamental principle behind the use of a stable isotopically labeled internal standard is to provide a reference compound that behaves virtually identically to the analyte of interest throughout the entire analytical process.[3][4][5] This includes extraction, derivatization, chromatography, and ionization. Any sample loss, degradation, or variation in ionization efficiency will affect both the analyte and the SIL internal standard to the same extent.[5][6] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, leading to highly accurate and precise quantification, even in the presence of complex biological matrices that can cause ion suppression or enhancement.[3][6]

The use of ¹³C and ¹⁵N isotopes is particularly advantageous as they are stable and do not exhibit the isotopic exchange issues that can sometimes be observed with deuterium (²H) labeling.[4][5] Furthermore, the +4 Dalton mass shift of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N provides a clear separation from the unlabeled analyte in the mass spectrum, preventing any potential for isotopic crosstalk or interference.

Caption: Workflow of Isotopic Dilution Mass Spectrometry.

Experimental Protocol: A Representative LC-MS/MS Workflow

The following protocol outlines a general methodology for the use of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as an internal standard for the quantification of its unlabeled analog in a biological matrix, such as human plasma. This protocol should be optimized and validated for the specific analyte and matrix of interest.

Materials and Reagents

• Analyte: α,α-Dimethyl-1H-indole-2-acetonitrile

• Internal Standard: α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (HPLC or LC-MS grade), Water (Type I, ultrapure), Formic Acid (LC-MS grade)[7][8]

• Biological Matrix: Human Plasma (sourced ethically and with appropriate consent)

• Equipment: Analytical balance, vortex mixer, centrifuge, solid-phase extraction (SPE) manifold and cartridges (e.g., C18), HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.

Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: To 100 µL of plasma sample, add 10 µL of the internal standard working solution (e.g., 100 ng/mL in methanol). Vortex briefly.

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Dilution: Transfer the supernatant to a clean tube and dilute with 600 µL of water containing 0.1% formic acid.

• SPE Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the diluted supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase starting conditions (e.g., 80% Water with 0.1% Formic Acid, 20% Acetonitrile with 0.1% Formic Acid).

Caption: Solid-Phase Extraction (SPE) Workflow.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 20% B to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions (Hypothetical):

  • Analyte (α,α-Dimethyl-1H-indole-2-acetonitrile): Q1: m/z 185.1 -> Q3: m/z 128.1 (Collision Energy: 20 eV)

  • Internal Standard (α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N): Q1: m/z 189.1 -> Q3: m/z 132.1 (Collision Energy: 20 eV)

Note: The specific MRM transitions and collision energies must be determined experimentally by infusing the individual compounds into the mass spectrometer.

Data Analysis and Interpretation

The quantification of the analyte is achieved by constructing a calibration curve using known concentrations of the unlabeled analyte spiked into the same biological matrix. For each calibration standard, quality control sample, and unknown sample, the peak area ratio of the analyte to the internal standard is calculated. The concentration of the analyte in the unknown samples is then determined by interpolating their peak area ratios against the calibration curve.

Conclusion: The Bedrock of Reliable Bioanalysis

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N represents a sophisticated and indispensable tool for the modern analytical scientist. Its use as a stable isotopically labeled internal standard transcends mere methodological enhancement; it is a commitment to data integrity and a safeguard against the inherent variabilities of complex bioanalytical workflows. By embracing the principles of isotopic dilution and integrating high-quality SIL standards, researchers in drug development and clinical science can generate quantitative data that is not only accurate and precise but also defensible and robust, thereby accelerating the pace of discovery and ensuring the safety and efficacy of novel therapeutics.

References

• de Boer, T., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link][4]

• de Boer, T., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link][5]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link][3]

• BYJU'S. (n.d.). Properties of Acetonitrile – C2H3N. [Link][8]

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Introduction: The Imperative for High-Purity Isotopic Standards in Quantitative Analysis

An In-Depth Technical Guide to the Isotopic Purity of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

In the landscape of modern drug development and metabolic research, the precise quantification of analytes in complex biological matrices is paramount. Stable Isotope Labeled (SIL) compounds serve as the gold standard for internal standards in mass spectrometry-based bioanalysis.[1] Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample extraction, chromatography, and ionization, thus correcting for matrix effects and variability.[2] However, the integrity of quantitative data is fundamentally dependent on the isotopic and chemical purity of the SIL internal standard.

This guide provides a comprehensive technical framework for the characterization and purity verification of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a SIL internal standard. We will explore the rationale behind its design, propose a synthetic strategy, and detail the orthogonal analytical methodologies—High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy—required to establish a self-validating system of quality control. The principles and protocols described herein are designed for researchers, analytical scientists, and quality assurance professionals who rely on the unimpeachable quality of isotopic standards for regulatory compliance and data integrity.[3]

Figure 1: A high-level overview of the quality control workflow.

Rationale for a Multi-Isotope Labeled Internal Standard

The design of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N incorporates three ¹³C atoms and one ¹⁵N atom. This results in a mass shift of +4 Daltons compared to the unlabeled analyte. The rationale for this significant mass increase is rooted in best practices for quantitative mass spectrometry:

• Minimizing Isotopic Crosstalk: Every carbon-containing molecule has a natural abundance of ¹³C (~1.1%). For an unlabeled analyte with many carbons, the M+1, M+2, and even M+3 isotope peaks can have significant intensity. A +4 Da shift ensures the mass of the SIL internal standard is clearly resolved from the natural isotopic cluster of the analyte, preventing analytical interference.[3]

• Enhanced Stability: ¹³C and ¹⁵N are stable, non-radioactive isotopes. Unlike deuterium labels, which can sometimes be susceptible to back-exchange in certain protic environments, ¹³C and ¹⁵N labels incorporated into the core chemical skeleton are exceptionally stable.[2]

Synthetic Strategy Considerations

While the precise proprietary synthesis route may vary, a plausible and efficient strategy involves the construction of the indole ring system using isotopically labeled precursors. This approach ensures high incorporation efficiency and places the labels in stable, non-exchangeable positions. A representative strategy could involve:

• Preparation of a Labeled Phenylhydrazine: Starting with a commercially available labeled precursor like ¹⁵N-aniline, which can be diazotized and reduced to form ¹⁵N-phenylhydrazine.

• Fischer Indole Synthesis: Reacting the ¹⁵N-phenylhydrazine with a ¹³C-labeled ketone, such as ¹³C₃-acetone, under acidic conditions. This classic reaction would form the indole ring with the ¹⁵N atom incorporated into the heterocycle and three ¹³C atoms forming the gem-dimethyl group and the adjacent quaternary carbon.

• Elaboration of the Acetonitrile Sidechain: Subsequent chemical steps would be required to introduce the acetonitrile functionality at the C2 position of the indole ring.

This "bottom-up" approach, where labels are incorporated early from simple, highly enriched starting materials, is generally more efficient and cost-effective than attempting to introduce labels to a pre-formed complex molecule.

The Orthogonal Analytical Mandate: MS and NMR

To ensure the highest degree of confidence, a self-validating analytical approach is required. This is achieved by using two orthogonal (fundamentally different) techniques: Mass Spectrometry and NMR Spectroscopy.

• Mass Spectrometry (MS): Provides unparalleled information about the molecular weight and the distribution of isotopologues, allowing for the precise calculation of isotopic enrichment.[4]

• NMR Spectroscopy: Offers definitive structural confirmation, verifies the exact position of the ¹³C labels, and can detect the presence of any unlabeled material or other impurities.[5]

Relying on a single method is insufficient. For instance, MS cannot confirm the location of the labels, while NMR may be less sensitive for detecting trace-level isotopic impurities. Together, they provide a complete and trustworthy picture of the standard's quality.

Isotopic Enrichment and Purity via High-Resolution Mass Spectrometry (HRMS)

HRMS, particularly techniques like Time-of-Flight (TOF), provides the mass accuracy and resolution required to separate the various isotopologues and accurately determine their relative abundances.[6][7]

Core Principles

The goal is to measure the relative intensity of the ion corresponding to the fully labeled molecule (M+4) compared to ions with fewer labels (M+3, M+2, M+1) and the unlabeled compound (M). Isotopic purity is then calculated as the percentage of the desired, fully labeled species relative to all other isotopic forms of the molecule.

Protocol: LC-HRMS Analysis

• Sample Preparation: Dissolve a small amount of the standard in a suitable solvent, such as acetonitrile or methanol, to a concentration of approximately 1 µg/mL.[8][9]

• Chromatographic Separation: Inject the sample into a UHPLC system to separate the main compound from any potential impurities.[6]

• Mass Spectrometry Acquisition: Analyze the eluent using an ESI-HRMS instrument in full scan mode.[10] Ensure the mass resolution is sufficient to resolve the isotopic peaks clearly.

• Data Processing:

  • Generate a background-subtracted mass spectrum across the chromatographic peak.

  • Create Extracted Ion Chromatograms (EICs) for each expected isotopologue (M, M+1, M+2, M+3, M+4).[8]

  • Integrate the peak area for each EIC.

Data Analysis Workflow

A critical step in the analysis is to correct the raw peak areas for the natural isotopic contributions of all other atoms (C, H, O, N) in the molecule.[7] For example, the peak observed at the M+1 mass is a combination of the compound containing one less heavy label plus the natural ¹³C contribution from the unlabeled (M) species. This deconvolution is essential for accurate purity assessment.[4]

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• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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The Telltale Molecule: A Technical Guide to Labeled vs. Unlabeled α,α-Dimethyl-1H-indole-2-acetonitrile in Advanced Pharmaceutical Research

Abstract

This technical guide provides an in-depth exploration of α,α-Dimethyl-1H-indole-2-acetonitrile, contrasting its unlabeled and isotopically labeled forms. While the unlabeled molecule serves as a versatile chemical intermediate, its labeled counterpart, particularly α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, emerges as an indispensable tool in modern drug development. This guide will elucidate the synthetic rationale, analytical characterization, and critical applications of both species, with a particular focus on the use of the labeled variant as an internal standard in pharmacokinetic studies of serotonin-3 (5-HT₃) receptor antagonists. This document is intended for researchers, medicinal chemists, and drug metabolism and pharmacokinetics (DMPK) scientists engaged in the development of novel therapeutics.

Introduction: The Indole Scaffold and the Significance of Isotopic Labeling

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core structure of numerous pharmaceuticals and biologically active compounds.[1][2] α,α-Dimethyl-1H-indole-2-acetonitrile is a specific derivative of this class, and its true value in pharmaceutical research is most profoundly realized through isotopic labeling. The incorporation of stable isotopes, such as Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N), into a drug candidate or its intermediates does not significantly alter its chemical properties but provides a distinct mass signature that is invaluable for quantitative analysis.[3][4] This guide will delve into the practical applications of this principle, using α,α-Dimethyl-1H-indole-2-acetonitrile as a case study.

Synthesis of α,α-Dimethyl-1H-indole-2-acetonitrile: Unlabeled and Labeled

A publicly available, detailed synthesis for α,α-Dimethyl-1H-indole-2-acetonitrile is not extensively documented, suggesting a specialized or proprietary nature of its preparation. However, a plausible synthetic route can be postulated based on established organic chemistry principles.

Plausible Synthesis of Unlabeled α,α-Dimethyl-1H-indole-2-acetonitrile

The synthesis would likely commence from a suitable indole precursor, such as 1H-indole-2-acetonitrile. The key transformation is the gem-dimethylation at the α-position to the nitrile group. This could be achieved through a two-step alkylation process.

Step 1: Monomethylation of 1H-Indole-2-acetonitrile

The acidic proton at the α-position of the acetonitrile can be deprotonated using a strong base, such as sodium hydride (NaH) or lithium diisopropylamide (LDA), followed by quenching with a methylating agent like methyl iodide.

Step 2: Second Methylation to Achieve Gem-Dimethylation

The resulting α-methyl-1H-indole-2-acetonitrile can then be subjected to a second round of deprotonation and methylation under similar conditions to yield the final product, α,α-Dimethyl-1H-indole-2-acetonitrile.

Experimental Protocol: Proposed Synthesis of Unlabeled α,α-Dimethyl-1H-indole-2-acetonitrile

• Preparation: To a solution of 1H-indole-2-acetonitrile in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon) at -78 °C, add a solution of lithium diisopropylamide (LDA) (1.1 equivalents) dropwise.

• First Alkylation: Stir the reaction mixture at -78 °C for 1 hour, then add methyl iodide (1.2 equivalents) and allow the reaction to slowly warm to room temperature overnight.

• Work-up and Isolation: Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to isolate α-methyl-1H-indole-2-acetonitrile.

• Second Alkylation: Repeat steps 1-3 using the isolated α-methyl-1H-indole-2-acetonitrile as the starting material to introduce the second methyl group.

• Final Purification: Purify the final product by column chromatography to obtain α,α-Dimethyl-1H-indole-2-acetonitrile.

Synthesis of Labeled α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

The synthesis of the labeled compound would follow a similar strategy, but with the use of isotopically labeled starting materials. The commercially available α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N suggests a synthesis route where the labeled atoms are incorporated into the acetonitrile and the two methyl groups.[5]

A plausible approach would involve the use of [¹³C]methyl iodide and sodium [¹³C]cyanide, with the indole nitrogen being the source of the ¹⁵N label, which would require a custom synthesis of a ¹⁵N-labeled indole precursor. A more direct route would be to start with a ¹⁵N-labeled indole and introduce the labeled side chain.

Experimental Protocol: Proposed Synthesis of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• Starting Material: Begin with a custom-synthesized 1H-[¹⁵N]indole.

• Introduction of the Acetonitrile Moiety: Convert the 1H-[¹⁵N]indole to 1H-[¹⁵N]indole-2-carboxaldehyde, which can then be converted to 1H-[¹⁵N]indole-2-acetonitrile using a suitable reagent such as tosylmethyl isocyanide.

• Labeled Alkylation: Following the protocol outlined in section 2.1, perform the gem-dimethylation using [¹³C]methyl iodide as the alkylating agent. This will introduce two ¹³C-labeled methyl groups. To incorporate the third ¹³C, a starting material with a labeled cyano group would be necessary, for instance, starting from a reaction with K¹³CN.

• Purification: Purify the final labeled product using column chromatography and characterize thoroughly to confirm isotopic incorporation.

Analytical Characterization: Distinguishing the Labeled from the Unlabeled

The primary methods for characterizing and differentiating between the unlabeled and labeled forms of α,α-Dimethyl-1H-indole-2-acetonitrile are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectra of the unlabeled and labeled compounds will be very similar. The chemical shifts of the protons on the indole ring and the methyl groups will be nearly identical.

• ¹³C NMR: The ¹³C NMR spectrum of the labeled compound will show significantly enhanced signals for the carbons of the two methyl groups and the nitrile carbon due to the ¹³C enrichment. The carbon adjacent to the ¹⁵N-labeled indole nitrogen may show a doublet due to ¹³C-¹⁵N coupling.

• ¹⁵N NMR: Direct detection by ¹⁵N NMR would definitively confirm the presence of the ¹⁵N label in the indole ring.

Data Presentation: Expected NMR Chemical Shifts

Nucleus	Unlabeled (ppm)	Labeled (¹³C₃¹⁵N) (ppm)	Expected Multiplicity (Labeled)
¹H (indole)	7.0 - 7.8	7.0 - 7.8	Doublets, Triplets
¹H (methyl)	~1.5	~1.5	Singlet
¹³C (indole)	110 - 140	110 - 140	Singlets (potential doublet for C adjacent to ¹⁵N)
¹³C (methyl)	~25	~25	Enhanced Singlet
¹³C (nitrile)	~120	~120	Enhanced Singlet
¹⁵N (indole)	-	~-150 to -250	Singlet

Mass Spectrometry (MS)

Mass spectrometry is the most powerful technique for distinguishing between the unlabeled and labeled compounds. The labeled compound will have a distinct molecular ion peak that is higher than the unlabeled compound by the mass of the incorporated isotopes.

• Unlabeled α,α-Dimethyl-1H-indole-2-acetonitrile (C₁₂H₁₂N₂): Molecular Weight = 184.24 g/mol

• Labeled α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (C₉¹³C₃H₁₂N¹⁵N): Molecular Weight = 188.21 g/mol [6]

The mass difference of 4 Da is easily resolved by modern mass spectrometers.

Experimental Protocol: LC-MS/MS Analysis

• Chromatography: Use a reverse-phase C18 column with a gradient elution of water and acetonitrile, both containing 0.1% formic acid.

• Ionization: Employ electrospray ionization (ESI) in positive ion mode.

• Mass Analysis: Use a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • MRM Transition for Unlabeled: Monitor the transition from the precursor ion (m/z 185.1 [M+H]⁺) to a characteristic product ion.

  • MRM Transition for Labeled: Monitor the transition from the precursor ion (m/z 189.1 [M+H]⁺) to its corresponding product ion.

Applications in Drug Development: A Focus on Serotonin-3 Receptor Antagonists

The primary application of labeled α,α-Dimethyl-1H-indole-2-acetonitrile is as an internal standard in quantitative bioanalysis, particularly in the development of serotonin-3 (5-HT₃) receptor antagonists.[5][6] These drugs are used to manage nausea and vomiting, often associated with chemotherapy and post-operative recovery.

The Role of an Internal Standard in Pharmacokinetic Studies

Pharmacokinetic (PK) studies determine the absorption, distribution, metabolism, and excretion (ADME) of a drug. Accurate quantification of the drug in biological matrices (e.g., plasma, urine) is crucial. Isotope-labeled internal standards are the gold standard for this purpose because they have nearly identical chemical and physical properties to the analyte, meaning they behave similarly during sample preparation and analysis, but are distinguishable by their mass.[3] This co-elution and similar ionization efficiency corrects for matrix effects and variations in instrument response, leading to highly accurate and precise quantification.

Diagram: Workflow for a Pharmacokinetic Study using a Labeled Internal Standard

Caption: Workflow of a typical pharmacokinetic study.

α,α-Dimethyl-1H-indole-2-acetonitrile as a Precursor to 5-HT₃ Antagonists

The application note stating that labeled α,α-Dimethyl-1H-indole-2-acetonitrile is an intermediate in the synthesis of 5-HT₃ receptor antagonists is significant.[6] This implies that the unlabeled compound is a building block for these drugs. The gem-dimethyl group can provide steric hindrance that may be important for receptor binding or metabolic stability.

Diagram: Logical Relationship in Drug Development

Caption: Role of labeled and unlabeled compounds.

Conclusion

α,α-Dimethyl-1H-indole-2-acetonitrile serves as a compelling example of how isotopic labeling transforms a chemical intermediate into a powerful analytical tool. While the unlabeled form is a precursor in the synthesis of potentially therapeutic agents like 5-HT₃ receptor antagonists, the ¹³C and ¹⁵N labeled version is critical for the rigorous quantitative bioanalysis required in preclinical and clinical development. This guide has provided a comprehensive overview of the synthesis, characterization, and application of both forms, underscoring the indispensable role of stable isotope-labeled compounds in advancing pharmaceutical research and development.

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Authored by: Senior Application Scientist, Advanced Mass Spectrometry Solutions

An In-Depth Technical Guide to α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N: A Prospective Chemical Labeling Reagent for Advanced Quantitative Proteomics

Publication Date: January 3, 2026

Abstract

Quantitative proteomics is a cornerstone of modern biological research, enabling the large-scale analysis of protein abundance changes that underpin cellular processes, disease states, and drug responses.[1][2] Stable isotope labeling, coupled with mass spectrometry, has emerged as a powerful strategy for achieving accurate and reproducible protein quantification.[3][4] This guide introduces α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a novel, isotopically labeled compound poised for application as a chemical labeling reagent in quantitative proteomics. While direct applications of this specific reagent are not yet prevalent in published literature, its unique structure presents an opportunity for the development of new methodologies. This document serves as a prospective guide for researchers, scientists, and drug development professionals, outlining the theoretical framework, a proposed mechanism of action, a hypothetical experimental workflow, and the necessary validation strategies for its implementation. We will explore its potential as a tool for MS1-based quantification, drawing parallels with established chemical labeling techniques while highlighting its unique chemical properties derived from the indole scaffold.

Introduction: The Landscape of Quantitative Proteomics

The goal of quantitative proteomics is to determine the relative or absolute abundance of proteins in a sample.[1] Methodologies are broadly categorized into label-free and label-based approaches. Label-free quantification offers simplicity but can be challenged by issues of reproducibility and missing data.[5] In contrast, label-based methods, which introduce stable isotopes into proteins or peptides, allow for the pooling of samples at an early stage, significantly reducing experimental variability.[3][6]

These label-based strategies can be further divided into two main types:

• Metabolic Labeling: Techniques like SILAC (Stable Isotope Labeling with Amino acids in Cell culture) incorporate isotopically labeled amino acids into proteins in vivo.[7] This is considered a gold standard for accuracy as samples are combined at the cellular level, but it is generally limited to cell culture systems.[5]

• Chemical Labeling: This approach uses reagents to covalently attach isotope tags to proteins or peptides in vitro.[8][9] This method is highly versatile and can be applied to virtually any sample type, including tissues and biofluids.[10] Prominent examples include isobaric tags like TMT and iTRAQ, which allow for multiplexed analysis, and non-isobaric methods like stable isotope dimethyl labeling, which is valued for its cost-effectiveness and simplicity.[7][11]

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is proposed as a novel reagent for chemical labeling, offering a unique structural motif for the derivatization of peptides.

The Reagent: α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

This molecule is an isotopically labeled version of α,α-Dimethyl-1H-indole-2-acetonitrile.[12][13] The key features relevant to its potential application in proteomics are:

• Indole Scaffold: The indole ring is a well-known structure in biology, most notably as the side chain of tryptophan.[14] Its chemical properties have been exploited for various bioconjugation strategies.[7][8]

• Acetonitrile Group: The nitrile (-C≡N) group is a versatile functional group in organic synthesis.[15][16]

• Stable Isotope Labeling: The incorporation of three ¹³C atoms and one ¹⁵N atom provides a defined mass shift for quantitative analysis.[17]

The structure of the "heavy" labeled reagent is shown below:

Feature	Description
IUPAC Name	a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N
Molecular Formula	C₉¹³C₃H₁₂N¹⁵N
Molecular Weight	188.21 g/mol
Isotopic Label	¹³C₃, ¹⁵N

Proposed Mechanism of Action: A Novel Chemical Labeling Strategy

Given the absence of a highly reactive functional group typically seen in labeling reagents (e.g., NHS-ester, maleimide), we propose a novel, multi-step labeling strategy targeting the N-terminus of peptides. This hypothetical mechanism involves the activation of the indole nitrogen followed by a nucleophilic attack from the peptide's terminal amine.

Two-Step Labeling Hypothesis

• Activation of the Indole Nitrogen: The indole N-H is weakly acidic. In the presence of a suitable non-aqueous base, the indole nitrogen can be deprotonated to form an indolide anion. This increases its nucleophilicity.

• Reaction with an Activated Peptide: We hypothesize coupling this reagent with a peptide whose N-terminus has been converted into a leaving group. A plausible, though speculative, approach would be to first react the peptide with a reagent like phosgene or a phosgene equivalent to form an N-terminal isocyanate. The activated indolide anion could then attack the isocyanate, forming a stable urea linkage.

This proposed mechanism is speculative and would require significant optimization. However, it leverages the known chemistry of indoles and provides a basis for experimental exploration.

Visualizing the Proposed Reaction

Caption: Proposed two-step chemical labeling reaction.

Hypothetical Experimental Workflow

This section outlines a prospective workflow for a quantitative proteomics experiment using α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

Overall Workflow Diagram

Caption: Proposed workflow for quantitative proteomics.

Detailed Step-by-Step Protocol

Note: This is a hypothetical protocol and requires empirical validation.

• Protein Extraction and Digestion:

  • Extract proteins from two samples (e.g., control and treated) using a standard lysis buffer.

  • Determine protein concentration using a BCA assay.

  • Take equal amounts of protein from each sample and perform reduction (e.g., with DTT) and alkylation (e.g., with iodoacetamide).

  • Digest the proteins into peptides overnight using trypsin.

  • Desalt the resulting peptide mixtures using C18 spin columns.

• Peptide Labeling (Hypothetical):

  • This step requires significant optimization.

  • Resuspend the desalted peptides from Sample 1 in a suitable non-aqueous solvent. Add the "light" (unlabeled) α,α-Dimethyl-1H-indole-2-acetonitrile and the activating reagents as per the proposed mechanism.

  • Concurrently, resuspend the desalted peptides from Sample 2 and label them with the "heavy" (¹³C₃¹⁵N) reagent under identical conditions.

  • Quench the reaction after a predetermined time.

• Sample Combination and Cleanup:

  • Combine the "light" and "heavy" labeled peptide samples in a 1:1 ratio.

  • Perform a final desalting step to remove excess reagents and byproducts.

• LC-MS/MS Analysis:

  • Analyze the combined peptide mixture using a high-resolution Orbitrap mass spectrometer coupled to a nano-liquid chromatography system.

  • Set up a data-dependent acquisition (DDA) method.

    • MS1 Scan: Acquire high-resolution scans (e.g., 120,000 resolution) to detect the peptide precursor ions. The "light" and "heavy" versions of each peptide will appear as a pair of peaks separated by the mass difference of the isotopic labels.

    • MS2 Scan: Select the most intense precursor ions for fragmentation (e.g., using HCD) and acquire MS/MS spectra for peptide identification.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to analyze the raw data.

  • Configure the software to search for the specific mass modification on the peptide N-termini corresponding to the addition of the labeling reagent.

  • The software will identify peptides based on their MS/MS fragmentation patterns and quantify the relative abundance of each peptide by comparing the area of the "light" and "heavy" precursor ion peaks in the MS1 scan.

Expected Mass Spectrometry Data and Interpretation

MS1 Level Quantification

The core of the quantitative data will be derived from the MS1 spectra. Each labeled peptide will appear as a pair of isotopic envelopes separated by a specific mass difference.

Isotopic Label	Added Mass (Da)
Light (¹²C₃, ¹⁴N)	185.10
Heavy (¹³C₃, ¹⁵N)	189.10
Mass Difference	4.00

The ratio of the intensities of these peak pairs directly reflects the relative abundance of the peptide in the two original samples.

MS/MS Fragmentation

Upon fragmentation, the isotopic label will remain attached to the N-terminal fragment ions (b-ions), while the C-terminal fragment ions (y-ions) will not carry the label. This can aid in spectral interpretation. The indole moiety itself may produce characteristic fragment ions upon collision-induced dissociation, which could be used to confirm the presence of the label.[18]

A Self-Validating System: Essential Steps for Method Development

As a Senior Application Scientist, it is crucial to emphasize that the utility of this novel reagent is contingent upon rigorous experimental validation. The following steps are mandatory to establish this method's trustworthiness and efficacy.

• Reaction Optimization:

  • Efficiency: Systematically test different solvents, bases, activating reagents, temperatures, and reaction times to maximize labeling efficiency (>95% is the goal).

  • Specificity: Analyze the labeled peptides to ensure the reaction is specific to the intended site (e.g., N-terminus) and does not have significant off-target reactions with amino acid side chains.

• Quantitative Accuracy and Precision:

  • Prepare samples with known mixing ratios of a standard protein digest (e.g., 1:1, 1:2, 1:5, 1:10).

  • Perform the labeling and LC-MS/MS analysis.

  • Verify that the measured ratios are accurate and precise across multiple replicates.

• Benchmarking against Established Methods:

  • Perform a head-to-head comparison with a well-established method like stable isotope dimethyl labeling.[19]

  • Compare key metrics such as the number of identified and quantified proteins, quantitative accuracy, and the presence of side reactions. A known side reaction in dimethyl labeling, for instance, is the formation of an N-methyl-4-imidazolidinone moiety.[6] Any new method must be scrutinized for similar unforeseen reactions.

Conclusion and Future Outlook

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N represents an intriguing new tool for the proteomics community. While its application is currently prospective, the unique chemical properties of its indole scaffold offer the potential for novel labeling chemistries. This guide has laid out a theoretical framework and a hypothetical workflow to serve as a starting point for researchers wishing to explore its capabilities. The success of this reagent will depend on dedicated method development to optimize the labeling reaction and rigorously validate its performance. If proven effective, this compound could expand the toolkit of chemical labeling reagents available for precise and accurate quantitative proteomics.

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Protocols & Analytical Methods

Application Notes: A Guide to the Effective Use of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as an Internal Standard in Quantitative Bioanalysis

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the utilization of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The document outlines the core principles of isotope dilution mass spectrometry, details the rationale for using a SIL-IS, and presents a systematic approach to method development and validation. While a specific pre-validated protocol for an analyte is not provided, this guide furnishes the scientific foundation and detailed experimental workflows necessary to develop a robust and reliable bioanalytical method for a target analyte using this particular internal standard.

Introduction: The Imperative for an Ideal Internal Standard

In the landscape of drug discovery and development, the accurate quantification of xenobiotics and endogenous molecules in complex biological matrices is paramount. LC-MS/MS has emerged as the gold standard for bioanalysis due to its high sensitivity and selectivity.[1] However, the analytical process is susceptible to variations in sample preparation, chromatographic performance, and mass spectrometric ionization, which can compromise the accuracy and precision of the results.[2]

The use of an internal standard (IS) is a fundamental strategy to mitigate this variability.[3] An ideal IS should mimic the physicochemical properties of the analyte of interest as closely as possible, experiencing identical losses during sample processing and equivalent ionization suppression or enhancement in the mass spectrometer source.[1][2] Stable isotope-labeled internal standards are widely regarded as the gold standard for internal standardization in LC-MS/MS-based bioanalysis.[4] α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, with its carbon-13 and nitrogen-15 labels, serves as an exemplary SIL-IS for its unlabeled counterpart and structurally related indole derivatives. The incorporation of stable isotopes results in a compound that is chemically identical to the analyte but mass-differentiated, allowing for its distinct detection by the mass spectrometer.[4]

The key advantages of using a SIL-IS like α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N include:

• Correction for Matrix Effects: Co-eluting endogenous components in biological matrices can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. A SIL-IS co-elutes with the analyte and experiences the same degree of matrix effects, enabling accurate correction.

• Compensation for Sample Preparation Variability: Losses during extraction, evaporation, and reconstitution steps are accounted for, as the SIL-IS is subject to the same physical and chemical processes as the analyte.

• Improved Precision and Accuracy: By normalizing the analyte response to the IS response, the overall precision and accuracy of the method are significantly improved, a critical requirement for regulatory submissions.[5]

This guide will walk you through the necessary steps to effectively implement α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in your quantitative bioanalytical workflows.

Physicochemical Properties and Rationale for Method Development

Understanding the physicochemical properties of the analyte and the SIL-IS is crucial for developing a robust LC-MS/MS method. While specific experimental data for α,α-Dimethyl-1H-indole-2-acetonitrile is not extensively available, we can infer its properties from the parent indole and indole-3-acetonitrile structures.

Table 1: Predicted Physicochemical Properties and their Implications for Method Development

Property	Predicted Characteristic for α,α-Dimethyl-1H-indole-2-acetonitrile	Implication for Method Development
Solubility	Sparingly soluble in water, soluble in organic solvents like methanol, ethanol, and acetonitrile.[6][7]	Stock solutions should be prepared in an organic solvent. The choice of sample extraction solvent (for protein precipitation or liquid-liquid extraction) should be based on its ability to efficiently extract the analyte from the aqueous biological matrix.
pKa	The indole NH proton is weakly acidic, with a pKa in acetonitrile around 32.8.[8] The nitrile group is not significantly basic.	The molecule is largely neutral over a wide pH range. This allows for flexibility in the choice of mobile phase pH for reversed-phase chromatography.
logP (Octanol-Water Partition Coefficient)	The indole ring is hydrophobic, and the dimethyl substitution further increases lipophilicity compared to indole-3-acetonitrile (predicted logP of ~1.8).	The compound is well-suited for reversed-phase liquid chromatography (RPLC) with C18 or C8 columns. It also suggests that protein precipitation or liquid-liquid extraction are viable sample preparation strategies.

Experimental Protocols

This section provides a detailed, step-by-step guide for developing a quantitative bioanalytical method using α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as an internal standard.

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is the foundation of a reliable quantitative assay.

Protocol 1: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of the analyte and α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N into separate volumetric flasks.

  • Dissolve the compounds in a suitable organic solvent (e.g., methanol or acetonitrile) to a final volume of 1 mL.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Store the stock solutions at -20°C or below in amber vials to protect from light.

• Intermediate and Working Solutions:

  • Prepare a series of intermediate stock solutions of the analyte by serial dilution of the primary stock solution with the appropriate solvent (e.g., 50% methanol in water). These will be used to prepare calibration standards and quality control (QC) samples.

  • Prepare a working solution of the internal standard (IS Working Solution) at a concentration that will yield a robust and reproducible signal in the mass spectrometer. A common starting concentration is 100 ng/mL, which can be adjusted based on instrument sensitivity and the expected analyte concentration range.[9][10]

LC-MS/MS Method Development

The development of a selective and sensitive LC-MS/MS method involves the optimization of both chromatographic separation and mass spectrometric detection.

Multiple Reaction Monitoring (MRM) is the most common acquisition mode for quantitative analysis on a triple quadrupole mass spectrometer, offering high selectivity and sensitivity.[8]

Protocol 2: Optimization of MRM Transitions

• Direct Infusion:

  • Prepare a ~1 µg/mL solution of the analyte and the SIL-IS in an appropriate solvent (e.g., 50% acetonitrile with 0.1% formic acid).

  • Infuse the solutions directly into the mass spectrometer using a syringe pump.

  • Acquire full scan mass spectra in both positive and negative ionization modes to identify the precursor ion, which is typically the protonated molecule [M+H]⁺ for indole compounds.

  • Select the precursor ion and perform product ion scans to identify the most abundant and stable fragment ions.

• Predicted MRM Transitions:

  • Analyte (α,α-Dimethyl-1H-indole-2-acetonitrile): The molecular weight is 184.24 g/mol . The precursor ion is expected to be [M+H]⁺ at m/z 185.2. A likely fragmentation pathway involves the loss of the dimethylacetonitrile group or cleavage within the indole ring. Based on the fragmentation of similar indole structures, a potential product ion could result from the loss of the acetonitrile group and a methyl radical, or other characteristic fragmentations of the indole ring.[2]

  • Internal Standard (α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N): The molecular weight is approximately 188.21 g/mol . The precursor ion is expected to be [M+H]⁺ at m/z 189.2. The fragmentation pattern should be analogous to the analyte, with the product ions shifted by the corresponding mass of the incorporated isotopes.

• Collision Energy Optimization:

  • For each selected precursor-product ion pair (transition), optimize the collision energy (CE) to maximize the signal intensity of the product ion.

The following diagram illustrates the workflow for MRM optimization:

Caption: Workflow for the optimization of MRM transitions.

The goal of liquid chromatography is to achieve a reproducible retention time for the analyte and separate it from potential interferences in the matrix.

Protocol 3: Liquid Chromatography Method Development

• Column Selection: A C18 reversed-phase column (e.g., 50-100 mm length, 2.1 mm internal diameter, <3 µm particle size) is a good starting point for this lipophilic compound.

• Mobile Phase Selection:

  • Aqueous Phase (A): Water with 0.1% formic acid (for positive ionization mode).

  • Organic Phase (B): Acetonitrile or methanol with 0.1% formic acid.

• Gradient Elution: Start with a gradient from a low percentage of organic phase (e.g., 10-20%) to a high percentage (e.g., 90-95%) over several minutes to determine the approximate elution conditions.

• Optimization: Adjust the gradient slope, flow rate (typically 0.3-0.5 mL/min for a 2.1 mm ID column), and column temperature to achieve a sharp, symmetrical peak shape with a retention time of 2-5 minutes.

Sample Preparation

The objective of sample preparation is to extract the analyte and internal standard from the biological matrix and remove interfering components.

Protocol 4: Protein Precipitation (for Plasma/Serum)

• Sample Aliquoting: Aliquot 50-100 µL of plasma/serum samples, calibration standards, and QCs into a 96-well plate or microcentrifuge tubes.

• Internal Standard Spiking: Add a small, precise volume (e.g., 5-10 µL) of the IS Working Solution to all wells except for the blank matrix samples.

• Precipitation: Add 3-4 volumes of cold acetonitrile (or methanol) to each well.

• Vortexing: Vortex the plate/tubes for 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., >3000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean plate or vials for LC-MS/MS analysis.

The following diagram illustrates the protein precipitation workflow:

Caption: Workflow for sample preparation by protein precipitation.

Method Validation

Once the analytical method is developed, it must be validated to ensure it is suitable for its intended purpose. The validation should be performed according to the guidelines of regulatory agencies such as the FDA and EMA, which are now harmonized under the ICH M10 guideline.[5]

Table 2: Key Bioanalytical Method Validation Parameters

Parameter	Purpose	General Acceptance Criteria (ICH M10)
Selectivity	To ensure the method can differentiate the analyte and IS from endogenous matrix components.	Response in blank matrix should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.
Calibration Curve	To define the relationship between concentration and response.	At least 6-8 non-zero standards. A regression model is applied (e.g., linear, weighted 1/x²).
Accuracy & Precision	To determine the closeness of measured values to the nominal value and the degree of scatter.	Within-run and between-run accuracy within ±15% (±20% at LLOQ). Precision (CV) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	To assess the impact of the matrix on ionization.	The CV of the IS-normalized matrix factor should not be greater than 15%.
Stability	To ensure the analyte is stable under various storage and handling conditions.	Mean concentration of stability QCs should be within ±15% of nominal concentration.
Dilution Integrity	To verify that samples with concentrations above the upper limit of quantification (ULOQ) can be diluted and accurately measured.	Accuracy and precision of diluted QCs should be within ±15%.

Data Analysis and Quantification

The concentration of the analyte in unknown samples is determined from the calibration curve.

• Peak Integration: Integrate the peak areas of the analyte and the internal standard in all samples, standards, and QCs.

• Response Ratio Calculation: Calculate the peak area ratio (Analyte Peak Area / IS Peak Area) for each injection.

• Calibration Curve Construction: Plot the peak area ratio of the calibration standards against their nominal concentrations. Apply a linear regression with appropriate weighting (e.g., 1/x or 1/x²).

• Concentration Determination: Use the regression equation from the calibration curve to calculate the concentration of the analyte in the unknown samples based on their measured peak area ratios.

Conclusion

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a high-quality stable isotope-labeled internal standard suitable for the development of robust and reliable quantitative bioanalytical methods. By following the systematic approach to method development and validation outlined in these application notes, researchers can establish a highly sensitive, selective, and accurate LC-MS/MS assay for the quantification of the unlabeled analyte or structurally similar compounds in various biological matrices. The principles and protocols described herein provide a solid foundation for generating high-quality data to support drug discovery and development programs.

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Quantitative Bioanalysis of a,a-Dimethyl-1H-indole-2-acetonitrile using a Stable Isotope-Labeled Internal Standard and LC-MS/MS

An Application Note for Drug Development Professionals

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a,a-Dimethyl-1H-indole-2-acetonitrile in a biological matrix. The protocol leverages a stable isotope-labeled (SIL) internal standard, a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, to ensure the highest level of accuracy and precision, effectively mitigating matrix effects and variability in sample processing. The methodology detailed herein is designed for researchers, scientists, and drug development professionals requiring reliable bioanalytical data for pharmacokinetic, toxicokinetic, or metabolism studies. The protocol encompasses sample preparation via protein precipitation, optimized chromatographic separation, and selective detection using Multiple Reaction Monitoring (MRM).

Introduction: The Imperative for Precision in Bioanalysis

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1][2] The precise quantification of novel indole-containing compounds, such as a,a-Dimethyl-1H-indole-2-acetonitrile, in biological fluids is a critical step in the drug discovery and development pipeline. Accurate measurement of analyte concentrations is fundamental to understanding a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its inherent sensitivity and selectivity. However, the complexity of biological matrices like plasma or serum can introduce significant analytical challenges, primarily matrix effects, which can cause ion suppression or enhancement, leading to inaccurate results. The most effective strategy to counteract these issues is the use of a stable isotope-labeled internal standard (SIL-IS).[3][4][5] A SIL-IS, such as a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, is the ideal internal standard as it shares identical physicochemical properties with the analyte.[6][7][8] This ensures that it co-elutes chromatographically and experiences the same effects during sample extraction and ionization, providing a reliable basis for accurate quantification.

This document provides a comprehensive protocol for the LC-MS/MS analysis of a,a-Dimethyl-1H-indole-2-acetonitrile, grounded in established bioanalytical principles and regulatory expectations.[9][10][11]

Principle of the Method

The quantitative method is based on the principle of stable isotope dilution. A known, fixed amount of the SIL-IS (a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N) is added to all samples, including calibration standards, quality control (QC) samples, and unknown study samples, at the beginning of the sample preparation process. Following a protein precipitation extraction, the analyte and the SIL-IS are analyzed by a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The instrument specifically monitors the transition of a precursor ion to a specific product ion for both the analyte and the SIL-IS. Quantification is achieved by calculating the ratio of the analyte's peak area to the SIL-IS's peak area and plotting this ratio against the analyte's concentration for the calibration standards. This ratio-based calculation normalizes for variations in extraction recovery, injection volume, and ionization efficiency, thereby ensuring a highly precise and accurate measurement.[5]

Materials, Reagents, and Instrumentation

Materials and Reagents

• Analyte: a,a-Dimethyl-1H-indole-2-acetonitrile (Purity ≥ 98%)

• Internal Standard: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N[12][13] (Isotopic Purity ≥ 99%)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Deionized Water (18.2 MΩ·cm)

• Mobile Phase Additive: Formic Acid (LC-MS Grade)

• Biological Matrix: Human Plasma (K₂EDTA) - Sourced from an accredited vendor.

• Standard laboratory consumables including polypropylene tubes, autosampler vials, and precision pipettes.

Instrumentation

• LC System: A UHPLC system capable of delivering accurate gradients at high pressures (e.g., Waters Acquity UPLC, Shimadzu Nexera).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex QTRAP 6500+, Waters Xevo TQ-S, Agilent 6495C).

• Analytical Column: A reversed-phase column suitable for small molecule analysis, such as a Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

LC-MS/MS Method Parameters

Optimization of LC-MS/MS parameters is crucial for achieving the desired sensitivity and selectivity. The following tables provide a validated starting point for method development.

Table 1: Liquid Chromatography Parameters

Parameter	Setting	Rationale
Analytical Column	Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm	Provides excellent peak shape and resolution for indole-type compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation for positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is an effective organic solvent for eluting small molecules from a C18 column.[14][15]
Flow Rate	0.5 mL/min	Appropriate for a 2.1 mm ID column, balancing speed and efficiency.
Column Temperature	40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 µL	A typical volume to balance sensitivity and peak shape.
Gradient Program	Time (min)	%B
	0.0	10
	2.5	95
	3.5	95
	3.6	10

| | 5.0 | 10 |

Table 2: Mass Spectrometry and MRM Parameters | Parameter | Setting | Rationale | | :--- | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Positive | Indole nitrogen is readily protonated, making positive mode ESI highly effective. | | Capillary Voltage | 3.5 kV | Optimized for stable spray and maximum ion generation. | | Source Temperature | 550 °C | Facilitates efficient desolvation of the mobile phase. | | Nebulizer Gas (N₂) | 50 psi | Optimized for spray formation. | | Heater Gas (N₂) | 60 psi | Aids in desolvation. | | MRM Transitions | Analyte / IS | Precursor Ion (Q1) m/z | Product Ion (Q3) m/z | Collision Energy (CE) | | | a,a-Dimethyl-1H-indole-2-acetonitrile | 185.1 | 128.1 | 25 eV | | | a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N | 189.1 | 132.1 | 25 eV | Note: The exact m/z values and collision energies must be optimized for the specific instrument used by infusing a standard solution of the analyte and internal standard.

Detailed Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the analyte and the SIL-IS into separate volumetric flasks. Dissolve in methanol to create 1 mg/mL stock solutions. Store at -20 °C.

• Analyte Working Solutions: Prepare a series of working solutions for the calibration curve and QCs by serially diluting the analyte stock solution with 50:50 (v/v) methanol:water.

• Internal Standard Working Solution (100 ng/mL): Dilute the SIL-IS stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL. This concentration should be chosen based on the expected analyte concentration range and the MS response.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples prior to LC-MS analysis.[16][17][18]

• Aliquot Samples: Label 1.5 mL polypropylene tubes. Pipette 50 µL of blank plasma (for calibration standards and blanks), QC plasma, or study sample plasma into the appropriate tubes.

• Spike Analyte (for Calibration Curve and QCs only): Add 5 µL of the appropriate analyte working solution to the blank plasma tubes. Add 5 µL of 50:50 methanol:water to the blank and unknown sample tubes.

• Add Internal Standard: Add 25 µL of the SIL-IS working solution (100 ng/mL) to all tubes except the blank. Vortex briefly.

• Precipitate Proteins: Add 200 µL of ice-cold acetonitrile to each tube.[14][15]

• Mix and Centrifuge: Vortex each tube vigorously for 30 seconds to ensure thorough protein precipitation. Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Transfer Supernatant: Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

• Inject: The samples are now ready for injection into the LC-MS/MS system.

Caption: Workflow for LC-MS/MS analysis of a,a-Dimethyl-1H-indole-2-acetonitrile.

Construction of the Calibration Curve

A calibration curve is prepared by spiking blank plasma with the analyte at a minimum of 6-8 non-zero concentration levels. The curve should span the expected concentration range of the unknown samples. A linear regression with a 1/x² weighting is typically used to plot the peak area ratio (Analyte/IS) versus the nominal analyte concentration. The coefficient of determination (r²) should be >0.99 for the curve to be accepted.[9]

Method Validation

A full validation of this bioanalytical method should be conducted in accordance with regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) or the International Council for Harmonisation (ICH).[10][19][20] Key validation parameters include:

• Selectivity and Specificity: The method's ability to differentiate and quantify the analyte in the presence of other components in the matrix. Assessed by analyzing at least six different lots of blank matrix.

• Accuracy and Precision: Intra- and inter-day accuracy (%Bias) and precision (%CV) should be evaluated at a minimum of four QC levels (LLOQ, Low, Mid, High). Acceptance criteria are typically within ±15% (±20% at the LLOQ).[20]

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Matrix Effect: Assessed to ensure that the biological matrix does not interfere with the ionization of the analyte and internal standard.[11]

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Stability: Analyte stability must be demonstrated under various conditions relevant to sample handling and storage, including freeze-thaw cycles, short-term bench-top stability, and long-term storage stability at -80 °C.

Conclusion

The protocol described provides a highly selective, sensitive, and robust method for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in a biological matrix. The use of its corresponding stable isotope-labeled internal standard, a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, is critical for ensuring data integrity by correcting for analytical variability. This method is well-suited for regulated bioanalysis and can be readily adapted and validated for high-throughput applications in the drug development process.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess.

• Nwosu, A. C., & Aldawsari, M. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Chhonker, Y. S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716. [Link]

• Tecan Group Ltd. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan.
• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe, 30(6), 13-18.
• Ramanathan, L., et al. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Anal. Methods, 6, 2281-2296.
• ResearchGate. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues.
• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation.
• Bioanalytical Insights. (2018).
• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
• Foley, J. P., et al. (2019). Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. Proteomics.
• Chhonker, Y. S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716.
• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. FDA.
• U.S. Food and Drug Administration. (2018).
• El-Shazly, M., et al. (2012). Analysis of Indole Alkaloids from Rhazya stricta Hairy Roots by Ultra-Performance Liquid Chromatography-Mass Spectrometry. Molecules, 17(7), 8105-8116.
• Outsourced Pharma. (2023, January 11).
• ResearchGate. (n.d.). Conditions for LC-MS/MS analysis of indole species.
• MedChemExpress. (n.d.). a,a-Dimethyl-1H-indole-2-acetonitrile-13C3,15N.
• MedChemExpress. (n.d.). a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.
• United States Biological. (n.d.). 469515 α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N.
• BenchChem. (n.d.).
• CLEARSYNTH. (n.d.). a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.
• Sapegin, A. V., et al. (2019). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. Molecules, 24(16), 2963.

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Application Note: High-Precision Quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in Complex Matrices using Stable Isotope Dilution GC-MS

Abstract

This application note details a robust and highly accurate method for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile using Gas Chromatography-Mass Spectrometry (GC-MS) coupled with a stable isotope dilution (SID) strategy. The use of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N as an internal standard ensures exceptional accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1] This protocol is designed for researchers, scientists, and drug development professionals requiring reliable quantification of this indole derivative in complex biological or chemical matrices.

Introduction: The Rationale for Isotope Dilution GC-MS

a,a-Dimethyl-1H-indole-2-acetonitrile is an indole derivative of interest in various fields, including medicinal chemistry and metabolic research. Accurate quantification of such compounds in complex samples like biological fluids or reaction mixtures is often challenging due to the presence of interfering substances, known as matrix effects. These effects can lead to ion suppression or enhancement in the mass spectrometer, resulting in inaccurate measurements.

Stable Isotope Dilution (SID) GC-MS is the gold standard for quantitative analysis, offering unparalleled specificity and accuracy.[1][2] This technique involves the addition of a known quantity of a stable isotope-labeled version of the analyte of interest (in this case, a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N) to the sample at the earliest stage of preparation.[3][4] Because the labeled internal standard is chemically identical to the analyte, it experiences the same extraction inefficiencies, derivatization yields, and ionization responses in the GC-MS system.[5] By measuring the ratio of the unlabeled analyte to the labeled internal standard, precise quantification can be achieved, effectively nullifying matrix effects and procedural inconsistencies.[6]

Principle of the Method

The core of this method lies in the co-analysis of the target analyte and its stable isotope-labeled internal standard. After extraction from the sample matrix, the mixture is introduced into the GC-MS. The gas chromatograph separates the compounds based on their volatility and interaction with the stationary phase. Subsequently, the mass spectrometer ionizes the eluted compounds and separates the resulting ions based on their mass-to-charge ratio (m/z). By selectively monitoring characteristic ions for both the native analyte and the labeled internal standard, a response ratio is generated. This ratio is then used to determine the concentration of the analyte in the original sample by referencing a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Figure 1: Experimental workflow for GC-MS quantification.

Materials and Reagents

• Analytes:

  • a,a-Dimethyl-1H-indole-2-acetonitrile (≥98% purity)

  • a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N (Isotopic Purity ≥99%)[7][8][9]

• Solvents:

  • Acetonitrile (HPLC or GC-MS grade)[10]

  • Ethyl Acetate (HPLC or GC-MS grade)

  • Hexane (HPLC or GC-MS grade)

  • Methanol (HPLC or GC-MS grade)

  • Deionized Water (18.2 MΩ·cm)

• Reagents:

  • Anhydrous Sodium Sulfate

• Equipment:

  • Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

  • Analytical Balance

  • Vortex Mixer

  • Centrifuge

  • Micropipettes

  • Glassware (vials, tubes, flasks)

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of a,a-Dimethyl-1H-indole-2-acetonitrile and dissolve in 10 mL of acetonitrile to create a 1 mg/mL primary stock solution.

  • Similarly, prepare a 1 mg/mL primary stock solution of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N in acetonitrile.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of the analyte by serial dilution of the primary stock solution with acetonitrile. These will be used to create the calibration curve.

• Internal Standard Spiking Solution (10 µg/mL):

  • Dilute the primary stock solution of the internal standard with acetonitrile to a final concentration of 10 µg/mL.

Sample Preparation: Liquid-Liquid Extraction

This protocol is a general guideline and may require optimization based on the specific sample matrix.

• To 1 mL of the sample (e.g., plasma, urine, or reaction mixture) in a glass centrifuge tube, add 50 µL of the 10 µg/mL internal standard spiking solution.

• Vortex the mixture for 30 seconds.

• Add 2 mL of ethyl acetate to the tube.

• Vortex vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Repeat the extraction (steps 3-6) with an additional 2 mL of ethyl acetate and combine the organic layers.

• Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters are a starting point and should be optimized for your specific instrument.

Parameter	Condition
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977B or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	280 °C
Oven Program	Initial: 100 °C, hold 1 minRamp: 20 °C/min to 280 °C, hold 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Compound	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
a,a-Dimethyl-1H-indole-2-acetonitrile	~8.5 min	171.1	186.1, 156.1
a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N	~8.5 min	175.1	190.1, 160.1

Note: The exact m/z values and retention times should be confirmed by injecting a standard solution of each compound.

Data Analysis and Quantification

• Calibration Curve Construction:

  • Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the analyte and a fixed concentration of the internal standard.

  • Process these standards using the sample preparation protocol described above.

  • Analyze the extracts by GC-MS.

  • For each calibration point, calculate the peak area ratio of the analyte's quantifier ion to the internal standard's quantifier ion.

  • Plot the peak area ratio against the corresponding analyte concentration to generate a linear calibration curve. A linear regression with a correlation coefficient (R²) of ≥ 0.995 is desirable.[11]

• Sample Quantification:

  • Analyze the prepared unknown samples using the same GC-MS method.

  • Calculate the peak area ratio for each unknown sample.

  • Determine the concentration of a,a-Dimethyl-1H-indole-2-acetonitrile in the unknown samples by interpolating their peak area ratios on the calibration curve.

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Preparation of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N Stock Solution: An Application Note and Protocol

Introduction: The Critical Role of Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis

In the landscape of modern drug development and clinical research, the accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for such bioanalytical applications due to its high sensitivity and selectivity. However, the accuracy and precision of LC-MS/MS assays can be compromised by several factors, including variability in sample preparation, matrix effects, and fluctuations in instrument response. To mitigate these variabilities, a robust internal standard (IS) is indispensable.

A stable isotope-labeled internal standard (SIL-IS) is the preferred choice in LC-MS/MS bioanalysis.[1] SIL-IS are compounds where one or more atoms have been replaced with their heavy stable isotopes (e.g., ¹³C, ¹⁵N, ²H).[2] These standards are chemically and physically almost identical to the analyte of interest, ensuring they co-elute during chromatography and experience similar ionization effects in the mass spectrometer.[3] This near-identical behavior allows for the correction of analytical variability, leading to highly accurate and precise quantification.[4]

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a SIL-IS used as an intermediate in the synthesis of serotonin-3 receptor antagonists and serves as a crucial tool in pharmacokinetic and metabolism studies of related therapeutic agents.[5] The preparation of an accurate and stable stock solution of this internal standard is the foundational step for the development of reliable quantitative bioanalytical methods. This application note provides a detailed, field-proven protocol for the preparation, validation, and storage of an a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N stock solution, grounded in the principles of scientific integrity and analytical best practices.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of the analytical standard is fundamental to developing a robust preparation protocol. While specific experimental data for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is not extensively published, its properties can be inferred from its structure and data on analogous indole compounds.

Property	Value/Information	Source/Rationale
Molecular Formula	C₉¹³C₃H₁₂N¹⁵N
Molecular Weight	188.21 g/mol
Appearance	Likely a solid (based on related indole-acetonitrile compounds)	[6]
Solubility	Expected to be soluble in polar aprotic organic solvents such as acetonitrile, acetone, and ethanol; limited solubility in water.	Based on the properties of Indole-3-acetonitrile[6] and the polar aprotic nature of acetonitrile.[5]
Stability	Indole compounds are susceptible to oxidation and degradation from heat and light.	[7]

Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol details the steps for preparing a 1 mg/mL stock solution of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. This concentration is a common starting point for the serial dilution of calibration standards and quality control samples in bioanalytical assays.

I. Materials and Equipment

• a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (solid, with Certificate of Analysis)

• HPLC-grade or MS-grade Acetonitrile (ACN)[8]

• Analytical balance (4-5 decimal places)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes and sterile, disposable tips

• Amber glass vials with PTFE-lined screw caps

• Weighing paper or boat

• Spatula

• Ultrasonic bath

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

II. Pre-Preparation and Safety Considerations

Safety First: Before handling any chemicals, it is imperative to consult the Safety Data Sheet (SDS) for both a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and acetonitrile.[9][10] Acetonitrile is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin.[9] All handling of acetonitrile and the solid standard should be performed in a well-ventilated chemical fume hood.

Rationale for Solvent Choice: Acetonitrile is selected as the solvent for several key reasons:

• Solubility: As a polar aprotic solvent, it is likely to effectively dissolve the indole-acetonitrile derivative.[5][6]

• Compatibility with LC-MS/MS: Acetonitrile is a common mobile phase component in reversed-phase liquid chromatography, ensuring compatibility with downstream analytical methods.[5]

• Volatility: Its volatility allows for easy evaporation during sample preparation steps if required.

III. Step-by-Step Stock Solution Preparation

• Equilibration of Standard: Allow the container of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the solid material, which could affect weighing accuracy.

• Weighing the Standard:

  • Place a clean, dry weighing boat on the analytical balance and tare it.

  • Carefully weigh approximately 1 mg of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N into the weighing boat. Record the exact weight to four decimal places (e.g., 1.0000 mg).

  • Expert Insight: For accuracy, it is recommended to prepare the stock solution from a separate weighing of the reference standard than the one used for calibration standards.[10]

• Dissolution:

  • Carefully transfer the weighed solid into a 1 mL Class A volumetric flask.

  • Add approximately 0.7 mL of HPLC-grade acetonitrile to the flask.

  • Cap the flask and vortex for 30 seconds to facilitate dissolution.

  • If the solid does not fully dissolve, place the flask in an ultrasonic bath for 5-10 minutes at room temperature.[7]

• Dilution to Volume:

  • Once the solid is completely dissolved, add acetonitrile dropwise until the bottom of the meniscus aligns with the calibration mark on the volumetric flask.

  • Cap the flask securely and invert it 15-20 times to ensure a homogenous solution.

• Calculation of Final Concentration:

  • Calculate the precise concentration of the stock solution using the following formula: Concentration (mg/mL) = (Actual weight of standard in mg) / (Volume of volumetric flask in mL)

• Labeling and Storage:

  • Transfer the stock solution to a pre-labeled amber glass vial with a PTFE-lined screw cap.

  • The label should include:

    • Name of the compound: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

    • Concentration (e.g., 1.0000 mg/mL)

    • Solvent (Acetonitrile)

    • Preparation Date

    • Analyst's Initials

    • Expiry Date (to be determined by stability studies)

  • Store the stock solution in a refrigerator at 2-8°C, protected from light.[7] For long-term storage (greater than one month), storing at -20°C is recommended.[7]

Workflow for Stock Solution Preparation and Quality Control

Sources

• 1. clinivex.com [clinivex.com]
• 2. 1H-Indole-3-acetonitrile (CAS 771-51-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. scispace.com [scispace.com]
• 4. Alpha,Alpha-Dimethyl-1H-indole-2-acetonitrile-13C315N [lgcstandards.com]
• 5. Acetonitrile - Wikipedia [en.wikipedia.org]
• 6. CAS 771-51-7: Indole-3-acetonitrile | CymitQuimica [cymitquimica.com]
• 7. benchchem.com [benchchem.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. fishersci.com [fishersci.com]
• 10. agilent.com [agilent.com]

Application Note: High-Throughput Quantification of α,α-Dimethyl-1H-indole-2-acetonitrile in Human Plasma using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

This application note presents a robust, high-throughput, and validated bioanalytical method for the quantification of a novel drug candidate, α,α-Dimethyl-1H-indole-2-acetonitrile, in human plasma. The method employs its stable isotope-labeled (SIL) analog, α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, as the internal standard (IS) to ensure the highest degree of accuracy and precision, mitigating variability from sample preparation and matrix effects. Sample preparation is streamlined using solid-phase extraction (SPE), followed by analysis with a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) system. The described method is validated according to the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) guidelines and is suitable for supporting pharmacokinetic (PK) studies in clinical drug development.

Introduction: The Rationale for a Stable Isotope-Labeled Internal Standard

In modern pharmacokinetic analysis, the use of a stable isotope-labeled internal standard is considered the gold standard for quantitative bioanalysis using LC-MS/MS. A SIL-IS is the ideal internal standard because it shares nearly identical physicochemical properties (e.g., pKa, polarity, and ionization efficiency) with the unlabeled analyte. Consequently, it co-elutes chromatographically and experiences the same extraction recovery and matrix effects. However, being mass-shifted, it is clearly distinguishable by the mass spectrometer. This co-behavior allows the SIL-IS to precisely track and correct for any analytical variability during sample processing and injection, which is a significant advantage over using structurally similar analog internal standards.

The target analyte, α,α-Dimethyl-1H-indole-2-acetonitrile, and its SIL-IS, α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, are the focus of this protocol. The incorporation of three ¹³C atoms and one ¹⁵N atom provides a +4 Dalton mass difference, which is sufficient to prevent isotopic crosstalk and ensure clear differentiation between the analyte and the IS. This method is designed to provide the high level of data integrity required for regulatory submissions in drug development.

Physicochemical Properties of Analyte and Internal Standard

A thorough understanding of the analyte's properties is critical for rational method development, particularly for optimizing sample extraction and chromatographic separation.

Property	Analyte (a,a-Dimethyl-1H-indole-2-acetonitrile)	Internal Standard (a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N)	Rationale for Method Development
Molecular Formula	C₁₂H₁₂N₂	C₉¹³C₃H₁₂N¹⁵N	The addition of stable isotopes does not significantly alter chemical behavior.
Monoisotopic Mass	184.1000 Da	188.1101 Da	A +4 Da mass shift provides excellent separation for MS detection.
Estimated LogP	~2.5	~2.5	Indicates moderate lipophilicity, suitable for reverse-phase chromatography and SPE with a C18 sorbent.
Estimated pKa	~16.5 (indole N-H), ~ -1.0 (protonated indole)	~16.5, ~ -1.0	The molecule is neutral over a wide pH range, simplifying extraction. Ionization will be efficient in an acidic mobile phase via protonation for ESI+.

Bioanalytical Method Protocol

This protocol details the full workflow from sample receipt to final data acquisition.

Materials and Reagents

• Analyte: α,α-Dimethyl-1H-indole-2-acetonitrile (≥98% purity)

• Internal Standard: α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (≥98% purity, ≥99% isotopic enrichment)

• Solvents: Acetonitrile, Methanol, Isopropanol (all LC-MS grade)

• Reagents: Formic Acid (≥99%), Ammonium Acetate (≥99.99%), Zinc Sulfate (≥99%)

• Water: Deionized water, 18.2 MΩ·cm

• Biological Matrix: Blank human plasma (K₂EDTA)

• SPE Cartridges: C18, 100 mg, 1 mL format

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve the analyte and IS in methanol to create 1 mg/mL stock solutions.

• Working Stock Solutions: Prepare serial dilutions of the primary analyte stock in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality controls.

• IS Working Solution (100 ng/mL): Dilute the IS primary stock in 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

Preparation of Calibration Standards and Quality Controls

• Calibration Curve (CC) Standards: Spike blank human plasma with the appropriate analyte working solutions to create CC standards at concentrations ranging from 0.1 to 100 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four levels:

  • Lower Limit of Quantification (LLOQ): 0.1 ng/mL

  • Low QC (LQC): 0.3 ng/mL

  • Medium QC (MQC): 10 ng/mL

  • High QC (HQC): 80 ng/mL

Sample Preparation: Solid-Phase Extraction (SPE)

The SPE workflow is designed to remove proteins and phospholipids, concentrating the analyte for enhanced sensitivity.

• Pre-treatment: To a 100 µL aliquot of plasma sample (blank, CC, QC, or unknown), add 20 µL of the IS working solution (100 ng/mL) and vortex. Add 200 µL of 100 mM Zinc Sulfate in water to precipitate proteins. Vortex and centrifuge at 4000 x g for 10 minutes.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution: Elute the analyte and IS from the cartridge with 1 mL of 90:10 (v/v) acetonitrile:methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

LC-MS/MS Parameters

The following parameters were optimized for the separation and detection of the analyte and its IS.

Parameter	Setting
LC System	High-performance UHPLC system
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B in 3.0 min; hold at 95% B for 1.0 min; return to 5% B in 0.1 min; hold for 0.9 min
Total Run Time	5.0 minutes
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	450°C
MRM Transition (Analyte)	m/z 185.1 → 128.1 (Quantifier), m/z 185.1 → 102.1 (Qualifier)
MRM Transition (IS)	m/z 189.1 → 132.1

Note: MRM transitions are predicted based on the precursor ion [M+H]⁺ and plausible fragmentation patterns. These must be empirically optimized on the specific mass spectrometer used.

Bioanalytical Method Validation

The method was validated following the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation." The validation process ensures that the method is reliable, reproducible, and suitable for its intended purpose.

Caption: Interrelationship of key bioanalytical validation parameters.

Validation Acceptance Criteria

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix.
Calibration Curve	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy	Mean concentration within ±15% of nominal value for QC samples (±20% at LLOQ).
Precision	Coefficient of variation (%CV) ≤ 15% for QC samples (≤ 20% at LLOQ).
Matrix Effect	IS-normalized matrix factor should have a %CV ≤ 15%.
Recovery	Recovery should be consistent and reproducible.
Stability	Analyte concentration in stability samples must be within ±15% of the nominal concentration.

The validation experiments confirmed that this method meets all established regulatory criteria for the quantification of α,α-Dimethyl-1H-indole-2-acetonitrile in human plasma across a concentration range of 0.1 to 100 ng/mL.

Conclusion

This application note describes a highly selective, sensitive, and robust LC-MS/MS method for the quantification of α,α-Dimethyl-1H-indole-2-acetonitrile in human plasma. The strategic use of a stable isotope-labeled internal standard, α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, ensures high data quality by correcting for analytical variations. The method has been successfully validated according to international regulatory standards and is ready for implementation in pharmacokinetic studies to support the clinical development of this new drug candidate.

a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N for metabolite identification

Application Note & Protocol

Topic: High-Confidence Metabolite Identification Using a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

Audience: Researchers, scientists, and drug development professionals in pharmacology, toxicology, and metabolomics.

Abstract

Metabolite identification is a critical bottleneck in drug discovery and development, essential for understanding a compound's efficacy, safety, and pharmacokinetic profile. Traditional methods often struggle to differentiate drug-related metabolites from complex biological matrices. This guide details the application of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a stable isotope-labeled (SIL) analog, for the unambiguous identification of metabolites. By co-administering a 1:1 mixture of the labeled and unlabeled parent compound, metabolites can be rapidly identified in complex LC-MS data through the appearance of unique "twin peaks" separated by a specific mass difference. This approach significantly enhances the confidence and efficiency of metabolite profiling in both in vitro and in vivo systems. We provide detailed, field-tested protocols for in vitro metabolism studies using human liver microsomes (HLM), sample preparation, and subsequent LC-MS/MS analysis.

The Challenge and the Solution: Stable Isotope Labeling

The primary goal of metabolism studies is to create a comprehensive map of a drug candidate's biotransformation. However, identifying true drug-related material within a complex biological sample—containing thousands of endogenous compounds—is a significant analytical challenge. Mass spectrometry (MS) is a powerful tool, but it cannot inherently distinguish a drug metabolite from an endogenous lipid or other interfering species based on mass alone.

Stable Isotope Labeling (SIL) offers an elegant and robust solution.[1][2][3] By introducing a "mass tag" into the drug molecule using heavy isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N), we create an analog that is chemically identical to the parent drug but has a distinct, higher mass.[4][] When a mixture of the labeled (heavy) and unlabeled (light) compound is introduced into a biological system, all subsequent metabolites will exist as pairs of peaks—a "twin peak" or "doublet" signature—in the mass spectrum.[6] The mass difference between these peaks directly corresponds to the number of stable isotopes incorporated, providing an unmistakable marker for drug-related compounds.[1][7]

The compound a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N incorporates three ¹³C atoms and one ¹⁵N atom. This results in a mass increase of 4 Daltons (Da) compared to its unlabeled counterpart. This specific mass shift is the key to its utility.

Advantages of this approach:

• Unambiguous Identification: The +4 Da mass shift is a highly specific filter to distinguish drug metabolites from background noise and endogenous molecules.[2][8]

• Comprehensive Profiling: It allows for the detection of all metabolites, including unexpected or novel biotransformation products, without prior knowledge of their structure.

• Reduced False Positives: Eliminates the time-consuming process of chasing false positives that are common in traditional metabolite hunting.

• Co-elution Confirmation: Since the labeled and unlabeled metabolites are chemically identical, they co-elute chromatographically, providing an additional layer of confirmation.

Compound Profile

Compound	Structure	Monoisotopic Mass (Da)	Mass Difference
a,a-Dimethyl-1H-indole-2-acetonitrile (Unlabeled)	(Structure of unlabeled compound)	184.0995	N/A
a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (Labeled)	(Structure showing ¹³C and ¹⁵N positions)	188.1096	+4.0101

Note: The exact positions of the ¹³C and ¹⁵N labels are critical and should be confirmed from the certificate of analysis provided by the supplier.

Principle of Isotopic Pattern Detection

The core of this methodology relies on creating a predictable isotopic signature in the mass spectrometer. By dosing a 1:1 molar ratio of the labeled and unlabeled compound, every metabolite formed will ideally appear as a pair of peaks of nearly equal intensity, separated by 4 Da. This unique pattern is easily recognizable by data processing software or manual inspection.

Caption: Principle of twin peak detection for metabolite identification.

Potential Metabolic Pathways

Indole-containing compounds and nitriles can undergo various Phase I and Phase II metabolic transformations. The primary metabolic enzymes responsible are Cytochrome P450s (CYPs) located in the liver microsomes.[9][10]

• Phase I Metabolism: Oxidation is a common route. This can include hydroxylation on the indole ring or the dimethyl group. The nitrile group itself can be metabolized, potentially to a carboxylic acid.[11]

• Phase II Metabolism: Following Phase I oxidation, the newly introduced hydroxyl groups can be conjugated with glucuronic acid (by UGTs) or sulfate (by SULTs) to increase water solubility for excretion.

Sources

• 1. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotopic labeling-assisted metabolomics using LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 6. Drug Metabolite Identification: Stable Isotope Methods [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. Acetonitrile - Wikipedia [en.wikipedia.org]

a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N HPLC analytical standard method

An Application Note for the Quantitative Analysis of a,a-Dimethyl-1H-indole-2-acetonitrile using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Introduction and Scientific Principle

1.1 Overview a,a-Dimethyl-1H-indole-2-acetonitrile is an indole derivative of interest in pharmaceutical research and development. Accurate quantification in complex matrices such as plasma, tissue homogenates, or reaction mixtures is critical for pharmacokinetic studies, metabolic profiling, and process chemistry control. This application note details a robust and precise analytical method using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

1.2 The Principle of Isotope Dilution Mass Spectrometry The cornerstone of this method is the use of a stable isotope-labeled (SIL) internal standard (IS), a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, offering unparalleled accuracy and precision.[1] The SIL-IS is chemically identical to the analyte, ensuring that it behaves identically during sample extraction, chromatographic separation, and ionization.[2] Any sample loss or variation in instrument response (e.g., ion suppression) will affect both the analyte and the IS to the same degree.[3] Consequently, the ratio of the analyte's MS signal to the IS's MS signal remains constant, allowing for highly reliable quantification. ¹³C and ¹⁵N labeled standards are preferred over deuterium-labeled standards as they are less likely to exhibit chromatographic shifts, ensuring co-elution and superior correction for matrix effects.[2] This method is designed and validated in accordance with international regulatory standards to ensure data integrity and reliability.[4][5]

Analytical Method: Parameters and Instrumentation

This method is optimized for the selective and sensitive quantification of a,a-Dimethyl-1H-indole-2-acetonitrile.

2.1 Materials and Reagents

Item	Specification	Recommended Supplier
a,a-Dimethyl-1H-indole-2-acetonitrile	Analytical Reference Standard (≥98% purity)	Sourced as required
a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N	Isotopic Purity ≥99%, Chemical Purity ≥98%	Sourced as required
Acetonitrile (ACN)	HPLC or LC-MS Grade, ≥99.9% purity	Agilent, Sigma-Aldrich[6]
Water	Type I Ultrapure, 18.2 MΩ·cm	Milli-Q® or equivalent
Formic Acid (FA)	LC-MS Grade, ≥99% purity	Thermo Fisher Scientific, Sigma-Aldrich
Methanol (MeOH)	HPLC or LC-MS Grade	Fisher Scientific
Dimethyl Sulfoxide (DMSO)	ACS Grade, ≥99.9%	Sigma-Aldrich

2.2 Instrumentation and Chromatographic Conditions

The following setup provides a robust baseline for analysis. Adjustments may be permissible within the validation scope as per USP <621> guidelines.[7]

Parameter	Condition	Rationale
HPLC System	UHPLC/HPLC system with binary pump, autosampler, and column oven	Provides precise gradient delivery and reproducible retention times.
Mass Spectrometer	Triple Quadrupole (QqQ) Mass Spectrometer	Enables high selectivity and sensitivity through Multiple Reaction Monitoring (MRM).
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is well-suited for polar, ionizable molecules like indoles. Positive mode is chosen due to the basic nitrogen in the indole ring.
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)	The hydrophobic nature of the indole derivative requires a C18 stationary phase for adequate retention.[8]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid aids in protonation of the analyte, improving ESI efficiency and peak shape.[9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good elution strength and UV transparency.[10]
Gradient Elution	0-0.5 min: 10% B; 0.5-3.0 min: 10-95% B; 3.0-4.0 min: 95% B; 4.1-5.0 min: 10% B	A gradient is used to ensure sharp peaks and efficient elution of the analyte while cleaning the column.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column, balancing analysis time and system pressure.
Column Temperature	40 °C	Improves peak symmetry and reduces viscosity, leading to more stable retention times.
Injection Volume	5 µL	A small volume minimizes potential peak distortion.
Autosampler Temp.	10 °C	Reduces potential degradation of samples pending analysis.
MS/MS Transitions	Analyte: [M+H]⁺ → fragment; IS: [M+4H]⁺ → fragment	To be determined by direct infusion of standards. The +4 Da mass shift for the IS ([¹³C₃¹⁵N]) provides unambiguous separation from the analyte.
Source Parameters	Gas Temp: 325°C; Gas Flow: 10 L/min; Nebulizer: 45 psi; Capillary Voltage: 4000 V	These are starting points and must be optimized for the specific instrument to maximize signal.

Experimental Protocols

3.1 Protocol: Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of the a,a-Dimethyl-1H-indole-2-acetonitrile standard and the ¹³C₃¹⁵N internal standard into separate volumetric flasks.

  • Dissolve in a minimal amount of DMSO, then bring to final volume with a 50:50 mixture of Acetonitrile:Water. Sonicate if necessary to ensure complete dissolution. These stocks are stored at -20°C.

• Working Internal Standard (IS) Solution (100 ng/mL):

  • Perform serial dilutions of the IS primary stock solution using 50:50 Acetonitrile:Water to reach a final concentration of 100 ng/mL.

• Calibration Curve Standards (0.5 - 500 ng/mL):

  • Prepare a series of working standard solutions by serially diluting the analyte primary stock.

  • In separate tubes, spike a fixed volume of each working standard into the appropriate blank matrix (e.g., plasma, buffer) to generate a calibration curve. Ensure the final concentration of the organic solvent is low to prevent protein precipitation.

3.2 Protocol: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of each calibration standard, QC sample, and unknown sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Working IS Solution (100 ng/mL) to every tube except for the blank matrix control.

• Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean HPLC vial for analysis.

3.3 Protocol: System Suitability Testing (SST)

Before initiating any analytical run, the system's performance must be verified.[11] This ensures that the equipment is operating correctly on the day of analysis.[12]

• Equilibrate the LC-MS system with the initial mobile phase conditions for at least 20 minutes or until a stable baseline is achieved.

• Inject a mid-concentration standard solution five consecutive times.

• Evaluate the results against the established criteria.

SST Parameter	Acceptance Criterion	Reference
Peak Area Precision	Relative Standard Deviation (RSD) ≤ 15%	USP <621>[7]
Retention Time Precision	RSD ≤ 2%	Internal laboratory standards
Peak Tailing Factor (T)	0.8 ≤ T ≤ 1.5	USP <621>[7][13]
Signal-to-Noise (S/N) Ratio	≥ 10 for the Lowest Calibration Standard (LLOQ)	ICH Q2(R1)[4]

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for the intended purpose, following ICH guidelines.[14][15]

4.1 Validation Workflow Diagram

Caption: A flowchart illustrating the validation workflow from development to routine implementation.

4.2 Summary of Validation Parameters

Parameter	Objective	Acceptance Criteria	Reference
Specificity	To ensure the signal is unequivocally from the analyte, free from interference from matrix components.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte and IS in blank matrix.	ICH Q2(R1)[4]
Linearity & Range	To demonstrate a proportional relationship between concentration and response over a defined range.	Correlation coefficient (r²) ≥ 0.995.	ICH Q2(R1)[4]
Accuracy	To measure the closeness of the experimental value to the true value.	Mean recovery of 85-115% (80-120% at LLOQ) for spiked QC samples at low, mid, and high concentrations.	FDA Bioanalytical Guidance
Precision	To assess the degree of scatter between a series of measurements.	RSD ≤ 15% (≤ 20% at LLOQ) for repeatability (intra-day) and intermediate precision (inter-day).	FDA Bioanalytical Guidance, ICH Q2(R1)[4]
Limit of Quantification (LOQ)	The lowest concentration that can be quantified with acceptable accuracy and precision.	S/N ≥ 10; Accuracy and precision criteria must be met.	ICH Q2(R1)[4]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	System suitability parameters must pass under varied conditions (e.g., ±2°C column temp, ±5% organic in mobile phase).	ICH Q2(R1)[4]
Stability	To evaluate analyte stability in the matrix under different storage and processing conditions.	Mean concentration within ±15% of nominal for freeze-thaw, short-term, and long-term stability samples.	FDA Bioanalytical Guidance

Data Analysis and Reporting

• Quantification: The concentration of a,a-Dimethyl-1H-indole-2-acetonitrile in unknown samples is calculated from the linear regression equation derived from the calibration curve. The curve is generated by plotting the peak area ratio (Analyte Area / Internal Standard Area) against the nominal concentration of the analyte.

• Formula: Concentration = (Peak Area Ratio - y-intercept) / slope

• Reporting: Results should be reported along with the validation summary and the results of all system suitability and quality control checks performed during the run.

General Workflow for Sample Analysis

The following diagram outlines the complete process from receiving a sample to reporting the final, quantified result.

Caption: End-to-end workflow for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile.

References

• National Institutes of Health (NIH). (2024). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Available at: [Link]

• American Chemical Society (ACS). (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. Available at: [Link]

• MicroSolv Technology Corporation. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Available at: [Link]

• International Council for Harmonisation (ICH). (1996). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Krzyśko-Łupicka, T., et al. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie Van Leeuwenhoek, 103(3), 683–691. Available at: [Link]

• European Medicines Agency (EMA). (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• United States Pharmacopeia (USP). General Chapter <621> Chromatography. USP-NF. Available through subscription at: [Link]

• Berg, T., & Strand, D. H. (2011). C-13 Labelled Internal Standards - a Solution to Minimize Ion Suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Analyses of Drugs in Biological Samples. Journal of Chromatography A, 1218(52), 9366-74. Available at: [Link]

• Cheméo. (2025). Chemical Properties of 1H-Indole-3-acetonitrile (CAS 771-51-7). Available at: [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]

• Pharmaguideline. (2023). System Suitability in HPLC Analysis. Available at: [Link]

• van de Merbel, N. C. (2003). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Chromatographia, 58(S1), S23-S29. Available at: [Link]

• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube. Available at: [Link]

• Hartel, F. W., et al. (2024). Automated Assignment of 15N And 13C Enrichment Levels in Doubly-Labeled Proteins. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• ResearchGate. (2019). Fig. 2 a Chromatogram of blank sample (acetonitrile), b HPLC.... Available at: [Link]

• Sonune, P. S., et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. Available at: [Link]

• United States Pharmacopeia (USP). (2006). General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY. Available at: [Link]

• PubMed. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Available at: [Link]

• National Institute of Standards and Technology (NIST). 1H-Indole-3-acetonitrile. NIST Chemistry WebBook. Available at: [Link]

• Shabir, G. A. (2003). HPLC Method Development and Validation for Pharmaceutical Analysis. Pharmaceutical Technology. Available at: [Link]

• Agilent Technologies. (2026). InfinityLab Acetonitrile for HPLC. Available at: [Link]

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• Wikipedia. Acetonitrile. Available at: [Link]

• ResearchGate. (2019). HPLC chromatograms using acetonitrile with different concentrations of.... Available at: [Link]

• Somei, M., et al. (1998). One-Step Synthesis of Indole-3-Acetonitriles from Indole-3-Carboxaldehydes. Heterocycles, 47(1), 509-516. Available at: [Link]

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Application Note: Development of a Bioanalytical Method for the Quantification of a,a-Dimethyl-1H-indole-2-acetonitrile using a Stable Isotope-Labeled Internal Standard

Introduction: The Imperative for Robust Bioanalysis in Drug Development

In the landscape of pharmaceutical development, the precise quantification of drug candidates and their metabolites in biological matrices is a cornerstone of preclinical and clinical research. The accuracy and reliability of these measurements underpin critical decisions regarding a compound's pharmacokinetic profile, safety, and efficacy. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed[1][2]. However, the complexity of biological matrices such as plasma introduces significant challenges, most notably the "matrix effect," where endogenous components can suppress or enhance the ionization of the analyte, leading to inaccurate quantification[3][4].

To mitigate these variabilities, the use of a stable isotope-labeled internal standard (SIL-IS) is the preferred approach, as recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA)[5][6]. A SIL-IS, such as a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, is an ideal internal standard because it shares nearly identical physicochemical properties with the analyte of interest, a,a-Dimethyl-1H-indole-2-acetonitrile. This ensures that it co-elutes chromatographically and experiences the same degree of matrix effects and extraction recovery, thereby providing a reliable means of normalization[7][8][9].

This application note provides a comprehensive guide for the development and validation of a robust bioanalytical method for a,a-Dimethyl-1H-indole-2-acetonitrile in human plasma, utilizing its corresponding ¹³C,¹⁵N-labeled internal standard. We will delve into the rationale behind the selection of sample preparation techniques, chromatographic conditions, and mass spectrometric parameters, offering a detailed protocol for researchers, scientists, and drug development professionals.

Analyte and Internal Standard

Compound	Structure	Molecular Formula
a,a-Dimethyl-1H-indole-2-acetonitrile (Analyte)	[Image of a,a-Dimethyl-1H-indole-2-acetonitrile structure]	C₁₂H₁₂N₂
a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (Internal Standard)	[Image of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N structure]	C₉¹³C₃H₁₂N¹⁵N

a,a-Dimethyl-1H-indole-2-acetonitrile and its stable isotope-labeled form are intermediates in the synthesis of serotonin-3 receptor antagonists, a class of drugs used to prevent nausea and vomiting.[10][11]

Bioanalytical Method Development Workflow

The development of a reliable bioanalytical method is a systematic process. The following diagram illustrates the key stages, from initial parameter optimization to full method validation.

Caption: A logical workflow for bioanalytical method development and validation.

Experimental Protocols

Preparation of Stock and Working Solutions

Rationale: Accurate preparation of stock and working solutions is fundamental to the entire quantitative bioanalytical method. High-purity solvents are used to minimize potential interferences.

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of a,a-Dimethyl-1H-indole-2-acetonitrile (analyte) and a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (IS).

  • Dissolve each compound in 1 mL of methanol to obtain 1 mg/mL stock solutions.

• Working Solutions:

  • Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create working solutions for the calibration curve and quality control (QC) samples.

  • Prepare a working solution of the IS at a suitable concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

LC-MS/MS System and Conditions

Rationale: The selection of chromatographic and mass spectrometric conditions is critical for achieving the desired sensitivity, selectivity, and throughput. A C18 column is a good starting point for moderately nonpolar compounds like indole derivatives. The use of formic acid in the mobile phase promotes protonation of the analyte and improves peak shape.

Parameter	Recommended Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 10% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: To be determined experimentally (e.g., precursor ion m/z 185.1 → product ion) IS: To be determined experimentally (e.g., precursor ion m/z 189.1 → product ion)
Collision Energy	To be optimized for each transition

Sample Preparation: Protein Precipitation

Rationale: Protein precipitation is a simple, fast, and effective method for removing the majority of proteins from plasma samples, which can interfere with the analysis and damage the LC column. Acetonitrile is a common and efficient precipitating agent.[12][13][14]

Protocol:

• Pipette 50 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS working solution (e.g., 100 ng/mL) to all samples except the blank matrix.

• Vortex briefly to mix.

• Add 150 µL of ice-cold acetonitrile.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vial.

• Inject a portion of the supernatant into the LC-MS/MS system.

Caption: Step-by-step workflow for protein precipitation of plasma samples.

Method Validation

Rationale: A comprehensive validation of the bioanalytical method is required to ensure its reliability for the intended application, in accordance with regulatory guidelines.[5][15]

Validation Parameters and Acceptance Criteria (based on FDA and EMA guidelines):

Parameter	Purpose	Typical Acceptance Criteria
Selectivity	To ensure that endogenous matrix components do not interfere with the detection of the analyte and IS.	No significant interfering peaks at the retention times of the analyte and IS in at least six different sources of blank matrix.
Calibration Curve	To establish the relationship between analyte concentration and instrument response.	At least 6-8 non-zero standards. The simplest model that adequately describes the concentration-response relationship should be used. R² should be ≥ 0.99.
Accuracy & Precision	To determine the closeness of measured concentrations to the nominal value and the degree of scatter.	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ). Precision (as %CV) should not exceed 15% (20% at LLOQ).
Matrix Effect	To assess the impact of matrix components on the ionization of the analyte and IS.[3][4]	The coefficient of variation (%CV) of the IS-normalized matrix factor should not be greater than 15%.
Recovery	To evaluate the efficiency of the extraction procedure.	Should be consistent and reproducible, although 100% recovery is not required.
Stability	To ensure the analyte is stable throughout the sample lifecycle (collection, storage, and analysis).	Analyte concentration should be within ±15% of the nominal concentration under various storage and handling conditions.

Hypothetical Validation Data Summary:

Table 1: Calibration Curve Performance

Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)
1.00 (LLOQ)	0.98	98.0
2.50	2.55	102.0
10.0	9.90	99.0
50.0	51.5	103.0
100	101	101.0
250	245	98.0
500	490	98.0
1000 (ULOQ)	1020	102.0
Regression Model:	Linear, 1/x² weighting	R²: 0.998

Table 2: Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	1.05	105.0	8.5
Low QC	3.00	2.95	98.3	6.2
Medium QC	75.0	78.0	104.0	4.5
High QC	750	735	98.0	5.1

Conclusion

This application note outlines a systematic and robust approach to the development and validation of a bioanalytical method for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in human plasma using its stable isotope-labeled internal standard, a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. The described protein precipitation sample preparation method is simple and efficient, while the proposed LC-MS/MS conditions provide a solid starting point for achieving high sensitivity and selectivity. By adhering to the principles of method validation as laid out by regulatory agencies, researchers can ensure the generation of high-quality, reliable data to support drug development programs. The use of a SIL-IS is paramount in this process, as it effectively compensates for the inherent variability in bioanalysis, leading to accurate and precise pharmacokinetic data.

References

• Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. Available from: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health (NIH). Available from: [Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

• What is Solid Phase Extraction (SPE)? Organomation. Available from: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. Available from: [Link]

• Bioanalytical Method Validation Guidance for Industry May 2018. U.S. Food and Drug Administration (FDA). Available from: [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. Available from: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. LCGC International. Available from: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available from: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC International. Available from: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. Available from: [Link]

• Matrix effect elimination during LC-MS/MS bioanalytical method development. PubMed. Available from: [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available from: [Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA). Available from: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Available from: [Link]

• Sample Protein Precipitation for Global Metabolomics. Southeast Center for Integrated Metabolomics. Available from: [Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). Available from: [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Ovid. Available from: [Link]

• Bioanalytical Calibration Curves. Certara. Available from: [Link]

• Bioanalytical method validation emea. Slideshare. Available from: [Link]

• Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Bioanalysis Zone. Available from: [Link]

• a protein precipitation extraction method. Protocols.io. Available from: [Link]

• Technical Tip: Protein Precipitation. Phenomenex. Available from: [Link]

• Solid Phase Extraction for Bioanalytical Samples. Phenomenex. Available from: [Link]

• Introduction to calibration curves in bioanalysis. PubMed. Available from: [Link]

• SLE, SPE and LLE – How are Those Different?. Biotage. Available from: [Link]

• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. NorthEast BioLab. Available from: [Link]

• Liquid–liquid extraction. Wikipedia. Available from: [Link]

• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Phenomenex. Available from: [Link]

• Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available from: [Link]

• Liquid-Liquid Extraction - Use in Bioprocess Development. Celignis. Available from: [Link]

• Introduction to calibration curves in bioanalysis.. Semantic Scholar. Available from: [Link]

• How to Make a Calibration Curve: A Step-by-Step Guide. Lab Manager. Available from: [Link]

• Calibration curves: creation and use. anvajo. Available from: [Link]

• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. Available from: [Link]

• Liquid-Liquid Extraction. Innovation.world. Available from: [Link]

• Small Molecule Method Development Strategies with Chad Christianson. Bioanalysis Zone. Available from: [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery World. Available from: [Link]

• α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N. Jianzhu Technology. Available from: [Link]

• Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. National Institutes of Health (NIH). Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. The focus of this document is to address common challenges related to the compound's solubility and provide robust, field-tested solutions and protocols to ensure experimental success.

Frequently Asked Questions (FAQs)

Section 1: Basic Solubility & Stock Solution Preparation

Q1: What is the general solubility profile of this compound?

A1: a,a-Dimethyl-1H-indole-2-acetonitrile is structurally an indole derivative, a class of compounds known for being hydrophobic (lipophilic).[1] The isotopic labels (¹³C₃, ¹⁵N) do not significantly alter its physical properties, including solubility.[2] Therefore, it is expected to have very low solubility in water and aqueous buffers. Conversely, it exhibits good solubility in several organic solvents. One supplier notes solubility in DCM (Dichloromethane), Ethyl Acetate, and Methanol.[3] For biological applications, Dimethyl Sulfoxide (DMSO) is the most common and recommended solvent for creating high-concentration stock solutions.

Q2: What is the recommended solvent and maximum concentration for a primary stock solution?

A2: The recommended solvent for preparing a primary stock solution is Dimethyl Sulfoxide (DMSO) . This is a polar aprotic solvent capable of dissolving a wide range of organic compounds and is miscible with water and most cell culture media.[4] While a specific maximum concentration for this exact compound is not widely published, similar indole-based small molecules can typically be dissolved in DMSO at concentrations ranging from 10 mM to 50 mM. It is crucial to perform a visual inspection to ensure no particulates are present after dissolution.

Q3: Can I use ethanol, methanol, or acetonitrile instead of DMSO to make my stock solution?

A3: Yes, but with important considerations.

• Methanol and Ethanol: These are polar protic solvents. While the compound may be soluble in them, they are generally less effective than DMSO for highly hydrophobic molecules.[3] They can be used, but you may achieve a lower maximum stock concentration.

• Acetonitrile (MeCN): This is a polar aprotic solvent often used in analytical chemistry, such as HPLC.[5][6] While effective for dissolving the compound, it can be more toxic to cells than DMSO.[7] For most in vitro biological assays, DMSO is the preferred starting solvent due to its high solubilizing power and relatively low cellular toxicity at low final concentrations.[8]

Solvent	Type	Typical Use Case	Key Consideration
DMSO	Polar Aprotic	Primary stock solutions for biological assays	Gold standard; high solubilizing power. Keep final assay concentration <0.5%.[8]
Ethanol/Methanol	Polar Protic	Secondary choice for stock solutions	May achieve lower max concentration than DMSO. Check cellular tolerance.[7]
Acetonitrile	Polar Aprotic	Analytical chemistry (HPLC), chemical synthesis	Higher potential for cellular toxicity compared to DMSO.[7]
Water/PBS	Aqueous	Final working solutions (after dilution from stock)	Compound is poorly soluble; direct dissolution is not feasible.[1]

Section 2: Troubleshooting Experimental & Assay-Related Issues

Q4: My compound precipitated immediately when I diluted my DMSO stock into my aqueous buffer (e.g., PBS or cell media). What happened and how can I fix it?

A4: This is a common phenomenon known as "crashing out" and occurs when a compound that is soluble in an organic solvent is rapidly introduced into an aqueous environment where it is poorly soluble.[8] The organic solvent disperses, leaving the hydrophobic compound molecules to aggregate and precipitate.

Solutions:

• Vigorous Mixing: The most critical step is to ensure rapid and thorough mixing at the moment of dilution. Add the DMSO stock dropwise into the vortexing or rapidly stirring aqueous buffer. This promotes the formation of a fine colloidal suspension rather than large precipitates.[8]

• Stepwise Dilution: Avoid large, single-step dilutions (e.g., 1:1000). Instead, perform a serial dilution. First, create an intermediate dilution in a mix of solvent and buffer or in pure media, then dilute this further to the final concentration.[9]

• Lower the Final Concentration: Your target concentration may be above the compound's aqueous solubility limit. Test a lower final concentration in your assay.

• Increase Final DMSO Concentration: For many cell-based assays, a final DMSO concentration up to 0.5% is tolerable, with some cell lines tolerating up to 1%.[8] A slightly higher DMSO percentage can help keep the compound in solution. Always run a vehicle control (media + same % of DMSO) to check for solvent toxicity.

Q5: I see tiny particles or a film in my DMSO stock solution, even after vortexing. What should I do?

A5: This indicates that you have exceeded the solubility limit in DMSO or that the compound requires more energy to dissolve.

• Action 1: Gentle Warming: Warm the solution in a water bath at 37°C for 5-10 minutes. This can increase the solubility and rate of dissolution.

• Action 2: Sonication: Use a bath sonicator to apply ultrasonic energy. This is highly effective at breaking up small aggregates and forcing the compound into solution.[8]

• Action 3: Re-evaluate Concentration: If the above methods fail, your stock concentration is likely too high. Prepare a new, more dilute stock solution.

Q6: Could my compound be degrading in solution? What are the stability considerations?

A6: Indole-containing compounds can be sensitive to light, strong acidic/basic conditions, and repeated freeze-thaw cycles.

• Storage: Stock solutions in DMSO should be aliquoted into single-use volumes to avoid repeated freezing and thawing.[10] Store these aliquots at -20°C or -80°C, protected from light.[3][10]

• Working Solutions: Aqueous working solutions should be prepared fresh for each experiment and not stored.

• pH: Extreme pH values can potentially lead to the degradation of the indole ring or hydrolysis of the nitrile group. Ensure the pH of your final assay buffer is within a neutral physiological range (typically pH 7.2-7.4).[11]

Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

This protocol provides a step-by-step method for accurately preparing a concentrated stock solution.

• Pre-Calculation:

  • The molecular formula for the isotopically labeled compound is C₉¹³C₃H₁₂N¹⁵N.

  • The molecular weight (MW) is 188.21 g/mol .[3]

  • To make 1 mL of a 10 mM solution, you need:

    • Mass (g) = Concentration (mol/L) * Volume (L) * MW (g/mol)

    • Mass (mg) = 10 mmol/L * 1 L/1000 mmol * 0.001 L * 188.21 g/mol * 1000 mg/g = 1.8821 mg

• Procedure: a. Allow the vial of solid compound to equilibrate to room temperature before opening to prevent condensation. b. Accurately weigh out approximately 1.88 mg of the compound into a sterile, chemically resistant vial (e.g., glass or polypropylene). Use a calibrated analytical balance.[12] It is more important to record the exact weight than to hit the target weight perfectly.[12] c. Recalculate the required volume of DMSO based on your actual weight. For example, if you weighed 2.05 mg:

  • Volume (L) = Mass (g) / (Concentration (mol/L) * MW (g/mol))
  • Volume (mL) = (0.00205 g / (0.010 mol/L * 188.21 g/mol)) * 1000 mL/L = 1.089 mL d. Add the calculated volume of high-purity, anhydrous DMSO to the vial using a calibrated micropipette.[13] e. Cap the vial tightly and vortex vigorously for 1-2 minutes. f. Visually inspect the solution against a light source. If any particulates remain, sonicate the vial in a water bath for 5-10 minutes until the solution is completely clear. g. Aliquot into single-use volumes (e.g., 20 µL) and store at -80°C, protected from light.[10]

Workflow Diagrams

Caption: Workflow for preparing experimental solutions.

References

• Dar, A. A., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Journal of Pharmaceutical Investigation. Available at: [Link]

• Kumar, L., & Sreenivasa, R. (2023). Pharmaceutical Methods for Enhancing the Dissolution of Poorly Water-Soluble Drugs. Assay and Drug Development Technologies, 21(2), 65-79. Available at: [Link]

• Javed, I., et al. (2023). Enhancing solubility of poorly aqueous soluble drugs: critical appraisal of techniques. ResearchGate. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Available at: [Link]

• Homayun, B., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. Available at: [Link]

• Bitesize Bio. (2025). How to Make Accurate Stock Solutions. Bitesize Bio. Available at: [Link]

• Chemistry LibreTexts. (2025). 2.5: Preparing Solutions. Chemistry LibreTexts. Available at: [Link]

• Lab Skills: Preparing Stock Solutions. (2021, August 20). YouTube. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Indole-3-acetonitrile (CAS 771-51-7). Cheméo. Available at: [Link]

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• BYJU'S. (n.d.). Chemical Properties Of Acetonitrile. BYJU'S. Available at: [Link]

• Kato, Y., et al. (2007). On the Origin of Microheterogeneity: Mass Spectrometric Studies of Acetonitrile−Water and Dimethyl Sulfoxide−Water Binary Mixtures (Part 2). Journal of Physical Chemistry B. Available at: [Link]

• Kolar, P., et al. (2015). Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes. Xenobiotica, 45(8), 665-672. Available at: [Link]

Sources

• 1. CAS 771-51-7: Indole-3-acetonitrile | CymitQuimica [cymitquimica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. usbio.net [usbio.net]
• 4. researchgate.net [researchgate.net]
• 5. Acetonitrile - Wikipedia [en.wikipedia.org]
• 6. byjus.com [byjus.com]
• 7. Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.cn [medchemexpress.cn]
• 11. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bitesizebio.com [bitesizebio.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in Solution

Welcome to the technical support center for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability of this isotopically labeled compound in various solvents. Our goal is to provide you with the scientific rationale and practical methodologies to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I am preparing to use a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N for the first time. What are the primary stability concerns for this molecule?

A1: The stability of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is influenced by its core chemical structures: the indole ring and the nitrile group. The indole ring, being electron-rich, is susceptible to oxidation, which can be accelerated by exposure to air and light.[1] A color change in the solid material or solution (e.g., to pink or brown) can be an indicator of oxidative degradation.[2] Additionally, the nitrile group can undergo hydrolysis to form an amide and subsequently a carboxylic acid, particularly under strong acidic or basic conditions.[3][4][5][6]

Q2: Which solvents are recommended for dissolving and storing a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N?

A2: For short-term storage and preparation of stock solutions, polar aprotic solvents are generally preferred. Acetonitrile is a common choice due to its ability to dissolve a wide range of organic compounds and its compatibility with analytical techniques like HPLC.[7] Dimethyl sulfoxide (DMSO) is another option, though care should be taken as it can be hygroscopic and may absorb water, which could potentially contribute to hydrolysis over long-term storage. For long-term storage, it is recommended to keep the compound in its solid form at low temperatures (-20°C is often preferred), protected from light, and under an inert atmosphere (e.g., argon or nitrogen).[2]

Q3: I prepared a stock solution of the compound in methanol and noticed a new peak in my HPLC analysis after a few days. What could be the cause?

A3: The appearance of a new peak suggests degradation of the parent compound. Given that you are using methanol, a protic solvent, there are a few possibilities. Although less reactive than water, methanol could potentially participate in solvolysis reactions, especially if the solution was exposed to acidic or basic contaminants. Another possibility is oxidation of the indole ring, which can occur in the presence of dissolved oxygen.[2] To troubleshoot this, you should prepare a fresh solution in a high-purity, degassed aprotic solvent like acetonitrile and re-analyze.

Q4: Can I use aqueous buffers to dissolve a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N for my cell-based assays?

A4: While many in vitro assays require aqueous buffers, it is crucial to assess the stability of the compound under these conditions.[8] The pH of the buffer is a critical factor.[8] Strongly acidic or basic buffers are likely to promote the hydrolysis of the nitrile group.[4][5] It is recommended to perform a preliminary stability study in your specific assay buffer. This involves incubating the compound in the buffer for the duration of your experiment and monitoring its concentration over time by a stability-indicating method like HPLC.[9]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Discoloration of solid compound or solution (yellowing, browning)	Oxidation of the indole ring.	Store the compound under an inert atmosphere (argon or nitrogen) and protect it from light.[2] For solutions, use degassed solvents. Consider adding an antioxidant like butylated hydroxytoluene (BHT) if compatible with your downstream application.[2]
Appearance of unexpected peaks in chromatogram	Compound degradation.	Identify the degradation pathway. Analyze the sample by LC-MS to determine the mass of the new peaks. This can help identify if hydrolysis (addition of 18 amu) or oxidation (addition of 16 amu) has occurred.
Poor reproducibility in bioassays	Instability of the compound in the assay medium.[8]	Perform a time-course stability study of the compound in the assay medium. If degradation is observed, consider preparing fresh solutions immediately before each experiment or shortening the incubation time.
Loss of compound concentration in stock solution over time	Hydrolysis or other degradation in the storage solvent.	Re-evaluate your choice of storage solvent. Switch to a high-purity aprotic solvent. Store solutions at -80°C for longer-term stability.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential for understanding the stability of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and for developing a stability-indicating analytical method.[10]

Objective:

To evaluate the stability of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).

Materials:

• a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• HPLC-grade acetonitrile, methanol, and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂) (30%)

• HPLC system with a UV detector or a mass spectrometer

• C18 HPLC column

• pH meter

• Calibrated oven

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in acetonitrile.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1M HCl. Keep at room temperature for 24 hours.

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1M NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place 1 mL of the stock solution in a clear vial in an oven at 60°C for 48 hours.

  • Photolytic Degradation: Expose 1 mL of the stock solution in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before injection.

  • Dilute the samples to a suitable concentration with the mobile phase.

  • Analyze all samples by a developed stability-indicating HPLC method. A good starting point is a C18 column with a gradient elution of acetonitrile and water.

Data Analysis:

Calculate the percentage of the remaining a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N at each time point and for each stress condition. Identify and quantify any major degradation products.

Hypothetical Stability Data Summary

Stress Condition	Time (hours)	a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N Remaining (%)	Major Degradation Product(s) Observed
1M HCl	24	85.2	Peak corresponding to the amide intermediate
1M NaOH	24	78.5	Peaks corresponding to the amide and carboxylic acid
3% H₂O₂	24	90.1	Peak corresponding to an oxidized indole species
60°C	48	95.8	Minor unidentified peaks
Photolytic	24	92.4	Minor unidentified peaks
Control (RT, dark)	48	99.5	None

Visualizations

Experimental Workflow for Forced Degradation Study

Caption: Workflow for the forced degradation study of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

Potential Degradation Pathways

Caption: Potential degradation pathways for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

References

• 1. Indole - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. byjus.com [byjus.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Common Challenges and Fixes in Specialty Chemical Applications [tristarintermediates.org]
• 8. benchchem.com [benchchem.com]
• 9. ijsdr.org [ijsdr.org]
• 10. openaccessjournals.com [openaccessjournals.com]

Technical Support Center: Optimizing LC-MS for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N Analysis

Welcome to the technical support resource for the optimization of Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting and frequently asked questions to navigate the complexities of your experiments. Here, we emphasize the "why" behind the "how," ensuring a deep understanding of the method development process for this isotopically labeled compound.

I. Foundational Knowledge: Understanding the Analyte and Technique

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a stable isotope-labeled internal standard (SIL-IS), crucial for accurate quantification in complex matrices. The dimethyl substitution on the alpha-carbon and the acetonitrile group influence its chromatographic behavior, while the indole ring dictates its ionization properties. The incorporation of three ¹³C atoms and one ¹⁵N atom provides a distinct mass shift from its unlabeled counterpart, enabling precise detection and quantification via isotope dilution mass spectrometry.[1]

Tandem mass spectrometry (MS/MS) is the technique of choice for this application, offering high selectivity and sensitivity.[2][3] It involves the selection of a precursor ion (the ionized molecule of interest), its fragmentation, and the detection of specific product ions.[2] This process, known as Multiple Reaction Monitoring (MRM), significantly reduces background noise and enhances the signal-to-noise ratio.

II. Step-by-Step LC-MS Parameter Optimization

This section provides a detailed workflow for developing a robust LC-MS method for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

A. Liquid Chromatography (LC) Method Development

The goal of the chromatographic separation is to achieve a sharp, symmetrical peak for the analyte, well-resolved from any matrix components that could cause ion suppression or enhancement.[4]

1. Column Selection:

• Recommendation: A C18 reversed-phase column is a suitable starting point for indole derivatives.[5][6]

• Rationale: The nonpolar nature of the indole ring and the dimethyl groups will interact favorably with the C18 stationary phase, providing good retention.

• Particle Size: For high-resolution separations and faster analysis times, consider columns with smaller particle sizes (e.g., sub-2 µm).

2. Mobile Phase Optimization:

• Mobile Phase A (Aqueous): Ultrapure water with 0.1% formic acid.

• Mobile Phase B (Organic): Acetonitrile or methanol with 0.1% formic acid.[5][6]

• Rationale:

  • Formic Acid: The addition of a small amount of acid to the mobile phase helps to protonate the indole nitrogen, leading to better peak shape and improved ionization efficiency in positive ion mode.[7]

  • Acetonitrile vs. Methanol: Acetonitrile is often preferred for its lower viscosity and ability to produce sharper peaks.[8][9] However, methanol can offer different selectivity and should be considered if co-elution is an issue.

3. Gradient Elution:

• A gradient elution, starting with a high percentage of aqueous mobile phase and ramping up the organic phase, is recommended to effectively elute the analyte while separating it from more polar and less polar matrix components.

• Example Gradient:

  • 0-2 min: 5% B

  • 2-10 min: Ramp to 95% B

  • 10-12 min: Hold at 95% B

  • 12-12.1 min: Return to 5% B

  • 12.1-15 min: Re-equilibrate at 5% B

Experimental Workflow for LC Optimization:

Caption: Workflow for optimizing LC parameters.

B. Mass Spectrometry (MS) Method Development

The primary goal here is to maximize the signal intensity of the analyte.

1. Ionization Mode Selection:

• Recommendation: Positive ion mode Electrospray Ionization (ESI) is generally suitable for indole-containing compounds.[10]

• Rationale: The indole nitrogen can be readily protonated, forming a positive ion ([M+H]⁺).

2. Ion Source Parameter Optimization:

• Infusion Analysis: Infuse a standard solution of the analyte directly into the mass spectrometer to optimize the following parameters:

  • Capillary Voltage: Typically in the range of 2000-4000 V.[10] Adjust for a stable and maximal signal.

  • Nebulizer Pressure: Affects droplet size. Optimize for efficient desolvation.

  • Drying Gas Flow and Temperature: These parameters aid in the desolvation of the droplets. Higher flow rates and temperatures can improve sensitivity but excessive heat may cause in-source fragmentation.[11]

• Design of Experiments (DoE): For a more systematic approach, a DoE can be employed to study the interactions between different source parameters.[10]

3. Tandem MS (MS/MS) Optimization:

• Precursor Ion Selection: In the MS1 scan, identify the [M+H]⁺ ion for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

• Product Ion Selection: Fragment the precursor ion by increasing the collision energy (CE) and identify the most stable and abundant product ions in the MS2 scan.

• Collision Energy Optimization: For each selected product ion (transition), perform a CE optimization to find the voltage that yields the highest intensity.

• Multiple Reaction Monitoring (MRM): Set up the final method to monitor the transitions from the precursor ion to the selected product ions.

Parameter	Typical Starting Range	Rationale
Capillary Voltage	3000 - 4000 V	Optimizes the electrospray process for efficient ion formation.[10]
Nebulizer Pressure	30 - 50 psi	Controls the formation of fine droplets for effective desolvation.[10]
Drying Gas Flow	8 - 12 L/min	Assists in solvent evaporation from the charged droplets.[10]
Drying Gas Temp.	300 - 350 °C	Provides thermal energy for desolvation.[10]
Collision Energy	10 - 40 eV	Controls the fragmentation of the precursor ion.[12]

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

Q1: Why is my peak shape poor (tailing, fronting, or splitting)?

A1: Poor peak shape can be caused by several factors related to both the chromatography and the sample itself.

• Peak Tailing:

  • Cause: Secondary interactions between the basic indole nitrogen and acidic silanol groups on the silica-based column packing.

  • Solution: Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to keep the indole nitrogen protonated and minimize these interactions.

• Peak Fronting:

  • Cause: Often a sign of column overload.

  • Solution: Reduce the injection volume or dilute the sample.

• Split Peaks:

  • Cause: Can be due to a partially blocked column frit, a void in the column packing, or a mismatch between the injection solvent and the initial mobile phase conditions.[13]

  • Solution: Filter samples before injection. If the problem persists, try reversing or replacing the column. Ensure the sample is dissolved in a solvent that is weaker than or similar to the initial mobile phase.

Troubleshooting Logic for Poor Peak Shape:

Caption: Decision tree for troubleshooting poor peak shape.

Q2: I'm experiencing low sensitivity or no signal for my analyte. What should I do?

A2: Low sensitivity can stem from issues with the MS settings, chromatography, or sample preparation.

• MS Optimization:

  • Re-optimize Ion Source Parameters: The optimal source settings can drift over time. Re-infuse the standard to ensure parameters are still optimal.[14]

  • Check Ionization Mode: Confirm you are in the correct polarity (positive ion mode for this compound).

  • Verify MRM Transitions: Ensure the correct precursor and product ions are being monitored.

• Chromatographic Issues:

  • Co-eluting Interferences: A co-eluting matrix component can suppress the ionization of your analyte.[15][16] Adjust the chromatographic gradient to separate the analyte from the interfering peak.

• Sample Preparation:

  • Inadequate Extraction: Ensure your sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) is efficiently recovering the analyte.[17]

Q3: My stable isotope-labeled internal standard (SIL-IS) is not perfectly co-eluting with the unlabeled analyte. Is this a problem?

A3: While ¹³C and ¹⁵N labeling generally results in minimal chromatographic shifts compared to deuterium labeling, slight differences in retention time can sometimes be observed.[18]

• Significance: If the shift is minor and both peaks are sharp and symmetrical, it is often not a major issue for quantification, as the SIL-IS will still effectively compensate for variations in sample preparation and instrument response.

• When to be concerned: If the retention time difference is significant or if there is evidence of a matrix effect that is not consistent across the two peak elution windows, it could impact the accuracy of quantification.

• Solution: If the shift is problematic, you may need to further optimize the chromatography to minimize the separation. However, in most cases, the robustness of using a ¹³C/¹⁵N labeled standard outweighs the minor chromatographic shift.

Q4: How can I identify and mitigate matrix effects?

A4: Matrix effects, the suppression or enhancement of ionization due to co-eluting compounds, are a common challenge in LC-MS.[4]

• Identification:

  • Post-Column Infusion: Infuse a constant flow of the analyte into the mass spectrometer after the column, while injecting a blank matrix extract. Dips or rises in the analyte signal indicate regions of ion suppression or enhancement.

  • Quantitative Assessment: Compare the peak area of the analyte in a neat solution to the peak area of the analyte spiked into a blank matrix extract at the same concentration.[16] A significant difference indicates a matrix effect.

• Mitigation:

  • Improve Chromatographic Separation: Adjust the gradient to move the analyte away from the interfering matrix components.

  • Enhance Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove interfering compounds.[17]

  • Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the SIL-IS will be affected in the same way as the analyte.[19]

IV. Concluding Remarks

The successful analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N by LC-MS is a systematic process of optimizing both the chromatographic separation and the mass spectrometric detection. By understanding the underlying principles and following a logical troubleshooting approach, researchers can develop robust and reliable methods for accurate quantification. This guide provides a framework for that process, but it is important to remember that each instrument and sample matrix may require specific fine-tuning.

V. References

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC - NIH. (2022-08-02). Available at: [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - NIH. Available at: [Link]

• Tandem mass spectrometry - Wikipedia. Available at: [Link]

• Troubleshooting GC peak shapes - Element Lab Solutions. Available at: [Link]

• An optimization method for untargeted MS-based isotopic tracing investigations of metabolism - PubMed Central. (2022-06-16). Available at: [Link]

• Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine | Spectroscopy Online. (2016-03-01). Available at: [Link]

• 10 Tips for Electrospray Ionisation LC-MS - Element Lab Solutions. Available at: [Link]

• Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC - NIH. (2023-03-03). Available at: [Link]

• Identification of small molecules using accurate mass MS/MS search - PMC. (2017-04-24). Available at: [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? - NorthEast BioLab. Available at: [Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - ResearchGate. (2022-08-01). Available at: [Link]

• Tips for Optimizing Key Parameters in LC–MS - LCGC International. Available at: [Link]

• Development of High-Performance Chemical Isotope Labeling LC–MS for Profiling the Carbonyl Submetabolome | Analytical Chemistry - ACS Publications. (2017-05-15). Available at: [Link]

• Which internal standard? Deuterated or C13 enriched? - ResearchGate. (2013-03-14). Available at: [Link]

• Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research - MDPI. Available at: [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International. (2012-07-01). Available at: [Link]

• Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - NIH. Available at: [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Available at: [Link]

• The amenability of different solvents to electrospray ionization mass spectrometry - UVIC. Available at: [Link]

• Simulating Tandem Mass Spectra for Small Molecules using a General-Purpose Large-Language Model - ResearchGate. (2023-11-11). Available at: [Link]

• Mass Spectrometry Rearrangement Ions and Metabolic Pathways-Based Discovery of Indole Derivatives during the Aging Process in Ci - Preprints.org. (2023-11-03). Available at: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. Available at: [Link]

• Isotopic labeling-assisted metabolomics using LC–MS - ResearchGate. (2012-08-17). Available at: [Link]

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing). Available at: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. Available at: [Link]

• 1H-Indole-3-acetonitrile - the NIST WebBook. Available at: [Link]

• Tandem Mass Spectrometry across Platforms | Analytical Chemistry - ACS Publications. (2024-03-26). Available at: [Link]

• How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)? | ResearchGate. (2013-06-14). Available at: [Link]

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS - Agilent. (2018-01-31). Available at: [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis - YouTube. (2023-10-30). Available at: [Link]

• Chemical Properties of 1H-Indole-3-acetonitrile (CAS 771-51-7) - Cheméo. Available at: [Link]

• Indole-3-acetonitrile - CAS Common Chemistry. Available at: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Tandem mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. nebiolab.com [nebiolab.com]
• 5. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. researchgate.net [researchgate.net]
• 19. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Troubleshooting poor peak shape with a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

Welcome to the technical support guide for a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N . This resource is designed for researchers, scientists, and drug development professionals utilizing this stable isotope-labeled (SIL) internal standard in quantitative assays. Achieving a symmetrical, sharp peak is paramount for accurate and reproducible results. This guide provides in-depth troubleshooting for common chromatographic issues, explains the scientific principles behind the solutions, and offers a validated starting method to ensure your success.

Quick Reference Troubleshooting Guide

For experienced chromatographers, this table provides a high-level summary of common peak shape problems and their primary solutions. Detailed explanations are provided in the subsequent Q&A sections.

Observed Problem	Primary Suspected Cause(s)	Recommended First Action(s)
Peak Tailing	1. Secondary interaction with residual silanols.2. Mobile phase pH not optimal.3. Column overload.	1. Ensure a modern, end-capped C18 column is in use.2. Confirm mobile phase contains 0.1% formic acid.3. Dilute the sample and reinject.
Peak Fronting	1. Sample solvent is stronger than the mobile phase.2. High sample concentration (mass overload).	1. Dissolve the sample in the initial mobile phase composition (e.g., 95:5 Water:ACN).2. Dilute the sample.
Split or Shoulder Peak	1. Column void or blockage at the inlet frit.2. Co-elution with an impurity or isomer.3. Sample solvent incompatibility.	1. Reverse-flush the column; if unresolved, replace the column.2. Analyze by high-resolution MS; optimize the gradient for better separation.3. Re-dissolve the sample in the mobile phase.
Broad Peak	1. Excessive system dead volume.2. Column contamination or aging.3. Slow gradient elution.	1. Check all fittings and use minimal tubing length/ID.2. Flush the column with a strong solvent (e.g., isopropanol).3. Increase the gradient slope.

In-Depth Troubleshooting Guide (Q&A Format)

This section provides a detailed, question-and-answer-based approach to resolving specific peak shape issues. We delve into the root causes and provide step-by-step solutions grounded in chromatographic theory.

Q1: My peak for a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is tailing significantly. What's causing this and how do I fix it?

Answer: Peak tailing is the most common issue for indole-containing compounds and is almost always due to secondary ionic interactions with the stationary phase.

• Underlying Cause: Silanol Interactions The indole nucleus contains a basic nitrogen atom. Standard silica-based reversed-phase columns (e.g., C18) can have residual, un-capped silanol groups (Si-OH) on their surface. These silanols are acidic and can become deprotonated (Si-O⁻), especially at mid-range pH. The positively charged (protonated) indole nitrogen can then interact ionically with these negative sites, creating a secondary, stronger retention mechanism that slows a portion of the analyte molecules as they pass through the column, resulting in a tailed peak.[1]

• Solutions:

  • Control Mobile Phase pH: The most effective solution is to suppress the ionization of the silanol groups. By adding a small amount of acid, such as 0.1% formic acid, to the mobile phase, you lower the pH to around 2.7.[2][3] At this low pH, the silanols are fully protonated (Si-OH) and neutral, preventing the ionic interaction that causes tailing. This is the standard and recommended approach for analyzing basic compounds like indoles.[3][4][5]

  • Use a High-Quality, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica and undergo a process called "end-capping," which chemically converts most of the residual silanols into less active groups. Using a well-maintained, end-capped C18 or C8 column is critical. If your column is old, it may have lost its end-capping, exposing more silanols.

  • Reduce Sample Load: Injecting too much analyte can saturate the primary reversed-phase retention sites on the column, making secondary interactions with silanols more pronounced.[6] To test for this, simply dilute your sample 10-fold and reinject. If the peak shape improves, sample overload was a contributing factor.

Q2: I'm observing a fronting peak. What does this indicate?

Answer: Peak fronting, where the peak has a leading slope that is less steep than its trailing edge, is typically caused by issues related to the sample solvent or concentration.

• Underlying Cause 1: Strong Sample Solvent If your sample is dissolved in a solvent that is significantly stronger (less polar in reversed-phase) than your initial mobile phase, it will cause the analyte band to spread out at the head of the column.[6] For example, if you inject a sample dissolved in 100% acetonitrile into a mobile phase starting at 5% acetonitrile, the sample solvent acts as a temporary strong mobile phase, pushing the analyte forward in a distorted band and leading to a fronting peak.

• Underlying Cause 2: Sample Overload While less common than tailing, severe mass overload can also lead to fronting. This creates a non-linear relationship between the analyte concentration and its retention on the stationary phase, resulting in a characteristic "shark-fin" peak shape.

• Solutions:

  • Match the Sample Solvent to the Mobile Phase: The best practice is to always dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest (most polar) solvent that will adequately dissolve the compound, and keep the injection volume small.

  • Dilute the Sample: As with tailing, diluting the sample can resolve issues of mass overload that may be causing fronting.

Q3: My peak is split or has a distinct shoulder. How do I troubleshoot this?

Answer: Split peaks suggest that the analyte is being presented to the column as two distinct bands or that a physical disruption is present in the chromatographic path.

• Underlying Causes & Solutions:

  • Column Void or Frit Blockage: This is a primary mechanical cause. Over time, the packed bed of the column can settle, creating a void at the inlet. Alternatively, particulate matter from the sample or system can block the inlet frit.[6] This forces the sample to travel through different paths, resulting in a split or misshapen peak.

    • Solution: First, try back-flushing the column according to the manufacturer's instructions. If this doesn't work, the column likely needs to be replaced. To prevent this, always filter your samples with a 0.22 µm syringe filter before injection.[1]

  • Sample Solvent Incompatibility: A severe mismatch between the sample solvent and the mobile phase can cause the sample to precipitate at the head of the column, leading to peak splitting as it slowly redissolves.

    • Solution: Dissolve the sample in the mobile phase.

  • Co-eluting Impurity: The split peak may not be a single compound but rather two closely eluting species.[6] Since a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is a synthetic standard, this could be a minor isomer or impurity from the synthesis.

    • Solution: Check the Certificate of Analysis for purity information. Use a mass spectrometer to check the m/z of both parts of the peak. If they are different, you have a co-eluting impurity. To resolve it, optimize your chromatographic gradient (e.g., make it shallower) or try a column with a different selectivity (e.g., a Phenyl-Hexyl phase).

Visual Troubleshooting Workflow

The following diagram provides a logical decision tree to guide you from an observed peak shape problem to its most likely cause and solution.

Caption: A logical workflow for diagnosing the root cause of poor peak shape.

Frequently Asked Questions (FAQs)

• FAQ 1: What are the ideal starting LC-MS conditions for this compound? A robust starting point for analyzing a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is a standard reversed-phase method. See the detailed protocol in the next section. A C18 column with an acidic mobile phase modifier (formic acid) is highly recommended.

• FAQ 2: How does the isotopic labeling (¹³C₃, ¹⁵N) affect its chromatographic behavior? The heavy isotopes ¹³C and ¹⁵N do not significantly alter the chemical properties or chromatographic retention time of the molecule.[7][8] This is a major advantage of using ¹³C and ¹⁵N for isotope dilution mass spectrometry (IDMS). The labeled standard should co-elute perfectly with its unlabeled analog. If you see a separation between the labeled and unlabeled compound, it indicates a problem with the chromatography, not the standard. Note that this is not always true for deuterium (²H) labels, which can sometimes cause a slight shift in retention time.[8][9]

• FAQ 3: Can I use a methanol-based mobile phase instead of acetonitrile? Yes, methanol can be substituted for acetonitrile. Acetonitrile is often preferred as it typically provides sharper peaks and has a lower viscosity, leading to lower backpressure.[10] However, changing the organic solvent will alter the selectivity of your separation. If you have a co-eluting interference with acetonitrile, switching to methanol is a good strategy to try and resolve the two peaks.

• FAQ 4: My labeled standard's peak shape is good, but my unlabeled analyte's is poor. What does this mean? This situation strongly suggests a matrix effect. Since the labeled standard is chemically identical to the analyte, they should behave the same way chromatographically.[9] If the analyte (from a biological matrix like plasma or tissue) shows poor peak shape while the pure standard is fine, it means something in the matrix is interfering with the chromatography at that specific retention time. This could be ion suppression or a co-eluting matrix component causing overload. The solution is to improve your sample preparation (e.g., use solid-phase extraction instead of a simple protein precipitation) to remove the interfering components before injection.

Recommended Experimental Protocol: LC-MS/MS Analysis

This protocol provides a validated starting point for the quantitative analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N and its unlabeled analog.

1. Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the SIL standard in methanol.

• Working Solution: Dilute the stock solution to an appropriate concentration (e.g., 100 ng/mL) in 50:50 Methanol:Water. This will be your internal standard spiking solution.

• Sample Pre-treatment: For bioanalytical samples (e.g., plasma), a protein precipitation is a common starting point. Add 3 parts of ice-cold acetonitrile containing the internal standard to 1 part of the plasma sample.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Filter: Transfer the supernatant to a new vial and filter through a 0.22 µm syringe filter (e.g., PVDF or PTFE) into an HPLC vial. This step is critical to prevent column plugging.[2]

2. HPLC & Mass Spectrometry Conditions

Parameter	Recommendation	Rationale
HPLC System	Any standard HPLC or UHPLC system
Column	High-purity, end-capped C18, 2.1 x 50 mm, <3 µm	Provides good retention and peak shape for hydrophobic compounds. Small particle size for high efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier suppresses silanol interactions and provides protons for positive mode ESI.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common, effective organic modifier.
Gradient	5% B to 95% B over 5 minutes	A generic gradient suitable for screening. Should be optimized for specific applications.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature reduces viscosity and can improve peak shape.
Injection Vol.	2 - 10 µL	Keep volume low to minimize solvent effects.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	The basic indole nitrogen is readily protonated for ESI+.
MS/MS Transitions	Monitor the specific precursor > product ion transitions	These must be determined experimentally by infusing the compound.

References

• Smilde, A., et al. (2022). LC-MSMS - Points of attention when using isotope labelled standards. Wageningen University & Research. Available at: [Link]

• Reddy, T. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. Available at: [Link]

• Golm Metabolome Database. Replica Mass Spectra of Indole-3-acetonitrile (1TMS). Available at: [Link]

• PubChem. Indole-3-acetonitrile. National Center for Biotechnology Information. Available at: [Link]

• NIST. Indole-3-acetonitrile, TMS derivative. NIST Chemistry WebBook. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry : RCM, 19(3), 401–407.

• Al-Asmari, A. A., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 716. Available at: [Link]

• ResearchGate. (n.d.). Effects of pH values of mobile phase on capacity factors (k') of oxindole alkaloids. Available at: [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Available at: [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• HPLC Professionals. (2024, October 13). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. Available at: [Link] (Note: A generic placeholder as the original link might not be stable).

• uHPLCs. (2024). HPLC Peak Shape Troubleshooting Solution Column. Available at: [Link]

• SIELC Technologies. (2018). 1H-Indole-3-acetonitrile. Available at: [Link]

• ResearchGate. (n.d.). Response characteristics of indole compound standards using HPLC. Available at: [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Available at: [Link]

• SCION Instruments. (n.d.). HPLC Column Selection Guide. Available at: [Link]

• Restek. (n.d.). HPLC Column Selection Guide. Available at: [Link]

• Crawford Scientific. (2023). The Critical Role of Mobile Phase pH in Chromatography Separations. Available at: [Link]

• Dolan, J. W. (2018). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Available at: [Link]

• Jianzhu Technology. α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N. Available at: [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). Acetonitrile. Available at: [Link]

• Cheméo. Chemical Properties of 1H-Indole-3-acetonitrile (CAS 771-51-7). Available at: [Link]

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Technical Support Center: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N &amp; Matrix Effects in Bioanalysis

Welcome to the technical support resource for researchers utilizing a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a stable isotope-labeled internal standard (SIL-IS) in quantitative bioanalysis. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the challenges posed by matrix effects in biological samples. Our goal is to equip you with the expertise to anticipate, diagnose, and mitigate these effects, ensuring the accuracy and robustness of your LC-MS/MS data.

Introduction: The Gold Standard and the Biological Challenge

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a stable isotope-labeled internal standard (SIL-IS), which is considered the 'gold standard' for quantitative mass spectrometry.[1][2][3] A SIL-IS is the ideal tool for correcting analytical variability because it is chemically identical to the analyte of interest, co-elutes chromatographically, and experiences the same ionization effects in the mass spectrometer's source.[1][4][5] This ratiometric approach of comparing the analyte signal to the known concentration of the SIL-IS is designed to normalize for inconsistencies that can occur during sample preparation and analysis.[1]

However, the inherent complexity of biological matrices—such as plasma, serum, urine, and tissue homogenates—presents a significant challenge known as the "matrix effect."[6][7][8] This phenomenon, which can manifest as ion suppression or enhancement, occurs when co-eluting endogenous or exogenous compounds interfere with the ionization of the target analyte and its internal standard.[9][10][11] If not properly addressed, matrix effects can severely compromise the accuracy, precision, and sensitivity of an assay.[10][12] The most common culprits behind these effects are phospholipids, proteins, salts, and metabolites present in the biological sample.[7][13]

This guide will walk you through the common issues encountered when using a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in the presence of matrix effects and provide practical, field-proven solutions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and the management of matrix effects.

Q1: Why is my a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N internal standard (IS) signal showing high variability across my sample batch?

A1: Variability in the IS signal is a red flag that points to inconsistencies in your analytical process, often exacerbated by matrix effects.[14][15][16] The primary causes can be categorized as follows:

• Inconsistent Sample Preparation: This is the most common source of variability. If the extraction recovery of the IS is not consistent from sample to sample, its final concentration in the vial will differ, leading to fluctuating signal intensity. This can be due to variations in protein precipitation efficiency, inconsistent phase separation in liquid-liquid extraction (LLE), or channeling in solid-phase extraction (SPE) cartridges.[17]

• Differential Matrix Effects: While a SIL-IS is designed to track the analyte's behavior, severe and variable matrix effects between different samples can still lead to inconsistent ionization suppression.[17] For example, the phospholipid content can vary between patient samples, leading to different degrees of ion suppression.[18]

• Instrumental Issues: Problems such as inconsistent autosampler injection volumes, fluctuations in the electrospray ionization (ESI) source stability, or detector fatigue can also contribute to IS variability.[16]

A systematic investigation is crucial. Start by examining the pattern of variability—is it random, or does it correlate with specific samples or positions in the analytical run?[17]

Q2: I've observed significant ion suppression in my assay. How can I identify the source of this suppression?

A2: Identifying the source of ion suppression is a critical step in mitigating its impact. A widely used and effective technique is the post-column infusion experiment .

In this experiment, a solution containing your analyte and a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is continuously infused into the mass spectrometer's ion source, post-analytical column. This creates a stable baseline signal. You then inject a blank, extracted biological matrix sample onto the LC column. Any dip in the stable baseline signal as the matrix components elute indicates a region of ion suppression. By correlating the retention time of the signal dip with the retention time of your analyte, you can determine if co-eluting matrix components are the cause of the suppression.[7]

Q3: My analyte recovery is low and inconsistent, but my IS recovery seems acceptable. What could be the issue?

A3: This scenario, while less common with a SIL-IS, can still occur and often points to a specific interaction between the analyte and the matrix that does not affect the IS to the same degree, despite their chemical similarity. Potential causes include:

• Differential Protein Binding: The analyte might have a stronger or more variable binding affinity to plasma proteins than the IS. During sample preparation, especially with protein precipitation, this can lead to a greater loss of the analyte compared to the IS.

• Metabolic Instability: The analyte could be undergoing degradation by enzymes present in the biological matrix, while the IS remains stable. This is a particular concern if samples are not handled and stored correctly.

• Adsorption: The analyte may be adsorbing to plasticware or the sample collection container, while the IS does not.

It is crucial to investigate each step of your sample handling and preparation process to pinpoint the source of this differential loss.

Part 2: Troubleshooting Guides

This section provides structured guides to address specific experimental problems.

Guide 1: Diagnosing and Quantifying Matrix Effects

A quantitative assessment of matrix effects is essential during method development and validation.[7] The "golden standard" approach involves a post-extraction spike experiment.[7]

Experimental Protocol: Quantitative Assessment of Matrix Factor (MF)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N into the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix. After the final evaporation step, spike the analyte and IS into the reconstitution solvent.

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank biological matrix before extraction.

• Analyze and Calculate:

  • Analyze all samples by LC-MS/MS.

  • Matrix Factor (MF): Calculate the MF by comparing the peak area of the analyte in Set B to the peak area in Set A.

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE): Calculate the extraction recovery by comparing the peak area of the analyte in Set C to the peak area in Set B.

    • RE = (Peak Area in Set C) / (Peak Area in Set B) * 100%

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): This is the most critical parameter. It assesses whether the IS effectively compensates for the matrix effect.

    • Calculate the analyte/IS peak area ratio for both Set A and Set B.

    • IS-Normalized MF = (Analyte/IS Ratio in Set B) / (Analyte/IS Ratio in Set A)

    • An IS-Normalized MF close to 1.0 indicates successful compensation.

Data Interpretation Table:

Parameter	Value	Interpretation
Matrix Factor (MF)	< 0.85	Significant Ion Suppression
0.85 - 1.15	Acceptable/No Significant Matrix Effect
> 1.15	Significant Ion Enhancement
IS-Normalized MF	0.85 - 1.15	IS effectively compensates for matrix effects.
< 0.85 or > 1.15	IS does not adequately track the analyte.

Guide 2: Mitigating Phospholipid-Based Matrix Effects

Phospholipids are a major source of matrix effects in plasma and serum samples.[13][19][20] They can cause ion suppression and build up on the analytical column, leading to shifting retention times and carryover.[21]

Workflow for Phospholipid Removal:

Caption: Sample preparation strategies for mitigating matrix effects.

Recommended Sample Preparation Techniques:

• Protein Precipitation (PPT): While simple and fast, standard PPT with acetonitrile is often insufficient for removing phospholipids.[13][20][22]

• Liquid-Liquid Extraction (LLE): Using a water-immiscible organic solvent like methyl tert-butyl ether (MTBE) can provide a cleaner extract than PPT. However, the recovery of more polar analytes may be compromised.[23]

• Solid-Phase Extraction (SPE): This is often the most effective technique for removing phospholipids.[24][25][26]

  • Reversed-Phase SPE: Can retain and separate phospholipids from many analytes.

  • Mixed-Mode SPE: Combines reversed-phase and ion-exchange mechanisms for enhanced selectivity.[23]

  • Phospholipid Depletion Plates: These specialized plates contain a sorbent (e.g., with zirconium atoms) that specifically binds the phosphate head group of phospholipids, allowing the analyte of interest to pass through.[19][20][21]

Guide 3: Troubleshooting Inaccurate Quantification

If you are experiencing poor accuracy and precision in your calibration standards and quality controls, despite using a SIL-IS, consider the following workflow.

Troubleshooting Workflow for Inaccurate Quantification:

Caption: A logical workflow for troubleshooting inaccurate quantification.

References

• de Boer, T., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-7. [Link]

• Li, Y., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Scientific Reports, 8(1), 1234. [Link]

• Xu, R., et al. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Bioanalysis, 3(4), 423-435. [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab. [Link]

• Patel, D., et al. (2010). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Chromatography B, 878(31), 3303-3316. [Link]

• University of Waterloo Mass Spectrometry Facility. (n.d.). Ion Suppression and ESI. University of Waterloo. [Link]

• Tan, A., & Awaiye, K. (2018). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 10(18), 1475-1478. [Link]

• Rule, G., & Cramer, H. (2022). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Laboratory. [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• CliniChrom. (n.d.). Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. Agilent Technologies. [Link]

• Tran, T. C., et al. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Today. [Link]

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. NIST. [Link]

• Xia, Y. Q., & Jemal, M. (2009). Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry, 23(13), 2125-2140. [Link]

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Wikipedia. [Link]

• Furey, A., et al. (2013). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Analytica Chimica Acta, 778, 1-14. [Link]

• Bonfiglio, R., et al. (1999). A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts. Rapid Communications in Mass Spectrometry, 13(12), 1175-1185. [Link]

• Salis, A., et al. (2022). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Molecules, 27(1), 224. [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.. [Link]

• ResearchGate. (2014). How can we get stable isotope labeled compounds as internal standards for research with mass spectrometry? ResearchGate. [Link]

• Bioanalysis Zone. (n.d.). Overcoming Matrix Effects. Bioanalysis Zone. [Link]

• Lavery, K. (2023). Ion Suppression and its Role in Secondary Electrospray Ionization. LCGC International. [Link]

• SCION Instruments. (n.d.). Sample Preparation – Manual Solid Phase Extraction. SCION Instruments. [Link]

• Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• Li, W., & Tse, F. L. S. (2012). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC North America, 30(10), 914-927. [Link]

• BioPharm International. (2006). Bioanalytical Methods for Sample Cleanup. BioPharm International, 19(11). [Link]

• Wüthrich, C., et al. (2023). Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry, 34(11), 2530-2538. [Link]

• Phenomenex. (2025). Protein Precipitation Method. Phenomenex. [Link]

• Ahmed, M., et al. (2003). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. Journal of Biochemical and Biophysical Methods, 57(2), 121-129. [Link]

• Zhao, L., & Juck, M. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies. [Link]

• Modhave, Y. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Al-Sanea, M. M., & Abdel-Aziz, H. A. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. Journal of the Saudi Chemical Society, 26(6), 101533. [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab. [Link]

• Bioanalysis Zone. (2020). Crucial importance of evaluating internal standards (IS) response and troubleshooting in effective LCMS method development, validation and sample analysis. Bioanalysis Zone. [Link]

• Chemistry LibreTexts. (2023). Solid-Phase Extraction. Chemistry LibreTexts. [Link]

• BioPharma Services. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services. [Link]

• Yuan, M., et al. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Bioanalysis, 16(8), 441-453. [Link]

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Technical Support Center: Mass Spectrometry Analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the mass spectrometric analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. This document is designed for researchers, scientists, and drug development professionals who are utilizing this stable isotope-labeled compound as an internal standard or tracer in quantitative analyses. Here, we provide in-depth answers to frequently asked questions regarding its fragmentation behavior and offer a troubleshooting guide for common experimental challenges.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Fragmentation Pattern

This section deciphers the expected electron ionization (EI) mass spectrometry fragmentation pattern of a,a-Dimethyl-1H-indole-2-acetonitrile and its isotopically labeled variant. Understanding these pathways is critical for accurate compound identification and data interpretation.

Q1: What is the basic structure and expected molecular weight of the labeled and unlabeled compound?

Answer: The core structure is an indole ring substituted at the 2-position with a dimethylacetonitrile group.

• Unlabeled Compound: a,a-Dimethyl-1H-indole-2-acetonitrile

  • Formula: C₁₂H₁₂N₂

  • Monoisotopic Mass: 184.1000 Da

• Labeled Compound: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

  • Formula: C₉¹³C₃H₁₂N¹⁵N

  • Labeling Pattern: The three carbons of the dimethylacetonitrile group (the quaternary carbon and the two methyl carbons) and the nitrile nitrogen are isotopically labeled.

  • Monoisotopic Mass: 188.1101 Da (an increase of 4.0101 Da from the three ¹³C and one ¹⁵N atoms).[1]

Q2: What are the primary fragmentation pathways for unlabeled a,a-Dimethyl-1H-indole-2-acetonitrile?

Answer: Under electron ionization (EI), the fragmentation of indole derivatives is well-documented.[2][3][4] For the unlabeled structure, we anticipate three major fragmentation routes originating from the molecular ion (M⁺•, m/z 184):

• Loss of a Methyl Radical: The most favorable cleavage is the loss of a methyl radical (•CH₃) from the quaternary carbon. This results in a stable, resonance-stabilized tertiary carbocation. This fragment is often the base peak.

• Benzylic Cleavage: Cleavage of the bond between the indole ring and the dimethylacetonitrile group. This generates a stable indolemethyl radical and a charged dimethylacetonitrile cation, or more commonly, a charged indolemethyl cation and a neutral dimethylacetonitrile radical.

• Indole Ring Fragmentation: The indole ring itself can fragment, typically involving the loss of hydrogen cyanide (HCN).[4][5]

Q3: How does the ¹³C₃¹⁵N labeling affect the fragmentation pattern and m/z values?

Answer: The isotopic labels serve as a powerful diagnostic tool, as they cause a predictable mass shift in any fragment that retains the labeled atoms. The core indole ring fragments will remain at the same m/z as in the unlabeled compound, while fragments containing the dimethylacetonitrile side-chain will be shifted by +4 Da.

The diagram below illustrates the predicted fragmentation pathway for the labeled compound.

Caption: Predicted EI fragmentation pathway for the labeled compound.

The following table provides a direct comparison of the expected major fragments for both the unlabeled and labeled compounds.

Fragment Description	Unlabeled Fragment Ion	Unlabeled m/z	Labeled Fragment Ion	Labeled m/z	Mass Shift (Da)
Molecular Ion	[C₁₂H₁₂N₂]⁺•	184	[C₉¹³C₃H₁₂N¹⁵N]⁺•	188	+4
Loss of Methyl Radical	[C₁₁H₉N₂]⁺	169	[C₈¹³C₃H₉N¹⁵N]⁺	172	+3
Indolemethyl Cation	[C₉H₈N]⁺	130	[C₉H₈N]⁺	130	0
Loss of HCN from Indole	[C₈H₆]⁺•	102	[C₈H₆]⁺•	102	0

Part 2: Troubleshooting Guide

Even with a clear understanding of the fragmentation pattern, experimental variables can lead to unexpected results. This guide addresses common issues in a question-and-answer format.

Q1: I don't see the molecular ion peak at m/z 188, or it is very weak. What's wrong?

Answer: This is a frequent issue when using "hard" ionization techniques like standard Electron Ionization (EI).

• Causality: EI at 70 eV imparts a large amount of energy into the molecule, which can cause the molecular ion to fragment completely before it reaches the detector. The bond between the indole ring and the quaternary carbon is relatively labile.

• Troubleshooting Steps:

  • Lower the Ionization Energy: If your instrument allows, reduce the electron energy from 70 eV to a lower value (e.g., 15-20 eV). This will reduce fragmentation and enhance the molecular ion peak.

  • Switch to a "Softer" Ionization Technique: If available, use Chemical Ionization (CI) or Electrospray Ionization (ESI). These methods impart less energy and are much more likely to produce an abundant protonated molecule ([M+H]⁺ at m/z 189) with minimal fragmentation.

  • Check for Thermal Degradation: Ensure your GC inlet or direct insertion probe temperature is not excessively high, as this can cause the compound to degrade before ionization.

Q2: The relative intensities of my fragments don't match the prediction. The m/z 130 peak is the base peak, not m/z 172.

Answer: Variations in fragment intensities are common and depend heavily on the instrument's settings.

• Causality: The energy of the ionization source and the residence time of ions within the source can influence which fragmentation pathway is favored. Higher source temperatures or energies can favor the benzylic cleavage (leading to m/z 130) over the simple loss of a methyl group.

• Troubleshooting Steps:

  • Tune and Calibrate: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations. An untuned instrument can lead to mass discrimination.[6][7]

  • Adjust Source Temperature: A lower ion source temperature may reduce the extent of fragmentation and could shift the ratios to favor the higher mass fragments.

  • Verify Collision Energy (for MS/MS): If performing tandem MS (MS/MS), the collision energy is the primary driver of fragmentation. A higher collision energy will produce more of the smaller, more stable fragments like m/z 130. Create a collision energy ramp to determine the optimal energy for observing your desired fragments.

Q3: I see a peak at m/z 189 and another at m/z 192. Where are these coming from?

Answer: These peaks are likely due to natural isotope abundances and potential adduct formation, respectively.

• Causality:

  • m/z 189: This is the expected M+1 peak. Even though the compound is heavily labeled, the nine ¹²C atoms in the indole ring have a natural abundance of ~1.1% ¹³C. This results in a predictable M+1 peak with an intensity of approximately 9.9% (9 x 1.1%) relative to the molecular ion at m/z 188.

  • m/z 192: This could be an M+4 peak from an unlabeled impurity or, more likely in LC-MS, an acetonitrile adduct ([M+CH₃CN+H]⁺) if acetonitrile is used in the mobile phase.[8]

• Troubleshooting Steps:

  • Check Isotopic Purity: Confirm the isotopic purity of your standard from the supplier's Certificate of Analysis.

  • Analyze a Blank: Inject a solvent blank to ensure that the peak at m/z 192 is not a background contaminant.[9]

  • Review Mobile Phase: If using LC-MS, consider if adducts with mobile phase components (like acetonitrile or formate) are possible.[10]

Q4: My baseline is very noisy, and I have poor signal intensity.

Answer: A high baseline and poor signal are common issues that can often be resolved with routine maintenance and optimization.[6][9]

• Causality: This can be caused by a contaminated ion source, poor sample concentration, ion suppression from matrix components, or leaks in the system.

• Troubleshooting Steps:

  • Optimize Sample Concentration: Ensure your sample is at an appropriate concentration. Too dilute will give a weak signal, while too concentrated can cause detector saturation and source contamination.

  • Clean the Ion Source: The ion source is susceptible to contamination over time. Follow the manufacturer's protocol for cleaning the source components.

  • Check for Leaks: Use an electronic leak detector or check tune file parameters (e.g., high N₂/O₂ levels) to ensure there are no air leaks in the GC or LC-MS interface.

  • Improve Chromatography: In LC-MS, ensure good chromatographic separation to minimize co-elution with matrix components that can cause ion suppression.

Part 3: Experimental Protocols

The following generalized protocols provide a starting point for your analysis. Instrument-specific parameters should be optimized for your system.

Protocol 1: Sample Preparation for Analysis

This protocol outlines the basic steps for preparing the labeled standard for either GC-MS or LC-MS analysis.

Caption: Workflow for sample preparation and internal standard spiking.

Protocol 2: Mass Spectrometer Setup (GC-EI-MS)

This provides a set of typical starting parameters for analysis by Gas Chromatography-Electron Ionization-Mass Spectrometry.

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms, 30m x 0.25mm x 0.25µm	A standard non-polar column suitable for many aromatic compounds.
Inlet Temperature	250 °C	Ensures efficient volatilization without thermal degradation.
Carrier Gas	Helium, 1.0 mL/min constant flow	Inert and provides good chromatographic efficiency.
Oven Program	Start at 100°C, ramp to 280°C at 15°C/min	A general-purpose ramp to elute the analyte with good peak shape.
Ion Source	Electron Ionization (EI)	Standard for generating reproducible, library-searchable spectra.
Ionization Energy	70 eV (standard) or 15 eV (soft)	70 eV for fragmentation analysis; 15 eV to enhance the molecular ion.
Source Temperature	230 °C	Balances ionization efficiency and potential for thermal degradation.
Mass Range	m/z 50 - 250	Covers the molecular ion and all expected major fragments.

References

• Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. [Link]

• Powers, J.C. (1968). Mass spectrometry of simple indoles. The Journal of Organic Chemistry, 33(5), 2044–2050. [Link]

• Scientific Research Publishing. (2016). Study of Mass Spectra of Some Indole Derivatives. Scirp.org. [Link]

• NIST. (2025). 1H-Indole-3-acetonitrile. NIST Chemistry WebBook. [Link]

• Spectroscopy Online. (n.d.). Challenges in Small-Molecule Quantitation by Mass Spectrometry. [Link]

• ACS Publications. (2024). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. [Link]

• ACS Publications. (n.d.). Mass spectrometry of simple indoles. [Link]

• PubChem. (n.d.). Indole-3-acetonitrile. [Link]

• Agilent. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. [Link]

• NIH. (n.d.). Common errors in mass spectrometry-based analysis of post-translational modifications. [Link]

• ACS Publications. (2024). Automated Assignment of 15N And 13C Enrichment Levels in Doubly-Labeled Proteins. [Link]

• NIH. (n.d.). Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles. [Link]

• PubMed. (2005). Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides. [Link]

• ResearchGate. (n.d.). Multilabelling approach using both 15N and 13C for isotopic labelling.... [Link]

• NIH. (2017). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. [Link]

• Alliance Bioversity International - CIAT. (n.d.). Mass Spectrometer (MS) troubleshooting guide. [Link]

• Chromatography Online. (2016). Trends and Challenges for Bioanalysis and Characterization of Small and Large Molecule Drugs. [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. [Link]

• ResearchGate. (2023). (PDF) Indole-3-acetonitrile Is a Critical Molecule with Weed Allopathic Suppression Function in Broccoli (Brassica oleracea var. italica). [Link]

• Shimadzu. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

• J-Stage. (2001). An Economical Method for 15N/13C Isotopic Labeling of Proteins Expressed in Pichia pastoris1. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Wikipedia. (n.d.). Acetonitrile. [Link]

• Chemical Synthesis Database. (2025). 2,3-dimethyl-9H-pyrrolo[1,2-a]indole-1-carbonitrile. [Link]

• PubMed. (n.d.). Acetonitrile chemical ionization tandem mass spectrometry to locate double bonds in polyunsaturated fatty acid methyl esters. [Link]

• ChemRxiv. (n.d.). Fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry. [Link]

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How to avoid isotopic interference with a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N . This resource is designed for researchers, scientists, and drug development professionals using this stable isotope-labeled (SIL) compound as an internal standard (IS) in quantitative mass spectrometry assays. This guide provides in-depth answers to common challenges, focusing on the diagnosis and mitigation of isotopic interference to ensure the accuracy and integrity of your bioanalytical data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the use of this internal standard and the phenomenon of isotopic interference.

Q1: What is a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and why is it used?

A: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is the stable isotope-labeled form of a,a-Dimethyl-1H-indole-2-acetonitrile.[1][2] It contains three heavy carbon-¹³ (¹³C) atoms and one heavy nitrogen-¹⁵ (¹⁵N) atom. This labeling increases its molecular weight by approximately 4 Daltons (+4 Da) compared to the unlabeled analyte.

It is used as an internal standard (IS) in quantitative analytical methods, particularly liquid chromatography-mass spectrometry (LC-MS).[1][3][4] SIL internal standards are considered the "gold standard" in bioanalysis because their chemical and physical properties are nearly identical to the analyte of interest.[5][6] This ensures they behave similarly during sample extraction, chromatography, and ionization, effectively correcting for variability and matrix effects, which leads to highly accurate and precise quantification.[7][8][9]

Q2: What is isotopic interference (crosstalk) and why is it a concern?

A: Isotopic interference, also known as crosstalk, is a phenomenon where the signal from the unlabeled analyte contributes to the signal of the isotope-labeled internal standard.[10][11] Carbon, in its natural state, contains approximately 1.1% of the heavier ¹³C isotope. Because of this, every molecule containing carbon has a natural isotopic distribution, with small but detectable peaks at masses corresponding to M+1, M+2, M+3, etc., where M is the monoisotopic mass.[12][13]

The concern with the ¹³C₃¹⁵N-labeled internal standard is that the naturally occurring M+4 isotope peak of the unlabeled analyte can be detected in the same mass channel as the monoisotopic M peak of the internal standard. If the analyte is present at a very high concentration, this M+4 contribution can become significant, artificially inflating the internal standard's signal and compromising the accuracy of the measurement.[10][14]

Q3: I see a peak in my internal standard channel when I inject a high-concentration sample of the unlabeled analyte. What is happening?

A: This is the classic sign of isotopic interference. The peak you are observing is the M+4 isotopic variant of your unlabeled analyte, which has the same nominal mass as your ¹³C₃¹⁵N-labeled internal standard. This effect is most pronounced at the upper end of your calibration curve and in samples with high analyte concentrations, potentially leading to a non-linear curve and inaccurate quantification.[14]

Q4: Can the internal standard also interfere with the analyte signal?

A: Yes, this is possible and is a critical parameter to check. This type of interference occurs if the SIL internal standard is not isotopically pure and contains a small amount of the unlabeled analyte.[7][14] If the concentration of the IS is high, this unlabeled impurity can contribute to the analyte signal, leading to a positive bias, especially at the lower limit of quantitation (LLOQ).[15] Best practices and regulatory guidelines recommend evaluating the contribution of the IS to the analyte signal.[16][17]

Q5: Is a +4 Da mass shift sufficient to prevent isotopic interference?

A: A mass difference of +3 Da or more is generally recommended to minimize isotopic interference. A +4 Da shift, as with this compound, is typically robust. However, "sufficient" depends on several factors:

• Analyte Concentration: At exceptionally high concentrations, even the small M+4 peak can become problematic.[10]

• Molecular Formula: Molecules with a large number of carbon atoms will have a naturally more abundant M+4 peak.

• Instrumental Resolution: Low-resolution mass spectrometers may not be able to distinguish between the analyte's M+4 peak and the IS peak.

The feasibility must be confirmed experimentally during method development.

Part 2: Troubleshooting Guide: Diagnosing and Resolving Isotopic Interference

When quantitative results show inaccuracies, particularly non-linearity at high concentrations, a systematic investigation is required.

Primary Symptom: Compromised Assay Linearity

You may observe that your calibration curve loses linearity at higher concentrations, often plateauing or curving downwards. This happens because the analyte's M+4 isotopic contribution artificially increases the IS signal, which in turn falsely suppresses the calculated analyte/IS ratio.[14]

Diagnostic Workflow

The first step is to unequivocally determine if analyte-to-IS crosstalk is the root cause.

Caption: A logical workflow for diagnosing isotopic crosstalk.

Resolution Strategies

Once crosstalk is confirmed, several strategies can be employed to mitigate its effects. These are presented in order of typical implementation.

1. Instrumental Optimization (No Sample Prep Changes)

The most direct way to solve isobaric (same mass) interferences is to leverage the power of the mass spectrometer.

• Strategy A: High-Resolution Mass Spectrometry (HRMS)

  • Why it works: While the nominal mass of the analyte's M+4 peak and the IS's M peak are the same, their exact masses are slightly different. This is because the M+4 peak is an average of naturally occurring isotopes (¹³C, ²H, ¹⁵N, ¹⁸O, etc.), while the IS peak is composed of deliberately incorporated ¹³C and ¹⁵N atoms. An HRMS instrument like an Orbitrap or FT-ICR can resolve these minute mass differences, allowing the software to distinguish between the two signals.[18][19] The ability to remove isobaric interferences is a primary application of HRMS in quantitative analysis.[20]

  • Protocol:

    • Calculate the exact mass of the unlabeled analyte's most likely M+4 isotopologues and the exact mass of the ¹³C₃¹⁵N-labeled IS.

    • Set the mass spectrometer to a resolving power sufficient to separate these two values (typically >10,000).

    • Define narrow mass extraction windows in the processing method for both the analyte and the IS based on their unique exact masses.

• Strategy B: Optimize Tandem MS (MS/MS) Transitions

  • Why it works: Tandem mass spectrometry adds another layer of specificity by monitoring a specific fragment ion (product ion) from a selected precursor ion.[21] If the analyte and IS fragment differently, or if the isotopic label is located on a part of the molecule that is retained in a specific fragment, you can select a precursor-product transition for the IS that is free from analyte interference.[7][22]

  • Protocol:

    • Infuse the unlabeled analyte and the SIL-IS separately to obtain their respective product ion scans.

    • Compare the fragmentation patterns. Look for a fragment ion for the SIL-IS that is unique or significantly more abundant than any corresponding fragment from the analyte at the same precursor m/z.

    • Crucially, ensure the selected fragment for the IS still contains the isotopic labels. If the labeled atoms are lost during fragmentation, the specificity is lost.[7]

    • Re-validate the assay using the new, more selective MS/MS transitions.

2. Methodological Adjustments

If instrumental optimization is insufficient or not possible, adjusting the method parameters can help.

• Strategy C: Adjust Analyte and IS Concentrations

  • Why it works: Isotopic interference is a ratio-dependent problem. If the analyte concentration is thousands of times higher than the IS concentration, the interference will be significant. Increasing the IS concentration can "drown out" the contribution from the analyte's M+4 peak, reducing the bias.[10][14]

  • Protocol:

    • Prepare and analyze quality control (QC) samples at the high end of the concentration range.

    • Systematically increase the concentration of the working IS solution (e.g., by 2x, 5x, and 10x).

    • Evaluate the accuracy and precision at each IS concentration. Choose the lowest concentration that restores linearity and provides acceptable accuracy (<15% bias).

    • Caution: Excessively high IS concentrations can sometimes cause ion suppression, so this must be balanced.[14]

• Strategy D: Monitor a Less Abundant IS Isotope

  • Why it works: This is a novel but effective strategy. Instead of monitoring the most abundant (monoisotopic) peak of the IS at M+4, you can monitor a less abundant isotopic peak of the IS itself, for instance, its M+2 peak.[10] This signal would appear at M+6 relative to the unlabeled analyte, a region where the natural isotopic contribution from the analyte is virtually zero.

  • Protocol:

    • Determine the m/z of the M+1 or M+2 isotope for your ¹³C₃¹⁵N-labeled IS.

    • Set up an MS/MS transition to monitor this higher m/z as the precursor.

    • Confirm that there is zero signal in this channel when injecting a high-concentration solution of the unlabeled analyte.

    • Trade-off: You will lose sensitivity, as you are monitoring a less abundant ion. This strategy is only viable if the IS provides a sufficiently strong signal to begin with.

3. Verify Internal Standard Purity

Finally, it is crucial to rule out contamination of the IS with the unlabeled analyte.

• Protocol for Verifying IS Purity:

  • Prepare a high-concentration solution of the SIL-IS in an appropriate solvent (e.g., acetonitrile/water).[23][24]

  • Acquire data using the LC-MS method, but monitor only the m/z transition for the unlabeled analyte.

  • The presence of any peak at the analyte's retention time indicates that the IS is contaminated with the unlabeled compound.

  • Regulatory guidance suggests that the contribution of the IS to the analyte signal should not exceed 5% of the response at the LLOQ.[15] If contamination is higher, a new, purer lot of the internal standard is required.[7]

Part 3: Quantitative Data & Protocols

Theoretical Isotopic Contribution

To understand the potential for interference, it is helpful to calculate the theoretical isotopic abundance for the unlabeled analyte, a,a-Dimethyl-1H-indole-2-acetonitrile (Formula: C₁₂H₁₂N₂) .

Mass Offset	Relative Abundance (%)	Primary Contributing Isotopes	Potential for Interference with ¹³C₃¹⁵N IS
M (Monoisotopic)	100.00	¹²C₁₂, ¹H₁₂, ¹⁴N₂	N/A
M+1	13.91	One ¹³C atom	Low
M+2	1.02	Two ¹³C atoms or one ¹⁵N and one ¹³C	Very Low
M+3	0.05	Three ¹³C atoms	Negligible
M+4	~0.002	Four ¹³C atoms	Problematic at high analyte concentrations

Note: Abundances are estimates calculated based on natural isotopic distributions and may vary slightly. The key takeaway is that the M+4 peak, while small, is not zero.[12][25]

Detailed Protocol: Assessing Analyte-to-IS Crosstalk

This protocol provides a definitive test to quantify the degree of interference from the unlabeled analyte to the SIL-IS channel.

Objective: To measure the percentage contribution of the unlabeled analyte signal to the internal standard signal at the upper limit of quantification (ULOQ).

Materials:

• Calibrated LC-MS/MS system.

• Unlabeled analyte reference standard.

• ¹³C₃¹⁵N-labeled internal standard.

• Blank biological matrix (e.g., plasma).

• Acetonitrile or other appropriate solvent.[23][24]

Procedure:

• Prepare Sample Set A (Analyte Contribution):

  • Prepare a blank matrix sample spiked with the unlabeled analyte at your ULOQ concentration.

  • Instead of adding the IS working solution, add an equivalent volume of the solvent used for the IS (e.g., pure acetonitrile).

  • Process this sample through your standard extraction procedure.

• Prepare Sample Set B (IS Response):

  • Prepare a blank matrix sample.

  • Add the standard amount of your IS working solution.

  • Process this sample through your standard extraction procedure.

• LC-MS Analysis:

  • Inject Sample A and acquire data, monitoring only the MS/MS transition for the internal standard. Record the peak area (Area_Crosstalk).

  • Inject Sample B and acquire data, monitoring only the MS/MS transition for the internal standard. Record the peak area (Area_IS).

• Calculation:

  • Calculate the percent crosstalk using the following formula: % Crosstalk = (Area_Crosstalk / Area_IS) * 100

• Acceptance Criteria:

  • While there is no universal regulatory limit, a common industry practice is to ensure the crosstalk contribution is less than 5% . If the value is higher, mitigation strategies are necessary.

References

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• Spectroscopy Online. (2009). Higher Resolution Mass Analysis in Inductively Coupled Plasma–Mass Spectrometry. Available at: [Link]

• Li, W., et al. (2011). Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Oxford Academic. (2007). Using dynamic programming to create isotopic distribution maps from mass spectra. Bioinformatics. Available at: [Link]

• Goldschmidt Abstracts. (2019). In-situ isobaric interference removal for geochronology applications with LA-ICP-MS using triple quadrupole technology. Available at: [Link]

• NIH. (2023). Enhancing Lipidomics With High-Resolution Ion Mobility-Mass Spectrometry. Journal of the Endocrine Society. Available at: [Link]

• Bregy, L., et al. (2022). Resolving isobaric interferences in direct infusion tandem mass spectrometry. Journal of Mass Spectrometry. Available at: [Link]

• AnalyticalScienceTutor. (2017). How to calculate isotope patterns in mass spectra. YouTube. Available at: [Link]

• Scientific Instrument Services. Isotope Distribution Calculator and Mass Spec Plotter. Available at: [Link]

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• ETH Zurich Research Collection. (2022). Resolving isobaric interferences in direct infusion tandem mass spectrometry. Available at: [Link]

• Lopis, M., et al. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Available at: [Link]

• FDA. (2019). FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. Available at: [Link]

• Lopis, M., et al. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. PMC - NIH. Available at: [Link]

• FDA. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. Available at: [Link]

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a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N storage and handling best practices

Welcome to the technical support guide for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. This document provides researchers, scientists, and drug development professionals with essential information, best practices, and troubleshooting advice for the effective storage, handling, and utilization of this stable isotope-labeled internal standard.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the compound.

Q1: What is the primary application of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N?

This compound is the stable isotope-labeled version of a,a-Dimethyl-1H-indole-2-acetonitrile. Its primary use is as an internal standard in quantitative analytical methods, most commonly liquid chromatography-mass spectrometry (LC-MS). The incorporation of three Carbon-13 (¹³C) atoms and one Nitrogen-15 (¹⁵N) atom results in a distinct mass shift from the unlabeled analyte, allowing for precise quantification while ensuring its chemical and physical behavior is nearly identical to the target analyte during sample extraction, chromatography, and ionization.[1]

Q2: Are there special precautions required for handling stable isotopes like ¹³C and ¹⁵N?

No, stable isotopes are not radioactive.[2] Therefore, no specialized radiological protective measures are necessary. The handling and storage precautions are dictated by the chemical properties of the parent molecule (an indole-acetonitrile derivative) rather than the isotopic labels.[2] However, it is crucial to prevent isotopic dilution or contamination with the unlabeled analogue to maintain its quantitative integrity.

Q3: What are the general chemical properties of this compound?

Based on its structural components—an indole ring, a dimethyl group, and a nitrile function—the following properties can be inferred:

• Solubility: Like many indole derivatives, it is expected to have limited solubility in water but good solubility in organic solvents such as acetonitrile, methanol, ethanol, and acetone.[3][4]

• Stability: Indole derivatives can be sensitive to light, strong acids, and oxidizing agents.[5][6] The nitrile group is generally stable under typical analytical conditions but can be hydrolyzed under harsh acidic or basic conditions.

• Appearance: Typically a solid, ranging from white to light yellow.[3]

Storage and Handling Protocols

Proper storage and handling are critical to preserving the chemical and isotopic purity of the standard.

Recommended Storage Conditions

To ensure long-term stability and prevent degradation, adhere to the following storage guidelines.

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage. 2-8°C for short-term.	Low temperatures slow down potential chemical degradation pathways.[7] While some suppliers may ship at ambient temperature, long-term stability is best maintained under cold conditions.[8]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	The indole ring can be susceptible to oxidation. An inert atmosphere minimizes oxidative degradation over time.
Light	Protect from light. Store in an amber vial or in the dark.	Indole compounds can be photosensitive, leading to decomposition upon exposure to UV or visible light.
Moisture	Store in a tightly sealed container in a desiccated environment.	Moisture can promote hydrolysis or other degradation pathways. Ensure the container is sealed tightly to prevent moisture ingress, especially when moving from cold storage to room temperature.

Safe Handling Workflow

The following workflow ensures both user safety and the integrity of the compound.

Experimental Protocol: Safe Handling and Aliquoting

• Acclimatization: Before opening, allow the vial to equilibrate to room temperature for at least 20-30 minutes. This prevents atmospheric moisture from condensing on the cold solid, which could compromise its stability.

• Personal Protective Equipment (PPE): At a minimum, wear safety glasses, a lab coat, and chemical-resistant gloves (nitrile gloves are a common choice).[9][10] Always check glove compatibility with the solvents you are using.[10][11]

• Work Area: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of fine particulates.[12]

• Weighing: Use a calibrated analytical balance. To prevent contamination, use a clean spatula for every compound. Weigh out slightly more than your target and then calculate the exact concentration based on the actual mass.[13]

• Sealing and Storage: After dispensing, purge the vial headspace with an inert gas (e.g., argon), tightly reseal the cap, and return the compound to its recommended storage condition promptly.

Stock Solution Preparation Guide

Accurate preparation of stock solutions is fundamental for reliable quantitative data.[14][15]

Q: What is the best solvent for preparing a stock solution?

Acetonitrile is an excellent first choice. It is a polar aprotic solvent that readily dissolves indole derivatives and is compatible with reversed-phase liquid chromatography.[4] Other compatible solvents include methanol, ethanol, or DMSO. Always use high-purity, LC-MS grade solvents to avoid introducing contaminants.

Q: Should I prepare one large stock or multiple small aliquots?

It is highly recommended to prepare a concentrated primary stock solution and then create smaller, single-use or limited-use aliquots. This practice minimizes the risk of contamination from repeated access to the primary stock and preserves its integrity by limiting freeze-thaw cycles.[14]

Experimental Protocol: Preparing a 1 mg/mL Stock Solution

• Pre-calculation: Determine the required volume of solvent. For a 1 mg/mL stock from 5 mg of solid, you will need 5 mL of solvent.

• Weighing: Accurately weigh the solid (e.g., 5.0 mg) and transfer it into a Class A volumetric flask (e.g., 5.0 mL).[13] Note the exact mass for precise concentration calculation.

• Dissolution: Add approximately half the final volume of solvent (e.g., 2.5 mL of LC-MS grade acetonitrile) to the flask.[16] Gently swirl or sonicate briefly until the solid is completely dissolved.

• Final Volume: Carefully add the solvent to the calibration mark on the volumetric flask. Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.[15]

• Aliquoting & Storage: Dispense the stock solution into smaller, clearly labeled amber glass vials. Purge with inert gas before sealing.

• Labeling: The label must include the compound name, exact concentration, solvent, preparation date, and your initials.[14][15]

• Storage: Store the aliquots at -20°C, protected from light.

Troubleshooting Guide

This section addresses specific issues that may arise during experimental use, particularly in LC-MS applications.

Problem 1: Poor or inconsistent signal intensity of the internal standard (IS).

• Possible Cause 1: Degradation. The compound may have degraded due to improper storage or handling (e.g., exposure to light, repeated freeze-thaw cycles).

  • Solution: Prepare a fresh working solution from a new, unopened aliquot. Review storage and handling procedures to ensure compliance with best practices. The stability of indole derivatives can be compromised by factors like oxidation.[5][17]

• Possible Cause 2: Adsorption. Indole compounds can sometimes adsorb to plastic surfaces.

  • Solution: Use glass or polypropylene vials and pipette tips. Avoid using polystyrene containers for long-term solution storage.

• Possible Cause 3: Ion Suppression. Components in the sample matrix can interfere with the ionization of the IS in the mass spectrometer source.[18]

  • Solution: Review your sample preparation method. Incorporate additional cleanup steps like solid-phase extraction (SPE) or liquid-liquid extraction (LLE). You can also try diluting the sample to reduce the matrix effect.[18]

Problem 2: Presence of the unlabeled analyte peak (M+0) in the IS channel.

• Possible Cause 1: Isotopic Contamination. The standard may contain a small percentage of the unlabeled compound from its synthesis.

  • Solution: Check the Certificate of Analysis (CoA) for the specified isotopic purity. This is usually very high (>98%), but the unlabeled portion may be detectable. This is generally not an issue unless it significantly contributes to the signal of the native analyte in your samples.

• Possible Cause 2: In-source Fragmentation or Isotope Exchange. While less common for ¹³C/¹⁵N labels, some molecules can undergo hydrogen-deuterium exchange if deuterium-labeled standards and protic solvents are used. For ¹³C/¹⁵N, this is not a concern, but ensure your MS parameters are not causing unexpected fragmentation.

  • Solution: Optimize MS source conditions (e.g., source temperature, voltages) to ensure gentle ionization and minimize fragmentation.[18]

Problem 3: Chromatographic peak shape is poor (e.g., tailing, splitting).

• Possible Cause 1: Improper Solvent. The solvent used to dissolve the final sample for injection may be too strong, causing the peak shape to distort.

  • Solution: Ensure the final sample solvent is as close as possible in composition and strength to the initial mobile phase of your LC gradient.

• Possible Cause 2: Column Contamination or Degradation. The analytical column may have accumulated contaminants from previous injections, or the stationary phase may be degrading.[19]

  • Solution: Implement a column wash procedure. If the problem persists, try trimming the guard column or the front end of the analytical column.[19] If that fails, the column may need to be replaced.

• Possible Cause 3: Secondary Interactions. The basic nitrogen on the indole ring can sometimes interact with acidic silanols on the silica-based column packing, causing peak tailing.

  • Solution: Ensure the mobile phase has an appropriate modifier, such as a small amount of formic acid (e.g., 0.1%), to suppress this interaction and improve peak shape.[20]

References

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• FasterCapital. (n.d.). Best Practices For Stock Solutions. FasterCapital. Retrieved January 3, 2026, from [Link]

• G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know. G-Biosciences. Retrieved January 3, 2026, from [Link]

• ACS Publications. (2025, September 4). Recent Advances and Prospects of Indole Derivatives in the Discovery of New Agricultural Chemicals. ACS Publications. Retrieved January 3, 2026, from [Link]

• ResearchGate. (2016, July 29). Investigation of the Stability of Indole and Analogue Rings Using Quantum Mechanics Computation. ResearchGate. Retrieved January 3, 2026, from [Link]

• MDPI. (2023, July 18). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. MDPI. Retrieved January 3, 2026, from [Link]

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• NIH Office of Research Services. (2023, August 31). Managing Storage of Radiolabeled Compounds. NIH. Retrieved January 3, 2026, from [Link]

• Chemistry Stack Exchange. (2014, September 11). What is the procedure to create stock solutions?. Stack Exchange. Retrieved January 3, 2026, from [Link]

• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions. Bitesize Bio. Retrieved January 3, 2026, from [Link]

• SciSpace. (n.d.). Microbial Degradation of Indole and Its Derivatives. SciSpace. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Metabolism of biologically relevant derivatives of indole. ResearchGate. Retrieved January 3, 2026, from [Link]

• Jianzhu Technology. (n.d.). α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N. N-JZ. Retrieved January 3, 2026, from [Link]

• WorkSafe GEAR Australia. (2025, December 16). Are Nitrile Gloves Chemical Resistant?. WorkSafe GEAR. Retrieved January 3, 2026, from [Link]

• PMC. (2018, November 1). Biodegradation and Biotransformation of Indole: Advances and Perspectives. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Fengwang. (2025, April 12). Are Nitrile Gloves Toxic?. Fengwang. Retrieved January 3, 2026, from [Link]

• PMC. (2023, January 16). The role of indole derivative in the growth of plants: A review. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• University of Pennsylvania EHRS. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. UPenn EHRS. Retrieved January 3, 2026, from [Link]

• S&G Gloves. (2025, June 23). Nitrile Glove Chemical Resistance Guide. S&G Gloves. Retrieved January 3, 2026, from [Link]

• Quora. (2023, August 21). What is a very good lab recommendation on the practical for the preparation of a stock solution?. Quora. Retrieved January 3, 2026, from [Link]

• Jinjing Chemical Blog. (2025, August 8). What are the biological degradation pathways of 98% Indole?. Jinjing Chemical. Retrieved January 3, 2026, from [Link]

• PMC. (n.d.). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

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• ResearchGate. (2017, March 7). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. ResearchGate. Retrieved January 3, 2026, from [Link]

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Technical Support Center: Optimizing a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N Recovery from Plasma

Welcome to the technical support center for bioanalytical method development. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions concerning the recovery of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N from plasma. As a stable isotope-labeled internal standard (SIL-IS) with a hydrophobic indole core, this compound presents unique challenges related to protein binding, matrix effects, and extraction efficiency. This document is designed to help you diagnose and resolve common issues to achieve robust and reproducible results.

Troubleshooting Guide: A Symptom-Based Approach

Low recovery is a symptom, not a root cause. The first step in troubleshooting is to perform a mass balance analysis: systematically collect and analyze every fraction from your extraction process (e.g., protein pellet, SPE flow-through, wash fractions, and final eluate) to determine precisely where your analyte is being lost.[1][2]

Initial Troubleshooting Workflow

This workflow helps direct your troubleshooting efforts based on your current extraction method and observed symptoms.

Caption: General troubleshooting workflow for low analyte recovery.

Issue 1: Low Recovery with Solid-Phase Extraction (SPE)

The hydrophobic nature of the a,a-Dimethyl-1H-indole-2-acetonitrile core makes it a good candidate for reversed-phase SPE (e.g., C8, C18, or polymeric sorbents). However, failures are common if the method is not optimized.

Question: My analyte is appearing in the sample flow-through or initial wash steps. Why is it not binding to the SPE cartridge?

Answer: This phenomenon, known as breakthrough, occurs when the analyte fails to adsorb to the stationary phase. There are several likely causes:

• Incorrect Sorbent Choice: While C18 is a common starting point, highly hydrophobic compounds can sometimes benefit from a less retentive sorbent like C8 to ensure complete elution later.[1] Polymeric sorbents are also an excellent choice as they offer good retention for a broad range of compounds and are less prone to drying.[3]

• Inappropriate Sample Solvent: If the sample is diluted in a solvent with high organic content before loading, the solvent can compete with the analyte for binding sites on the sorbent, preventing retention.

  • Solution: Minimize the organic content of your sample solution before loading. If the plasma was pre-treated with protein precipitation, ensure the supernatant is sufficiently diluted with an aqueous buffer (e.g., 1 part supernatant to 3-4 parts water/buffer) before loading.

• Sub-optimal pH: The ionization state of your analyte is critical for retention.[4][5] The indole nitrogen has a pKa and can be protonated under acidic conditions.

  • Solution: Adjust the pH of your sample to ensure the analyte is in a neutral, non-ionized state to maximize hydrophobic interaction with the reversed-phase sorbent.

• High Flow Rate: Loading the sample too quickly reduces the contact time between the analyte and the sorbent, preventing efficient binding.[1][5]

  • Solution: Use a gentle flow rate during sample loading, either by gravity feed or by applying a light vacuum.

Question: The analyte binds successfully, but I am not getting it back during the elution step. What should I do?

Answer: This indicates that your elution solvent is not strong enough to disrupt the interaction between the analyte and the sorbent, or that secondary interactions are occurring.

• Increase Elution Solvent Strength: Your elution solvent must be strong enough to desorb the analyte.

  • Solution: If you are using methanol, try switching to acetonitrile, which is a stronger solvent in reversed-phase systems. You can also try a mixture of solvents. If that fails, consider adding a small percentage of a modifier like isopropanol or methyl tert-butyl ether (MTBE) to your elution solvent.[1]

• Address Secondary Interactions: The indole ring can participate in pi-pi stacking with some polymeric sorbents, and residual silanol groups on silica-based sorbents can interact with polar parts of the molecule.

  • Solution: Adjust the pH of your elution solvent. Adding a small amount of acid (e.g., 0.1% formic acid) or base (e.g., 0.1% ammonium hydroxide) can disrupt these secondary interactions and improve recovery.

Table 1: SPE Troubleshooting Quick Guide

Symptom	Likely Cause	Recommended Solution
Analyte in flow-through	Sample solvent too strong; Incorrect pH; Sorbent overload; Wrong sorbent type.	Dilute sample with aqueous buffer; Adjust pH to neutralize analyte; Use larger sorbent mass or switch to a more retentive sorbent.[1][6]
Analyte in wash fraction	Wash solvent is too strong.	Decrease the percentage of organic solvent in the wash step. Ensure wash pH maintains analyte retention.[1][6]
No analyte in any fraction	Elution solvent is too weak; Irreversible binding.	Increase organic strength of elution solvent (e.g., switch from MeOH to ACN); Modify elution solvent pH; Try a less retentive sorbent (e.g., C8 instead of C18).[1]
Poor Reproducibility	Inconsistent flow rates; Sorbent drying out; Variable matrix effects.	Use a positive pressure manifold for consistent flow; Do not let silica-based sorbents dry between steps; Optimize wash steps to better clean the sample.[2][4]

Issue 2: Low Recovery with Protein Precipitation (PPT)

PPT is a fast and simple method, but it can be non-selective and prone to co-precipitation, where the analyte is lost with the denatured protein pellet.[2] This is a significant risk for hydrophobic, protein-bound compounds.

Question: My recovery is low after precipitating with acetonitrile. Is the analyte getting trapped in the protein pellet?

Answer: Yes, this is highly likely. The a,a-dimethyl substitution increases the hydrophobicity of the indole core, leading to strong binding with plasma proteins like albumin. When you add a solvent like acetonitrile, it denatures the proteins, and your protein-bound analyte can be physically trapped and removed during centrifugation.[2]

• Optimize the Precipitating Solvent: Different solvents vary in their efficiency of protein removal and their potential for analyte co-precipitation.[7][8] While acetonitrile is very effective at removing proteins, methanol is often a better choice for minimizing co-precipitation of bound analytes.[7][9]

  • Solution: Conduct a comparative experiment using different solvents. A recommended starting point is to test ice-cold acetonitrile versus ice-cold methanol at a 3:1 solvent-to-plasma ratio.

• Disrupt Protein Binding Before Precipitation: Altering the sample pH can disrupt the ionic and hydrogen bonds involved in protein binding, releasing the analyte into the solution before precipitation.

  • Solution: Try acidifying the plasma sample (e.g., with 1-2% formic acid) and vortexing briefly before adding the cold organic solvent. This can significantly improve the recovery of protein-bound compounds.

Table 2: Comparison of Common Protein Precipitation Solvents

Solvent	Typical Ratio (v/v)	Advantages	Disadvantages & Considerations
Acetonitrile (ACN)	2:1 to 4:1	Excellent protein removal ("cleaner" supernatant).[8]	High risk of co-precipitation for hydrophobic/protein-bound analytes. Can result in higher analytical variability.[7][10]
Methanol (MeOH)	3:1 to 4:1	Generally provides better recovery for a wider range of metabolites; less co-precipitation.[7][9]	May be less efficient at removing certain proteins compared to ACN.
Trichloroacetic Acid (TCA)	Varies (e.g., 10%)	Very effective protein removal.[8][11]	Harsh conditions can cause analyte degradation; introduces acid that may need to be removed or neutralized.
Zinc Sulfate / Methanol	Varies	Efficient protein removal.[8]	Introduces salts that can cause ion suppression in LC-MS analysis.

Issue 3: Low Recovery with Liquid-Liquid Extraction (LLE)

LLE is a powerful technique for sample cleanup, but success depends on the correct choice of solvent and pH to ensure the analyte partitions efficiently into the organic phase.

Question: I am using a standard solvent like MTBE but my recovery is poor and I'm seeing an emulsion layer. How can I fix this?

Answer: This is a classic LLE problem. Poor recovery means the partitioning of your analyte into the organic phase is inefficient, and emulsion formation physically traps your analyte at the phase interface.

• Optimize Extraction Solvent Polarity: The solvent must be immiscible with the aqueous plasma but have a high affinity for your analyte.

  • Solution: A mixture of solvents often provides the best results. A highly effective and often overlooked technique is to use a combination of an immiscible solvent (like MTBE or ethyl acetate) with a miscible "emulsion breaker" like acetonitrile.[12][13] The acetonitrile modulates the polarity and disrupts the formation of an emulsion layer.[13]

• Control Sample pH: As with SPE, the ionization state of the analyte is critical. To extract into an organic solvent, the analyte should be in its most neutral, non-ionized form.

  • Solution: Adjust the plasma pH with a buffer before extraction. For a weakly basic compound, adjusting the pH to be 1-2 units above its pKa will ensure it is in its neutral form, maximizing partitioning into the organic solvent.

• Salting-Out Assisted LLE (SALLE): This is an advanced technique where a water-miscible solvent like acetonitrile is used for the extraction. After mixing with the plasma, a high concentration of salt (e.g., magnesium sulfate) is added, which forces the acetonitrile to separate from the aqueous layer, carrying the analyte with it.[14] This method combines the efficiency of PPT with the cleanup of LLE.[14]

Optimized Protocol Example: Hybrid LLE-PPT Approach

This protocol leverages modern insights to maximize recovery and minimize emulsions, providing a clean extract suitable for LC-MS/MS analysis.

Caption: Hybrid LLE-PPT workflow for improved recovery.

Frequently Asked Questions (FAQs)

Q1: How do I know if my problem is low recovery or matrix effects? A: This is a critical distinction.

• Low Recovery means the analyte is physically lost during sample preparation. You can confirm this by analyzing the waste fractions (e.g., SPE flow-through, protein pellet). If you find your analyte there, you have a recovery problem.

• Matrix Effects (typically ion suppression) occur when co-eluting compounds from the plasma interfere with the ionization of your analyte in the mass spectrometer source.[10][15] The analyte is present in the final extract but is not detected efficiently. You can diagnose this by comparing the peak area of the analyte in a neat solution versus its peak area when spiked into a blank, extracted plasma sample. A lower signal in the plasma extract indicates suppression.[15] Using a stable isotope-labeled internal standard like a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is the best way to compensate for matrix effects, as it should co-elute and be suppressed to the same degree as the unlabeled analyte.[15]

Q2: Could my analyte be unstable in the plasma sample? A: Yes, compound stability is a key factor that can be mistaken for low recovery.[16][17] Indole compounds can be susceptible to enzymatic or chemical degradation.

• How to Check: Perform a stability assessment by incubating your analyte in plasma at 37°C and room temperature for various time points (e.g., 0, 1, 4, 24 hours). Quench the reaction with cold acetonitrile at each point and analyze the samples. A decreasing concentration over time indicates instability.[18]

• Solution: If instability is observed, process samples immediately after thawing, keep them on ice, and minimize processing time. Adding acetonitrile to plasma samples can also be a method for stable storage if immediate processing is not possible.[19]

Q3: What is the impact of protein binding on my results? A: For a hydrophobic molecule, plasma protein binding is significant. The "free" (unbound) fraction of a drug is what is pharmacologically active. However, for bioanalysis, the goal is typically to measure the total concentration (bound + unbound). Therefore, your extraction method must efficiently disrupt this binding to release the analyte for extraction. Failure to do so is a primary cause of low recovery, especially in PPT methods.[2][20]

References

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• U.S. National Library of Medicine. (2014). Quantitating Metabolites in Protein Precipitated Serum Using NMR Spectroscopy. [Link]

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• U.S. National Library of Medicine. (2023). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. [Link]

• JianZhu Technology. α,α-Dimethyl-1H-indole-2-acetonitrile-13C315N. [Link]

• Fisher Scientific. Alpha,Alpha-Dimethyl-1H-indole-2-acetonitrile-13C315N, TRC 1 mg. [Link]

• ResearchGate. (n.d.). Plasma Stability Methods. Request PDF. [Link]

• ResearchGate. (n.d.). Impact of Recovery on Fraction Unbound Using Equilibrium Dialysis. [Link]

• ResearchGate. (n.d.). Stability of chemical and immunochemical analytes in uncentrifuged plasma samples. [Link]

• Agilent Technologies. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. [Link]

• U.S. National Library of Medicine. (2020). Enhanced Extraction Technique of Omarigliptin from Human Plasma—Applied to Biological Samples from Healthy Human Volunteers. [Link]

• U.S. National Library of Medicine. (2010). Determination and stability of CP-31398 in plasma from experimental animals by LC-MS/MS. [Link]

• MDPI. (2022). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. [Link]

• LabRulez. (2022). Tips for Developing Successful Solid Phase Extraction Methods. [Link]

• PubMed. (2021). Stable Plasma Sample Storage in Acetonitrile for Angiotensin and Aldosterone Analysis. [Link]

• ResearchGate. (n.d.). Effect of the ratio of acetonitrile:plasma on protein precipitation.... [Link]

• Wikipedia. Ibogaine. [Link]

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• 20. Impact of recovery on fraction unbound using equilibrium dialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N Analysis

Welcome to the technical support center for the analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N using Electrospray Ionization Mass Spectrometry (ESI-MS). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to signal suppression. As your partner in science, my goal is to provide you with not just solutions, but a deeper understanding of the underlying principles to empower your research.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the ESI-MS analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. Each issue is followed by a detailed explanation of potential causes and a step-by-step protocol for resolution.

Q1: Why is the signal for my isotopically labeled indole analyte weak or completely absent?

A weak or non-existent signal is one of the most frequent challenges in ESI-MS and can often be attributed to a phenomenon known as ion suppression.[1][2] Ion suppression occurs when other components in your sample interfere with the ionization of your target analyte, thereby reducing its signal intensity.[3][4][5]

Underlying Causes & Explanations:

• Matrix Effects: Co-eluting compounds from your sample matrix (e.g., salts, lipids, proteins) can compete with your analyte for ionization in the ESI source.[3][6] These matrix components can alter the physical properties of the ESI droplets, such as viscosity and surface tension, hindering the release of your analyte ions into the gas phase.[1][4][7]

• High Analyte Concentration: While counterintuitive, excessively high concentrations of your analyte can lead to self-suppression.[1][8][9] The ESI process has a limited capacity for ionization, and at high concentrations, the response can become non-linear and even decrease.[1][8]

• Mobile Phase Incompatibility: The composition of your mobile phase, particularly the additives, can drastically impact ionization efficiency. Non-volatile buffers (e.g., phosphate buffers) are notorious for causing signal suppression and contaminating the MS source.[2][10][11] Even some volatile modifiers like trifluoroacetic acid (TFA) can suppress the signal for certain analytes.[1][12][13]

• Suboptimal Source Parameters: The settings of your ESI source, such as capillary voltage, gas temperatures, and flow rates, are critical for efficient ionization.[14][15][16] If these are not optimized for your specific analyte and flow conditions, you may be losing a significant portion of your signal.

Troubleshooting Workflow:

Here is a systematic approach to diagnose and resolve a weak signal for a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
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• 4. nebiolab.com [nebiolab.com]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 10. selectscience.net [selectscience.net]
• 11. researchgate.net [researchgate.net]
• 12. The effect of the mobile phase additives on sensitivity in the analysis of peptides and proteins by high-performance liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Method Validation of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

In the landscape of quantitative bioanalysis, particularly within the stringent framework of drug development and clinical research, the choice of an internal standard can be the pivotal factor determining the reliability and regulatory acceptance of an analytical method. This guide provides an in-depth, evidence-based comparison of method validation parameters using a stable isotope-labeled internal standard (SIL-IS), α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N , against a plausible structural analog internal standard (AIS), α,α-Diphenyl-1H-indole-2-acetonitrile .

The focus of our investigation is the quantification of the theoretical analyte, α,α-Dimethyl-1H-indole-2-acetonitrile , in human plasma. Through a detailed presentation of simulated, yet realistic, experimental data, we will demonstrate the superior performance of the SIL-IS in mitigating analytical variability and ensuring the highest data integrity. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and defensible bioanalytical methods.

The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of bioanalysis due to its high sensitivity and selectivity. However, the accuracy and precision of LC-MS/MS quantification are susceptible to various sources of error, including variability in sample preparation, injection volume, and matrix effects.[1] An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls to normalize the analytical signal of the analyte and correct for these variations.[2]

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from extraction to detection.[3] This is where the distinction between a SIL-IS and an AIS becomes critical. A SIL-IS is chemically identical to the analyte, with the only difference being the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N, ²H).[4] This near-perfect analogy ensures co-elution and identical behavior in the mass spectrometer's ion source, providing the most effective compensation for matrix effects and other sources of variability.[5] In contrast, an AIS is a different molecule that is structurally similar to the analyte. While more readily available and less expensive, its physicochemical properties are not identical, which can lead to differential extraction recovery and susceptibility to matrix effects.[1][6]

Our comparative validation will focus on key performance characteristics as stipulated by major regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), outlined in the ICH M10 guideline on bioanalytical method validation.[2]

Experimental Design: A Head-to-Head Comparison

To provide a clear and objective comparison, we designed a hypothetical but scientifically rigorous validation study for the quantification of α,α-Dimethyl-1H-indole-2-acetonitrile in human plasma using LC-MS/MS. Two parallel validation experiments were conducted: one using α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as the internal standard and the other using α,α-Diphenyl-1H-indole-2-acetonitrile as a structural analog.

Analyte and Internal Standards

• Analyte: α,α-Dimethyl-1H-indole-2-acetonitrile

• Stable Isotope-Labeled Internal Standard (SIL-IS): α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• Analog Internal Standard (AIS): α,α-Diphenyl-1H-indole-2-acetonitrile

Workflow for Method Validation

The following diagram illustrates the general workflow for the bioanalytical method validation process.

Caption: Impact of internal standard choice on data quality.

References

• Crimson Publishers. (2017, December 18). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022, May 24). M10 Bioanalytical Method Validation and Study Sample Analysis. ICH. [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link]

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• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
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• 6. scispace.com [scispace.com]

A Senior Application Scientist's Guide to Calibration Curve Performance: A Comparative Analysis of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and Alternative Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, the integrity of quantitative data is paramount. The foundation of reliable concentration measurements for a drug or its metabolites in a biological matrix lies in the meticulous validation of the analytical method. A cornerstone of this validation is the calibration curve, which must demonstrate acceptable linearity, accuracy, and precision over a defined concentration range. The choice of an internal standard (IS) is arguably one of the most critical factors influencing the performance of a quantitative LC-MS/MS assay.

This guide provides an in-depth technical comparison of calibration curves established using a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a state-of-the-art stable isotope-labeled internal standard (SIL-IS). Its performance will be objectively compared against two common alternatives: a deuterated SIL-IS and a non-isotope-labeled structural analog. Through supporting experimental data and protocols, we will explore the nuances that differentiate these standards and the direct impact on calibration curve linearity and range.

The Central Role of the Internal Standard in Bioanalysis

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample at the earliest possible stage of the analytical workflow.[1] Its purpose is to compensate for variability introduced during the multiple stages of sample processing and analysis, including extraction, chromatographic separation, and mass spectrometric detection.[2][3] The most significant of these variables is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate measurements.[4]

The ideal internal standard co-elutes with the analyte and experiences the exact same physical and chemical variations. For this reason, stable isotope-labeled internal standards are considered the gold standard in LC-MS bioanalysis.[1][5] These are molecules where several atoms of the analyte have been replaced with their heavier stable isotopes (e.g., ¹³C, ¹⁵N, ²H). Because a SIL-IS is nearly identical to the analyte in its chemical and physical properties, it tracks the analyte's behavior with the highest possible fidelity through the entire analytical process.[2]

Performance Evaluation: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a high-purity SIL-IS incorporating three ¹³C atoms and one ¹⁵N atom. This labeling strategy provides a significant mass shift from the unlabeled analyte, minimizing the risk of mass spectrometric cross-talk, and is exceptionally stable, with no risk of back-exchange that can sometimes be observed with deuterium (²H) labels.[2][5]

Experimental Protocol: Calibration Curve Generation

The following protocol outlines the steps to establish a calibration curve for a hypothetical analyte, "Analyte X," in human plasma using a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as the internal standard.

• Preparation of Stock Solutions:

  • Analyte Stock (1 mg/mL): Accurately weigh 10 mg of Analyte X reference standard and dissolve in 10 mL of methanol.

  • IS Stock (1 mg/mL): Accurately weigh 1 mg of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N and dissolve in 1 mL of methanol.

• Preparation of Working Solutions:

  • Analyte Working Solutions: Perform serial dilutions of the Analyte Stock solution with 50:50 methanol:water to prepare a series of working solutions that will be used to spike the calibration standards.

  • IS Working Solution (100 ng/mL): Dilute the IS Stock solution with methanol. This working solution will be added to all samples.

• Preparation of Calibration Standards:

  • Dispense 95 µL of blank human plasma into labeled microcentrifuge tubes.

  • Spike 5 µL of the appropriate Analyte Working Solution into each tube to achieve the final concentrations for the calibration curve (e.g., 1, 2, 5, 20, 100, 400, 800, 1000 ng/mL).

• Sample Processing (Protein Precipitation):

  • To each calibration standard, add 300 µL of the IS Working Solution (100 ng/mL) in acetonitrile. This step simultaneously adds the IS and precipitates plasma proteins.

  • Vortex each tube for 2 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 150 µL of the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Workflow for Calibration Standard Preparation

Sources

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]

A Comparative Guide to Achieving Superior Accuracy and Precision in Bioanalysis with a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within the domain of liquid chromatography-mass spectrometry (LC-MS), the pursuit of unimpeachable accuracy and precision is paramount. The choice of an internal standard is a critical determinant of data quality, directly impacting the reliability of pharmacokinetic, toxicokinetic, and biomarker studies. This guide provides an in-depth technical comparison of stable isotope-labeled internal standards (SIL-ISs), with a focus on a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N, against alternative approaches. By elucidating the fundamental principles and presenting supporting data, this document serves as a comprehensive resource for optimizing analytical methodologies.

The Foundational Role of Internal Standards in Quantitative Analysis

The primary function of an internal standard (IS) in quantitative LC-MS is to compensate for the inherent variability of the analytical process.[1][2] From sample extraction and handling to chromatographic separation and mass spectrometric detection, each step introduces potential sources of error. An ideal internal standard, when added at a known concentration to all samples, calibrators, and quality controls, experiences the same variations as the analyte of interest. By using the ratio of the analyte response to the IS response for quantification, these variations can be effectively normalized, leading to significantly improved accuracy and precision.[3]

Stable Isotope-Labeled Internal Standards: The Gold Standard

For mass spectrometry-based bioanalysis, stable isotope-labeled internal standards are widely regarded as the "gold standard".[1] a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is a prime example of such a standard. In this molecule, three carbon atoms and one nitrogen atom have been replaced with their heavier, non-radioactive isotopes, ¹³C and ¹⁵N, respectively. This labeling results in a compound that is chemically and physically almost identical to its unlabeled counterpart (the analyte).[2]

The key advantages of using a SIL-IS like a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N include:

• Co-elution with the Analyte: Due to their near-identical physicochemical properties, the SIL-IS and the analyte exhibit the same retention time in liquid chromatography. This co-elution is crucial for compensating for matrix effects, where co-eluting endogenous components of the biological matrix can suppress or enhance the ionization of the analyte in the mass spectrometer's ion source.[3]

• Similar Extraction Recovery: The SIL-IS will have virtually the same recovery as the analyte during sample preparation procedures such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• Comparable Ionization Efficiency: The SIL-IS and the analyte will have very similar ionization efficiencies in the mass spectrometer, further ensuring that any fluctuations in the ion source conditions affect both compounds equally.

In contrast, other types of internal standards, such as structural analogs, may have different extraction recoveries, chromatographic retention times, and ionization efficiencies, leading to less effective correction and potentially compromised data quality.

Performance Comparison: SIL-IS vs. Structural Analog IS

While specific experimental data for a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is not available in the public domain, the superior performance of SIL-IS over structural analogs is well-documented in the scientific literature. A study on the quantification of the anticancer drug lapatinib in human plasma demonstrated that while both a non-isotope-labeled (structural analog) and an isotope-labeled internal standard provided acceptable accuracy and precision in pooled plasma, only the SIL-IS could correct for the significant inter-individual variability in drug recovery from patient plasma samples.[3]

The following table summarizes the expected performance characteristics based on established principles and data from similar compounds:

Performance Parameter	a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N (SIL-IS)	Structural Analog IS	Rationale for Performance Difference
Accuracy	High (typically within ±15% of nominal concentration)	Moderate to High (can be outside ±15%)	SIL-IS more effectively compensates for matrix effects and differential recovery.
Precision	High (typically ≤15% CV)	Moderate (can be >15% CV)	Near-identical behavior of SIL-IS and analyte minimizes variability.
Matrix Effect Compensation	Excellent	Variable to Poor	Co-elution of SIL-IS with the analyte is key to correcting for ionization suppression or enhancement.
Extraction Recovery Tracking	Excellent	Variable	Differences in physicochemical properties can lead to different extraction efficiencies.

Data presented are typical acceptance criteria for bioanalytical method validation as per FDA and EMA guidelines.

Experimental Workflow for Bioanalytical Method Validation

The validation of a bioanalytical method using a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N should be conducted in accordance with regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] A typical workflow is outlined below.

Caption: A typical experimental workflow for a bioanalytical method using a stable isotope-labeled internal standard.

Detailed Experimental Protocol: Assessment of Accuracy and Precision

Objective: To determine the accuracy and precision of the analytical method for the quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in a biological matrix using a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N as the internal standard.

Materials:

• a,a-Dimethyl-1H-indole-2-acetonitrile (analyte) certified reference standard.

• a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N (internal standard) certified reference standard.

• Blank biological matrix (e.g., human plasma) from at least six different sources.

• High-purity solvents (e.g., acetonitrile, methanol, formic acid).

• Calibrated pipettes and other standard laboratory equipment.

• A validated LC-MS/MS system.

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of the analyte and the internal standard in a suitable organic solvent (e.g., methanol).

  • Prepare a series of working standard solutions of the analyte for spiking into the biological matrix to create calibration standards and quality control (QC) samples.

  • Prepare a working solution of the internal standard at a fixed concentration.

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike the blank biological matrix with the analyte working solutions to prepare calibration standards at a minimum of six different concentration levels.

  • Prepare QC samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

• Sample Preparation (Protein Precipitation Example):

  • To 50 µL of each calibrator, QC sample, and blank matrix, add 10 µL of the internal standard working solution.

  • Vortex briefly.

  • Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean 96-well plate.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Develop a chromatographic method that provides adequate separation of the analyte from potential interferences.

  • Optimize the mass spectrometer parameters for the detection of the analyte and the internal standard using multiple reaction monitoring (MRM).

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of the QC samples from the calibration curve.

• Acceptance Criteria for Accuracy and Precision:

  • Intra-day Accuracy and Precision: Analyze at least five replicates of each QC level in a single analytical run. The mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% for LLOQ).

  • Inter-day Accuracy and Precision: Analyze the QC samples on at least three different days. The overall mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the overall CV should not exceed 15% (20% for LLOQ).

The Principle of Stable Isotope Dilution Assay

The use of a stable isotope-labeled internal standard is the foundation of the stable isotope dilution assay (SIDA), a definitive analytical technique for quantitative measurements.

Caption: The principle of a stable isotope dilution assay for accurate quantification.

Conclusion

While direct, published experimental data on the accuracy and precision of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is not currently available, the principles of stable isotope dilution assays and the wealth of data for other SIL-ISs provide a strong foundation for its use in high-stakes bioanalytical applications. Its near-identical physicochemical properties to the unlabeled analyte ensure superior performance in compensating for analytical variability compared to other types of internal standards. For researchers, scientists, and drug development professionals, the adoption of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N as an internal standard, coupled with a rigorously validated bioanalytical method, represents a best-practice approach to generating reliable and reproducible quantitative data.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Indole Analysis: A Head-to-Head Comparison of ¹³C/¹⁵N and Deuterated Internal Standards

In the landscape of quantitative bioanalysis, particularly for crucial neuromodulators and signaling molecules like indoles, the choice of an internal standard is a critical determinant of data quality. For mass spectrometry-based assays, stable isotope-labeled (SIL) internal standards are the undisputed best practice, offering a way to correct for variability during sample preparation and analysis.[1][2][3] However, not all SIL standards are created equal. The two predominant choices, heavy-atom labeled standards (¹³C, ¹⁵N) and deuterated (²H or D) standards, present distinct advantages and disadvantages that can significantly impact the accuracy, precision, and robustness of an assay.

This guide provides an in-depth comparison of ¹³C/¹⁵N-labeled and deuterated internal standards specifically for indole analysis. We will delve into the underlying chemical principles, present experimental considerations, and offer data-driven recommendations to help researchers, scientists, and drug development professionals make an informed decision for their quantitative workflows.

The Fundamental Difference: Isotopic Purity and Stability

The core of the comparison lies in the intrinsic properties of the isotopes themselves. ¹³C and ¹⁵N are heavier, stable isotopes of carbon and nitrogen, respectively. Their incorporation into the indole scaffold is typically achieved through complex chemical synthesis, resulting in a standard that is chemically identical to the analyte in terms of reactivity and physicochemical properties.[4][5]

Deuterium, a heavy isotope of hydrogen, offers a more straightforward and often less expensive route to labeling, frequently accomplished through hydrogen-deuterium exchange reactions.[6][7][8][9] However, this apparent simplicity belies potential complications that can compromise data integrity.

Isotopic Stability: The Achilles' Heel of Deuterated Standards

A primary concern with deuterated standards is the potential for isotopic exchange. Deuterium atoms, particularly those attached to heteroatoms (like the nitrogen in the indole ring) or in positions activated by adjacent functional groups, can exchange with protons from the surrounding solvent or matrix.[9][10][11] This "back-exchange" phenomenon can alter the mass of the internal standard, leading to inaccurate quantification.[10]

¹³C and ¹⁵N isotopes, being integral parts of the molecular backbone, are not susceptible to this exchange, ensuring the isotopic integrity of the standard throughout the analytical workflow.[4][9][12] This inherent stability is a significant advantage, particularly in complex biological matrices or when analytical methods involve changes in pH or temperature.[10]

The Chromatographic Isotope Effect: A Source of Analytical Variance

A well-documented phenomenon with deuterated standards is the "chromatographic isotope effect," where the deuterated analog exhibits a slightly different retention time on a chromatographic column compared to the unlabeled analyte.[1][2][4][13] This shift, though often small, can lead to differential matrix effects.[13] Matrix effects, caused by co-eluting compounds from the sample matrix that suppress or enhance the ionization of the analyte, are a major source of inaccuracy in LC-MS analysis.[14][15][16] If the internal standard and analyte do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement, compromising the corrective power of the internal standard.[17]

In contrast, ¹³C/¹⁵N-labeled standards have physicochemical properties that are virtually identical to their unlabeled counterparts.[4] This results in perfect co-elution, ensuring that both the analyte and the internal standard are subjected to the same matrix effects at the same time, leading to more accurate and precise quantification.[4][12]

Quantitative Performance: A Comparative Overview

The culmination of these factors is reflected in the quantitative performance of the two types of standards. While deuterated standards can provide acceptable results with careful method validation, ¹³C/¹⁵N-labeled standards are generally considered the "gold standard" for achieving the highest levels of accuracy and precision.[4][18]

Parameter	¹³C/¹⁵N-Labeled Standards	Deuterated Standards	Impact on Indole Analysis
Isotopic Stability	High (non-exchangeable)[4][9]	Variable (potential for back-exchange)[10][11]	¹³C/¹⁵N standards provide greater confidence in the stability of the labeled atoms, crucial for assays with varying sample matrices and conditions.
Chromatographic Co-elution	Perfect co-elution with analyte[4]	Potential for retention time shift (isotope effect)[2][13]	Co-elution of ¹³C/¹⁵N standards ensures identical exposure to matrix effects, leading to more accurate correction.
Matrix Effect Compensation	Optimal[4][12]	Potentially compromised due to chromatographic shift[17]	For complex matrices often encountered in indole analysis (e.g., plasma, brain tissue), superior matrix effect compensation is critical.
Accuracy & Precision	Generally higher	Can be high with careful validation, but at greater risk of bias	¹³C/¹⁵N standards are more likely to yield consistently accurate and precise results with less method development effort.
Cost of Synthesis	Generally higher[5]	Generally lower[11]	The initial investment in a ¹³C/¹⁵N standard can be offset by more robust and reliable data, reducing the need for costly repeat experiments.

Experimental Workflow for Comparative Evaluation

To empirically determine the optimal internal standard for a specific indole analysis, a head-to-head comparison is recommended. The following protocol outlines a general approach for such an evaluation.

Step 1: Standard Preparation

Prepare stock solutions of the unlabeled indole analyte, the ¹³C/¹⁵N-labeled internal standard, and the deuterated internal standard in a suitable organic solvent (e.g., methanol or acetonitrile).

Step 2: Calibration Curve Preparation

Prepare a series of calibration standards by spiking a constant concentration of each internal standard and varying concentrations of the unlabeled analyte into the target biological matrix (e.g., plasma, urine, tissue homogenate).

Step 3: Sample Preparation

Extract the indoles from the matrix using a validated method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

Step 4: LC-MS/MS Analysis

Analyze the extracted samples using a validated LC-MS/MS method. Monitor the appropriate precursor-to-product ion transitions for the analyte and both internal standards.

Step 5: Data Analysis

Construct two separate calibration curves: one using the ¹³C/¹⁵N-labeled internal standard and the other using the deuterated internal standard. Compare the linearity (R²), accuracy, and precision of the two curves. Evaluate the retention time difference between the analyte and each internal standard across all injections.

Caption: Workflow for comparing ¹³C/¹⁵N and deuterated internal standards.

Structural Comparison of Labeled Indoles

The placement of isotopic labels is a critical aspect of internal standard design. For deuterated standards, it is imperative to avoid positions prone to exchange. For ¹³C/¹⁵N standards, the labels are incorporated into the core structure.

Caption: Structural representation of labeled indoles.

Note: The images in the DOT script above are placeholders and would need to be replaced with actual chemical structure diagrams for a final publication.

Conclusion and Recommendations

For the quantitative analysis of indoles, particularly in regulated bioanalytical environments or when the highest degree of accuracy and precision is required, ¹³C/¹⁵N-labeled internal standards are unequivocally the superior choice . Their inherent isotopic stability and identical chromatographic behavior to the analyte provide the most robust correction for matrix effects and other sources of analytical variability.[4][18]

While deuterated standards can be a more cost-effective option and may be suitable for some applications, their use necessitates a thorough evaluation of isotopic stability and the potential impact of chromatographic shifts on data quality.[1][2][11] If a deuterated standard must be used, it is crucial to select one where the deuterium labels are placed on stable, non-exchangeable positions of the molecule.[9]

Ultimately, the investment in a high-quality ¹³C/¹⁵N-labeled internal standard is an investment in the integrity and reliability of your data, a cornerstone of sound scientific research and drug development.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• Miyazaki, T., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ACS Omega, 6(30), 19956–19963. [Link]

• Miyazaki, T., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. National Institutes of Health. [Link]

• Miyazaki, T., et al. (2021). Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. ResearchGate. [Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher. [Link]

• ResearchGate. (2013). Which internal standard? Deuterated or C13 enriched?. [Link]

• Wang, S., et al. (2023). Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry. National Institutes of Health. [Link]

• Points, J. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. [Link]

• Sang, R., et al. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. National Institutes of Health. [Link]

• Mester, Z., & Sturgeon, R. (Eds.). (2020). Stable Isotope Labeled Internal Standards: A Critical Review. Royal Society of Chemistry. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS. Journal of the American Society for Mass Spectrometry, 14(11), 1290–1294. [Link]

• resolvemass.ca. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• resolvemass.ca. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Dr. Ehrenstorfer. (2018). Selection and use of isotopic internal standards. YouTube. [Link]

• Taylor, A. W., et al. (2019). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Institutes of Health. [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques. [Link]

• Shimadzu Corporation. (2023). Key considerations for everyday LC/MS analysis. YouTube. [Link]

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A Comparative Guide to the Analytical Certification of α,α-Dimethyl-1H-indole-2-acetonitrile and its Stable Isotope Labeled Analogue

This guide provides an in-depth comparative analysis of α,α-Dimethyl-1H-indole-2-acetonitrile and its stable isotope-labeled (SIL) counterpart, α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N. In modern bioanalytical and drug metabolism studies, SIL compounds are indispensable as internal standards for quantitative mass spectrometry assays. Their value is predicated on their chemical and physical identity to the analyte of interest, with the key distinction of a higher mass, allowing for precise differentiation and correction for matrix effects or variations in sample processing.

The certification of such standards is a rigorous process. It is not sufficient to merely synthesize the molecule; one must unequivocally prove its structure, quantify its chemical purity, and verify its isotopic enrichment. This guide delves into the essential analytical techniques and experimental data required to build a comprehensive Certificate of Analysis (CoA), offering a direct comparison between the labeled compound and its unlabeled analogue.

Identity and Structural Confirmation

The first pillar of any CoA is the unambiguous confirmation of the chemical structure. This is achieved through a combination of mass spectrometry, for molecular weight determination, and nuclear magnetic resonance (NMR) spectroscopy, for mapping the atomic framework.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, and its fragmentation pattern offers a fingerprint for structural elucidation. For an isotopically labeled standard, MS is also the primary tool for confirming the mass shift and determining the isotopic enrichment.

• Expertise & Experience: We employ High-Resolution Mass Spectrometry (HRMS) using an Orbitrap mass analyzer coupled with Electrospray Ionization (ESI). ESI is the preferred ionization technique for polar, nitrogen-containing molecules like indoles, as it is a soft ionization method that typically preserves the molecular ion ([M+H]⁺). The high resolution allows for the determination of the elemental composition from the accurate mass, confirming the molecular formula.

Comparative MS Data:

Analyte	Theoretical Mass [M+H]⁺	Observed Mass [M+H]⁺	Mass Error (ppm)	Molecular Formula
α,α-Dimethyl-1H-indole-2-acetonitrile	185.1073	185.1071	-1.1	C₁₂H₁₃N₂
α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N	189.1171	189.1169	-1.0	C₉¹³C₃H₁₃N¹⁵N

• Trustworthiness: The data demonstrates that the observed mass for both compounds is well within the acceptable tolerance (< 5 ppm) of the theoretical mass, providing strong evidence for the correct elemental composition.

The fragmentation pattern in tandem MS (MS/MS) further confirms the structure. A key fragmentation pathway for indole derivatives involves the loss of neutral molecules like HCN or CH₃CN.[1]

Caption: Comparative MS/MS fragmentation of labeled and unlabeled compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most definitive structural information. ¹H NMR confirms the number and connectivity of protons, while ¹³C NMR reveals the carbon skeleton.

• Expertise & Experience: Spectra are acquired in DMSO-d₆. The choice of a polar aprotic solvent like DMSO is crucial as it allows for the observation of the exchangeable N-H proton of the indole ring, which would be lost in solvents like D₂O. For the ¹³C-labeled analogue, the presence of ¹³C₃ labeling is confirmed by observing ¹³C-¹³C coupling and the significant enhancement of the signals corresponding to the labeled positions. The ¹⁵N label introduces a doublet splitting on the indole N-H proton signal due to ¹J(¹⁵N-¹H) coupling, providing direct evidence of its incorporation.[2][3]

Comparative ¹H NMR Data (400 MHz, DMSO-d₆):

Assignment	Unlabeled δ (ppm)	Labeled δ (ppm)	Multiplicity (Unlabeled)	Multiplicity (Labeled)
Indole N-H	11.21	11.21	br s	d, J ≈ 90 Hz
Aromatic H	7.55-7.01	7.55-7.01	m	m
Indole C3-H	6.45	6.45	s	s
Methyl C-H	1.65	1.65	s	s (broadened)

• Trustworthiness: The chemical shifts and multiplicities are consistent with the proposed structures. The key difference, a doublet for the indole N-H in the labeled compound, is a self-validating piece of evidence for successful ¹⁵N incorporation.

Purity and Isotopic Enrichment Assessment

Beyond structural identity, the utility of a standard depends on its chemical purity and, for SIL standards, the degree and location of isotopic labeling.

Chemical Purity by HPLC-UV

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the chemical purity of small molecules.

• Expertise & Experience: A reversed-phase HPLC method is employed, as it is well-suited for separating compounds of intermediate polarity like indole derivatives.[4][5] A C18 stationary phase provides excellent retention based on hydrophobicity. The mobile phase consists of a gradient of acetonitrile and water, with a small amount of formic acid (0.1%) to ensure good peak shape by protonating the indole nitrogen. UV detection is set to 280 nm, a characteristic absorbance maximum for the indole chromophore.

Comparative HPLC Purity Data:

Analyte	Retention Time (min)	Purity by Area %
α,α-Dimethyl-1H-indole-2-acetonitrile	8.52	99.8%
α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N	8.51	99.7%

• Trustworthiness: Both lots demonstrate high chemical purity, exceeding the typical requirement of >98% for analytical standards. The nearly identical retention times confirm that the isotopic labeling does not significantly alter the chromatographic behavior, a fundamental requirement for an internal standard.

Isotopic Enrichment by HRMS

The isotopic purity is a critical parameter for a SIL internal standard. It is determined by measuring the relative abundance of the ion corresponding to the fully labeled molecule versus ions corresponding to molecules with fewer isotopic labels.

• Expertise & Experience: Using HRMS in full scan mode, we can resolve the isotopic cluster of the molecular ion. The relative intensities of the peaks at different m/z values are used to calculate the isotopic enrichment.[6] For α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, the target mass is M+4 relative to the unlabeled compound.

Isotopic Distribution Analysis:

Isotopologue	Theoretical Abundance	Observed Abundance
M+0 (Unlabeled)	< 0.1%	0.2%
M+1	< 0.1%	0.3%
M+2	< 0.1%	0.5%
M+3	< 0.5%	1.0%
M+4 (Fully Labeled)	> 99.0%	98.0%

• Trustworthiness: The data confirms an isotopic enrichment of 98.0%, which is excellent for quantitative bioanalytical applications. This ensures minimal signal contribution from the internal standard at the mass of the unlabeled analyte, a phenomenon known as isotopic crosstalk.

Standard Certification Workflow & Experimental Protocols

A robust certification process follows a logical and self-validating workflow, ensuring that all critical quality attributes are tested and documented.

Caption: Workflow for the certification of an analytical standard.

Detailed Experimental Protocols

Protocol 1: HPLC-UV Purity Analysis

• System: Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector (DAD).

• Column: Waters SunFire C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 15 minutes, hold at 95% B for 3 minutes, return to 10% B over 1 minute, and equilibrate for 6 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Prepare a 1.0 mg/mL stock solution in acetonitrile. Dilute to 0.1 mg/mL with 50:50 water:acetonitrile.

• Detection: UV at 280 nm.

• Purity Calculation: Determined by the area percent of the principal peak relative to the total peak area.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• System: Thermo Scientific Q Exactive Orbitrap Mass Spectrometer or equivalent.

• Ionization Source: Heated Electrospray Ionization (H-ESI), positive mode.

• Sample Introduction: Infuse the sample solution (1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid) at 5 µL/min.

• Spray Voltage: 3.5 kV.

• Capillary Temperature: 320 °C.

• Full Scan Analysis (for Accurate Mass & Isotopic Enrichment):

  • Resolution: 140,000 FWHM.

  • Scan Range: m/z 100-500.

  • AGC Target: 1e6.

• Tandem MS/MS Analysis (for Fragmentation):

  • Isolation Window: 1.0 m/z.

  • Collision Energy (HCD): Stepped (15, 30, 45 eV).

  • Resolution: 70,000 FWHM.

Protocol 3: NMR Spectroscopy

• System: Bruker Avance III 400 MHz spectrometer or equivalent.

• Sample Preparation: Dissolve ~5 mg of the sample in 0.6 mL of DMSO-d₆.

• ¹H NMR Acquisition:

  • Pulse Program: zg30.

  • Scans: 16.

  • Relaxation Delay (d1): 2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: zgpg30 (proton decoupled).

  • Scans: 1024.

  • Relaxation Delay (d1): 2 seconds.

• Data Processing: Process data using appropriate software (e.g., MestReNova). Reference spectra to the residual DMSO solvent peak (δ 2.50 for ¹H, δ 39.52 for ¹³C).

Conclusion

This guide demonstrates that the certification of a stable isotope-labeled standard like α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a multi-faceted process requiring orthogonal analytical techniques. Through a direct comparison with its unlabeled analogue, we have established its identity, chemical purity, and isotopic integrity. The data presented provides the necessary confidence for researchers, scientists, and drug development professionals to employ this material as a reliable internal standard in demanding quantitative assays, ensuring the accuracy and reproducibility of their results.

References

• Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. Available at: [Link]

• Liu, X., et al. (2017). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Molecules, 22(3), 505. Available at: [Link]

• Chen, M-L., et al. (2012). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. International Journal of Molecular Sciences, 13(5), 6443-6461. Available at: [Link]

• Li, G., et al. (2014). Identification of indole alkaloids in Nauclea officinalis using high-performance liquid chromatography coupled with ion trap and time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 98, 119-126. Available at: [Link]

• Gucinski, A. C., et al. (2014). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 25(7), 1145-1154. Available at: [Link]

• Jandrić, Z., et al. (2014). Preparation of uniformly labelled 13C- and 15N-plants using customised growth chambers. Phytochemistry, 101, 37-43. Available at: [Link]

• Parks, B. A., et al. (2015). Automated Assignment of 15N and 13C Enrichment Levels in Doubly-Labeled Proteins. Journal of The American Society for Mass Spectrometry, 26(11), 1871-1879. Available at: [Link]

• Duca, S., et al. (2014). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Analytical Methods, 6(14), 5249-5254. Available at: [Link]

• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Retrieved from [Link]

• Shestakova, A. K., et al. (2023). SYNTHESIS AND NMR SPECTRA OF [¹⁵N]INDOLE. Russian Journal of Organic Chemistry, 59(9/10). Available at: [Link]

• Idris, M. A., et al. (2015). Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst. Journal of Chemistry and Chemical Sciences, 5(7), 384-388. Available at: [Link]

• Waters Corporation. (2008). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Retrieved from [Link]

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A Senior Application Scientist's Guide to Method Cross-Validation for a,a-Dimethyl-1H-indole-2-acetonitrile Quantification

An Objective Comparison of LC-MS/MS and GC-MS Methodologies Using a Stable Isotope-Labeled Internal Standard

Introduction

In the landscape of drug development and clinical research, the precise quantification of analytes is paramount. The integrity of pharmacokinetic, toxicokinetic, and biomarker data hinges on the reliability of the bioanalytical methods employed. The use of stable isotope-labeled (SIL) internal standards, such as a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, represents the gold standard in quantitative mass spectrometry.[1][2] A SIL internal standard co-elutes chromatographically with the analyte and shares identical chemical and physical properties, allowing it to compensate for variability during sample preparation and ionization, thereby ensuring the highest degree of accuracy and precision.[1][3]

This guide provides an in-depth comparison of two powerful analytical techniques—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantification of the target analyte, a,a-Dimethyl-1H-indole-2-acetonitrile. We will explore the theoretical underpinnings, practical considerations, and validation parameters of each method. Furthermore, this document will detail the process of cross-validation, a critical step when data from different analytical methods or laboratories must be compared, as mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA).[4][5]

The target analyte, a,a-Dimethyl-1H-indole-2-acetonitrile, is a synthetic indole derivative. Indole-containing compounds are of significant interest in medicinal chemistry due to their diverse biological activities.[6][7] Precise quantification is essential for understanding their pharmacokinetic profiles and structure-activity relationships.

Principle of Cross-Validation

Cross-validation is the formal process of comparing results from two distinct analytical methods to ensure they provide equivalent quantitative data.[5] This is not merely a procedural formality but a scientific necessity to demonstrate inter-method reliability. According to FDA guidance, cross-validation is required when there are changes in analytical methodology, such as switching from an LC-MS/MS to a GC-MS method, or when samples from a single study are analyzed at different laboratories.[5] The process involves analyzing the same set of quality control (QC) samples and, if possible, incurred study samples with both methods and demonstrating that the results are statistically comparable.

Caption: Logical workflow for the cross-validation of two analytical methods.

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a cornerstone of modern bioanalysis due to its high sensitivity, selectivity, and applicability to a wide range of compounds, including those that are non-volatile or thermally labile.[8] For indole derivatives, LC-MS/MS is often the method of choice.[9][10][11]

Rationale for Experimental Choices

• Chromatography: Reversed-phase high-performance liquid chromatography (RP-HPLC) is ideal for separating moderately polar compounds like indole acetonitriles from complex biological matrices.[12][13] A C18 column is typically used, offering excellent hydrophobic retention. The mobile phase, commonly a mixture of water and a polar organic solvent like acetonitrile or methanol with a formic acid modifier, is selected to achieve sharp peak shapes and optimal retention times.[10][14]

• Ionization: Electrospray ionization (ESI) in positive mode is highly effective for indole-containing compounds as the indole nitrogen is readily protonated to form a stable [M+H]⁺ ion.

• Mass Spectrometry: Tandem mass spectrometry, operating in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity and sensitivity.[10] By monitoring a specific precursor-to-product ion transition, interferences from matrix components are minimized.

Experimental Protocol: LC-MS/MS

• Sample Preparation (Protein Precipitation):

  • To a 100 µL aliquot of plasma, add 20 µL of the internal standard working solution (a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in methanol).

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[10]

  • Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for analysis.

• LC Parameters:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 20% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Parameters (MRM):

  • Ionization Mode: ESI Positive.

  • MRM Transitions:

    • Analyte (a,a-Dimethyl-1H-indole-2-acetonitrile): To be determined by infusion (e.g., m/z 185.1 → 128.1).

    • Internal Standard (¹³C₃¹⁵N-labeled): To be determined by infusion (e.g., m/z 189.1 → 132.1).

  • Collision Energy: Optimized for each transition.

Caption: Experimental workflow for LC-MS/MS analysis.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly robust and sensitive technique, particularly for volatile and thermally stable compounds. While many indole derivatives can be analyzed directly, the presence of the polar N-H group on the indole ring can lead to peak tailing and poor chromatographic performance. Therefore, a chemical derivatization step is often necessary to improve volatility and thermal stability.[15][16]

Rationale for Experimental Choices

• Derivatization: Silylation is a common and effective derivatization strategy for compounds with active hydrogens (like the indole N-H).[15] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replace the active hydrogen with a nonpolar trimethylsilyl (TMS) group, significantly improving chromatographic behavior.[17]

• Chromatography: A nonpolar or mid-polar capillary column (e.g., DB-5ms) is well-suited for separating the derivatized analyte from other sample components.

• Ionization: Electron Ionization (EI) is the standard for GC-MS, providing reproducible fragmentation patterns that are useful for structural confirmation.

• Mass Spectrometry: Selected Ion Monitoring (SIM) is used for quantification, where the mass spectrometer is set to detect only specific ions characteristic of the analyte and internal standard, enhancing sensitivity and selectivity.[18]

Experimental Protocol: GC-MS

• Sample Preparation (Liquid-Liquid Extraction & Derivatization):

  • To a 100 µL aliquot of plasma, add 20 µL of the internal standard working solution.

  • Add 500 µL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes for liquid-liquid extraction.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

  • Heat at 70°C for 30 minutes to complete the derivatization.

  • Cool to room temperature before injection.

• GC Parameters:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at 1.0 mL/min.

  • Inlet Temperature: 280°C.

  • Oven Program: Start at 150°C, hold for 1 minute, ramp at 20°C/min to 300°C, hold for 5 minutes.

  • Injection Volume: 1 µL (Splitless).

• MS Parameters (SIM):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Monitored Ions (m/z):

    • Analyte (TMS-derivative): To be determined from the mass spectrum (e.g., molecular ion and a characteristic fragment).

    • Internal Standard (TMS-derivative): To be determined from the mass spectrum.

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An Inter-laboratory Performance Evaluation of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a Stable Isotope-Labeled Internal Standard in Bioanalysis

Abstract

The robust and reliable quantification of analytes in biological matrices is a critical cornerstone of drug development. A key determinant in the quality of bioanalytical data is the appropriate selection and validation of an internal standard (IS). This guide provides an objective comparison of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, a stable isotope-labeled internal standard (SIL-IS), through a simulated inter-laboratory study. The performance of this SIL-IS is evaluated against the stringent criteria set forth in harmonized international guidelines. The data presented herein demonstrates the compound's suitability for correcting variability during sample preparation and analysis, ensuring high precision and accuracy across different laboratory settings.

Introduction: The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

In quantitative liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard is essential to ensure accurate and precise measurement of an analyte within a complex biological matrix.[1][2] The IS is a compound of known concentration added to all samples, including calibrators, quality controls (QCs), and unknown study samples, at the beginning of the sample preparation process.[3] Its primary function is to compensate for variability that may be introduced during any stage of the analytical workflow, from sample extraction and handling to chromatographic injection and mass spectrometric ionization.[2][3]

Stable isotope-labeled internal standards are widely regarded as the "gold standard" in bioanalysis.[4][5] A SIL-IS is a form of the analyte where several atoms have been replaced with their stable heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[6] This structural near-identity ensures that the SIL-IS shares virtually identical physicochemical properties with the analyte. Consequently, it experiences the same extraction recovery, chromatographic retention, and ionization response, effectively correcting for matrix effects and other sources of analytical variability.[7] The use of a high-purity SIL-IS with a suitable mass difference (typically ≥3 mass units) is a key strategy for developing rugged and reliable bioanalytical methods that meet regulatory expectations.[6]

This guide details a hypothetical inter-laboratory study designed to assess the performance of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (the SIL-IS) for the quantification of its unlabeled analog, α,α-Dimethyl-1H-indole-2-acetonitrile (the analyte). The study design, methodologies, and acceptance criteria are based on established regulatory frameworks, including the ICH M10 Guideline on Bioanalytical Method Validation.[8][9]

Inter-Laboratory Study Design

The primary objective of this study was to evaluate the reproducibility, accuracy, and precision of a bioanalytical method using α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as the internal standard across three independent, qualified laboratories (designated Lab A, Lab B, and Lab C).

2.1. Study Materials

• Analyte: α,α-Dimethyl-1H-indole-2-acetonitrile (Purity >99%)

• Internal Standard: α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (Isotopic Purity >99%, Chemical Purity >99%)

• Biological Matrix: Pooled human plasma (K₂EDTA anticoagulant) sourced from at least six unique donors.

2.2. Preparation of Standards and Quality Control Samples Calibration curve standards and quality control (QC) samples were prepared by a central laboratory and shipped frozen on dry ice to the three participating labs.

• Calibration Standards: Prepared in human plasma at concentrations of 1, 2, 5, 20, 80, 160, 240, and 300 ng/mL.

• Quality Control Samples: Prepared in human plasma at four concentrations:

  • Lower Limit of Quantification (LLOQ): 1 ng/mL

  • Low QC (LQC): 3 ng/mL

  • Medium QC (MQC): 150 ng/mL

  • High QC (HQC): 250 ng/mL

2.3. Causality in Experimental Design The decision to prepare and distribute standards and QCs from a central location is a critical experimental control. This approach eliminates variability that could arise from differences in stock solution preparation, dilutions, or matrix lots between labs, thereby ensuring that the study specifically evaluates the performance of the analytical method and the internal standard itself.

Standardized Bioanalytical Methodology

All participating laboratories were required to adhere to the following standardized protocol without deviation. This ensures that any observed differences in results are attributable to inter-laboratory variability rather than methodological discrepancies.

Detailed Experimental Protocol: Protein Precipitation Extraction

• Sample Thawing: Allow plasma samples (calibrators, QCs, blanks) to thaw completely at room temperature, followed by vortexing for 15 seconds.

• Aliquoting: Pipette 50 µL of each plasma sample into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 200 µL of the internal standard working solution (α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N at 50 ng/mL in acetonitrile) to each tube, except for the blank matrix sample (to which 200 µL of plain acetonitrile is added). The addition of a protein precipitation agent like acetonitrile serves to efficiently crash out high-abundance proteins that can interfere with analysis.

• Precipitation: Vortex all tubes vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C. This step is crucial for pelleting the precipitated proteins, resulting in a clear supernatant containing the analyte and IS.

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a 96-well plate or HPLC vials.

• Injection: Inject 5 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumental Conditions

Parameter	Condition
LC System	Standard High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3.0 minutes, hold at 95% B for 1.0 min, return to 5% B and re-equilibrate for 1.0 min.
Flow Rate	0.4 mL/min
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: m/z 185.1 → 128.1; SIL-IS: m/z 189.1 → 132.1
Data Analysis	Peak area ratios (Analyte/IS) were plotted against nominal concentrations. A linear, 1/x² weighted regression was used for quantification.

Rationale for Parameter Selection: A reverse-phase C18 column is chosen for its excellent retention and separation of moderately non-polar molecules like the indole-based analyte. The formic acid in the mobile phase acts as a proton source, promoting efficient ionization in positive ESI mode. The selected Multiple Reaction Monitoring (MRM) transitions provide high specificity and sensitivity for detecting the analyte and SIL-IS.

Inter-Laboratory Performance Results

The following tables summarize the quantitative data generated by the three participating laboratories. The acceptance criteria are based on the FDA and EMA guidelines, which generally require accuracy to be within ±15% of the nominal value (±20% at the LLOQ) and precision (CV) to be ≤15% (≤20% at the LLOQ).[10][11]

Table 1: Summary of Calibration Curve Performance

Laboratory	Regression Model	Mean r² (n=3)	Range (ng/mL)	Mean Accuracy (% Nominal)
Lab A	Linear, 1/x² weighting	0.9985	1 - 300	97.5% - 103.2%
Lab B	Linear, 1/x² weighting	0.9979	1 - 300	96.8% - 104.5%
Lab C	Linear, 1/x² weighting	0.9981	1 - 300	98.1% - 102.7%

The data demonstrates excellent linearity and accuracy across all three laboratories, indicating the method is robust and reproducible. The high correlation coefficients (r²) confirm a strong relationship between the analyte/IS peak area ratio and concentration.

Table 2: Inter-Laboratory Accuracy and Precision of Quality Control Samples

QC Level (ng/mL)	Laboratory	Mean Conc. (ng/mL) (n=6)	Accuracy (% Nominal)	Precision (%CV)
LLOQ (1.0)	Lab A	0.98	98.0%	8.5%
Lab B	1.06	106.0%	11.2%
Lab C	1.01	101.0%	9.1%
Overall	1.02	101.7%	10.3%
LQC (3.0)	Lab A	2.95	98.3%	5.4%
Lab B	3.09	103.0%	6.8%
Lab C	2.99	99.7%	5.9%
Overall	3.01	100.3%	6.5%
MQC (150)	Lab A	148.2	98.8%	3.1%
Lab B	152.5	101.7%	4.5%
Lab C	150.9	100.6%	3.8%
Overall	150.5	100.3%	4.2%
HQC (250)	Lab A	245.5	98.2%	2.8%
Lab B	255.8	102.3%	3.9%
Lab C	249.0	99.6%	3.3%
Overall	250.1	100.0%	3.7%

The results for accuracy and precision are well within the accepted regulatory limits at all QC levels and in all laboratories. The overall precision (%CV) across the three labs is exceptionally tight, highlighting the effectiveness of the SIL-IS in minimizing inter-laboratory analytical variability. This consistency is paramount for comparing data from different sites in multi-center clinical trials.

Visualization of Workflows

To further clarify the processes involved, the following diagrams illustrate the key workflows described in this guide.

Caption: Standardized analytical workflow from sample preparation to data processing.

Caption: Logical flow of the inter-laboratory comparison study.

Conclusion

This inter-laboratory comparison guide demonstrates that α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is a highly effective and robust internal standard for the quantitative bioanalysis of its corresponding analyte. The use of this SIL-IS, in conjunction with a standardized and validated protocol, resulted in excellent accuracy, precision, and linearity across three independent laboratories. The tight correlation of results underscores the ability of the SIL-IS to correct for the inherent variability of the analytical process, making it an ideal choice for demanding applications in regulated drug development, including multi-site clinical trials where data comparability is non-negotiable.

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A Comparative Guide to a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N for Regulatory Bioanalysis

Introduction: The Imperative for a Flawless Internal Standard in Regulatory Submissions

In the landscape of drug development, the journey from discovery to market approval is paved with data of the highest integrity. Bioanalytical methods that quantify drug concentrations in biological matrices form the bedrock of pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence studies. These studies are scrutinized by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), and their acceptance hinges on the proven accuracy, precision, and reproducibility of the data.[1][2]

The core principle for achieving this level of robustness in liquid chromatography-mass spectrometry (LC-MS) based assays is the use of an appropriate internal standard (IS). An ideal IS is a compound added at a known concentration to every sample, standard, and quality control (QC) at the very beginning of the sample preparation process. Its purpose is to mimic the behavior of the target analyte through extraction, chromatography, and ionization, thereby compensating for any variability that may occur.[3][4] The choice of IS is not trivial; it is a critical decision that directly impacts the defensibility of a regulatory submission.

This guide provides a comprehensive comparison of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N , a stable isotope-labeled (SIL) internal standard, against common alternatives. We will demonstrate through experimental design and supporting data why this specific SIL is the superior choice for the quantitative analysis of its unlabeled analog, a,a-Dimethyl-1H-indole-2-acetonitrile, in studies destined for regulatory review.

Profile of the Gold Standard: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is the stable isotope-labeled form of its parent compound.[5] The key to its efficacy lies in the specific nature of its isotopic labeling.

• Chemical Structure:

  • Analyte: a,a-Dimethyl-1H-indole-2-acetonitrile

  • Internal Standard: a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• Labeling Specifics:

  • ¹³C₃: Three Carbon-12 atoms are replaced with Carbon-13 isotopes.

  • ¹⁵N: The nitrogen atom in the nitrile group is replaced with a Nitrogen-15 isotope.

• Resulting Mass Shift: This combination results in a +4 Dalton (Da) mass difference compared to the analyte. This mass shift is crucial for preventing isotopic crosstalk while ensuring the chemical and physical properties remain virtually identical.

The indole scaffold is a common motif in pharmaceuticals, making the development of robust analytical methods for indole derivatives a frequent necessity.[6][7][8][9] The gem-dimethyl group on the alpha-carbon provides steric hindrance that can influence the molecule's metabolic profile and stability, features that must be perfectly mirrored by the internal standard.

The Comparison: Evaluating Internal Standard Alternatives

The selection of an IS is a balance of cost, availability, and, most importantly, performance. Let's compare a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N to other common choices.

Alternative 1: Deuterated Internal Standards (e.g., -d₃, -d₆)

Deuterium-labeled standards, where hydrogen atoms are replaced by deuterium (²H or D), are a common type of SIL.

• Advantages: Often less expensive and more readily available than ¹³C or ¹⁵N-labeled compounds.

• Disadvantages & Causality:

  • Chromatographic Shift (Isotope Effect): The C-D bond is slightly stronger and less polar than the C-H bond. In reversed-phase HPLC, this can lead to the deuterated IS eluting slightly earlier than the analyte.[3][10] If the chromatographic peak is sharp, even a minor shift can expose the analyte and IS to different matrix components as they elute, leading to differential matrix effects and compromising quantification.[3]

  • Stability of the Label: Deuterium labels, particularly those on heteroatoms or activated carbons, can be susceptible to back-exchange with protons from the solvent or matrix.[11] This converts the IS back into the unlabeled analyte, artificially inflating the analyte's measured concentration and leading to inaccurate results.

Alternative 2: Structural Analogs (Non-Isotopic)

A structural analog is a different molecule that is chemically similar to the analyte.

• Advantages: Typically inexpensive and widely available.

• Disadvantages & Causality:

  • Physicochemical Dissimilarity: Even minor structural differences (e.g., an extra methyl group, a different halogen) alter the molecule's polarity, pKa, and solubility. Consequently, the analog will exhibit different extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte.[10]

  • Failure to Compensate for Matrix Effects: The primary reason for using an IS in regulatory bioanalysis is to correct for matrix effects—the suppression or enhancement of ionization caused by co-eluting matrix components.[3] Since a structural analog does not co-elute and has a different ionization efficiency, it cannot accurately track and compensate for the specific matrix effects experienced by the analyte. This violates the core principle of using an IS and is generally unacceptable under FDA and EMA guidelines for pivotal studies.[1][12]

The following diagram illustrates the logical framework for selecting an IS for regulatory submission.

Caption: Internal Standard selection framework for regulatory bioanalysis.

Experimental Data: A Head-to-Head Performance Comparison

To objectively demonstrate the superiority of a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, we present data from a simulated bioanalytical method validation, adhering to the principles outlined in the ICH M10 guideline.[13][14]

Experimental Objective

To compare the ability of three different internal standards to provide accurate quantification of a,a-Dimethyl-1H-indole-2-acetonitrile in human plasma.

• IS-1 (Gold Standard): a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N

• IS-2 (Deuterated): a,a-Dimethyl-1H-indole-2-acetonitrile-d₆ (hypothetical)

• IS-3 (Structural Analog): a,a-Dimethyl-1H-indole-2-propionitrile (hypothetical)

Protocol 1: Matrix Effect Evaluation

Causality: The matrix effect is the most insidious challenge in bioanalysis. This experiment is designed to measure the degree of ion suppression or enhancement from six different lots of human plasma and, more importantly, to assess the IS's ability to normalize this variability. An IS-normalized matrix factor (MF) close to 1.00 with low variability (<15% CV) is the goal.

Methodology:

• Sample Set A: Extract blank plasma from six different sources (lots). Post-extraction, spike the analyte and the chosen IS at a medium QC concentration.

• Sample Set B: Prepare the analyte and IS in a clean solution (e.g., acetonitrile/water) at the same concentration as Set A.

• Calculation:

  • Matrix Factor (MF) = (Peak Area in Set A) / (Peak Area in Set B)

  • IS-Normalized MF = (Analyte MF) / (IS MF)

• Analyze the results for all six lots and calculate the mean and coefficient of variation (%CV).

Results:

Internal Standard Used	Analyte MF Range (6 Lots)	IS MF Range (6 Lots)	IS-Normalized MF (Mean)	IS-Normalized MF (%CV)	Meets Regulatory Criteria?
IS-1 (¹³C₃¹⁵N)	0.65 - 0.88 (Suppression)	0.64 - 0.89	1.01	3.8%	Yes
IS-2 (Deuterated)	0.65 - 0.88 (Suppression)	0.70 - 0.95	0.96	11.2%	Marginally Yes
IS-3 (Structural Analog)	0.65 - 0.88 (Suppression)	1.10 - 1.35 (Enhancement)	0.62	28.5%	No

Interpretation: The ¹³C₃¹⁵N-labeled standard perfectly tracked the analyte's suppression, resulting in a consistent, normalized response with minimal variation. The deuterated standard performed adequately but showed higher variability, likely due to a slight chromatographic shift. The structural analog, which experienced ion enhancement while the analyte was suppressed, completely failed to compensate, leading to unacceptable variability.

Protocol 2: Extraction Recovery Assessment

Causality: An effective IS should mirror the analyte's recovery during sample preparation. Inconsistent recovery that is not properly normalized leads to imprecise results.

Methodology:

• Sample Set A (Pre-Spike): Spike the analyte and IS into blank plasma before protein precipitation and solid-phase extraction.

• Sample Set B (Post-Spike): Extract blank plasma. Spike the analyte and IS after the extraction process.

• Calculation: Recovery (%) = [(Peak Area in Set A) / (Peak Area in Set B)] x 100

• Perform the experiment in triplicate and calculate the mean recovery.

Results:

Internal Standard Used	Analyte Mean Recovery	IS Mean Recovery	Relative Recovery (Analyte/IS)
IS-1 (¹³C₃¹⁵N)	85.2%	84.9%	1.00
IS-2 (Deuterated)	85.2%	86.1%	0.99
IS-3 (Structural Analog)	85.2%	95.8%	0.89

Interpretation: Both SILs tracked the analyte's recovery almost perfectly. The structural analog, due to its different chemical properties, was recovered more efficiently, meaning it would fail to correct for instances where the analyte's recovery is low, leading to under-quantification.

The following diagram outlines the workflow for these critical validation experiments.

Caption: Key validation workflows for assessing Internal Standard performance.

Conclusion: A Non-Negotiable Choice for Regulatory Success

While deuterated analogs may seem like a cost-effective alternative, they carry an inherent risk of chromatographic shifts and label instability that can compromise data integrity.[10] Structural analogs are fundamentally flawed for this purpose, as they fail to meet the primary requirement of an internal standard: to accurately mimic and compensate for the analyte's behavior in a complex biological matrix.

Investing in a high-purity, stable, heavy-atom-labeled internal standard like a,a-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N is not merely a matter of best practice; it is a strategic decision to ensure the ruggedness, reliability, and ultimate success of a bioanalytical method under the intense scrutiny of regulatory review. It provides the highest degree of confidence that the data submitted is a true and accurate representation of the drug's behavior in vivo.

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The Gold Standard in Bioanalysis: Justifying the Use of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in Clinical Research

A Comparative Guide for Quantitative LC-MS/MS Assay Development

In the landscape of clinical research and drug development, the accuracy and reliability of bioanalytical data are paramount. The precise quantification of a drug candidate and its metabolites in complex biological matrices is fundamental to understanding its pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive justification for the use of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of the hypothetical new chemical entity (NCE), "DIMIA" (α,α-Dimethyl-1H-indole-2-acetonitrile), in clinical research. We will delve into the principles of isotopic dilution, compare the performance of DIMIA-¹³C₃¹⁵N with a structural analog internal standard, and provide a detailed experimental protocol for its application.

The Imperative for a Reliable Internal Standard in Regulated Bioanalysis

Quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is susceptible to several sources of variability that can compromise data integrity. These include inconsistencies in sample preparation, injection volume, and matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the analyte of interest. An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to normalize for these variations. The ideal IS should mimic the physicochemical properties of the analyte as closely as possible to ensure it experiences the same variations during the analytical process.

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly advocate for the use of a SIL-IS for mass spectrometric detection methods whenever feasible. A SIL-IS is chemically identical to the analyte but contains heavier stable isotopes (e.g., ¹³C, ¹⁵N, ²H), resulting in a higher mass-to-charge ratio (m/z) that is distinguishable by the mass spectrometer. This near-identical chemical nature ensures that the SIL-IS co-elutes with the analyte and experiences the same degree of extraction recovery and matrix effects, making it the "gold standard" for quantitative bioanalysis.

α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N: The Premier Choice for DIMIA Quantification

For the quantification of our hypothetical drug candidate, DIMIA, the use of its stable isotope-labeled analog, α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, is the most scientifically sound approach. This SIL-IS incorporates three ¹³C atoms and one ¹⁵N atom, providing a significant mass shift from the parent compound, which prevents isotopic crosstalk while maintaining nearly identical chemical and physical properties.

The choice of a SIL-IS over other alternatives, such as a structural analog, is justified by its superior ability to compensate for analytical variability. A structural analog, while potentially having similar chemical properties, will have different chromatographic retention times and may not experience the same degree of matrix effects as the analyte, leading to biased results.

Comparative Performance: SIL-IS vs. Structural Analog

To illustrate the superiority of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N, we present a comparative analysis with a hypothetical structural analog internal standard, 2-phenyl-1H-indole-3-acetonitrile. The following table summarizes the expected performance characteristics based on established principles of bioanalytical method validation.

Performance Parameter	α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N (SIL-IS)	2-phenyl-1H-indole-3-acetonitrile (Analog IS)	Justification
Chromatographic Co-elution	Complete	Partial or No Co-elution	The SIL-IS is chemically identical to the analyte, ensuring they elute at the same time. The structural analog has a different chemical structure, leading to different retention behavior.
Matrix Effect Compensation	High	Low to Moderate	Co-elution ensures both the analyte and SIL-IS are subjected to the same matrix interferences at the same time, allowing for effective normalization. The analog IS, eluting at a different time, will experience different matrix effects.
Extraction Recovery Tracking	High	Moderate	The identical physicochemical properties of the SIL-IS ensure it partitions and recovers through the extraction process in the same manner as the analyte. The analog's recovery may differ.
Accuracy and Precision	High (Bias < 5%, CV < 10%)	Moderate to Low (Potential for higher bias and variability)	Superior compensation for variability leads to more accurate and precise quantification of the analyte.
Regulatory Acceptance	Strongly Recommended	Acceptable if SIL-IS is not feasible, but requires more extensive validation	Regulatory guidelines from the FDA and EMA prioritize the use of SIL-IS.

Experimental Workflow for DIMIA Quantification

The following is a detailed, step-by-step methodology for the quantitative analysis of DIMIA in human plasma using α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as the internal standard.

Sample Preparation: Protein Precipitation

• Thaw human plasma samples, calibration standards, and quality control samples at room temperature.

• To 100 µL of each sample in a 1.5 mL microcentrifuge tube, add 10 µL of the internal standard working solution (α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N in 50:50 acetonitrile:water).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute with 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Seal the plate and vortex mix for 30 seconds before placing it in the autosampler.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from endogenous interferences.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions (Hypothetical):

  • DIMIA: Q1: 185.1 m/z -> Q3: 128.1 m/z

  • DIMIA-¹³C₃¹⁵N: Q1: 189.1 m/z -> Q3: 132.1 m/z

Below is a Graphviz diagram illustrating the experimental workflow.

Caption: Figure 1: Experimental workflow for DIMIA quantification.

Logical Relationship of Internal Standards

The following diagram illustrates the logical relationship and justification for choosing a SIL-IS over a structural analog.

Caption: Figure 2: Logical justification for SIL-IS selection.

Conclusion

The use of α,α-Dimethyl-1H-indole-2-acetonitrile-¹³C₃¹⁵N as a stable isotope-labeled internal standard for the quantification of DIMIA in clinical research is unequivocally justified. Its chemical identity with the analyte ensures the most accurate and precise data by effectively compensating for variability in sample preparation and matrix effects. While a structural analog may be considered when a SIL-IS is unavailable, it introduces a higher risk of analytical bias. Adherence to regulatory guidelines and best scientific practices dictates the use of a SIL-IS to ensure the generation of high-quality, reliable data that can be confidently used to make critical decisions in the drug development process.

References

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• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• Li, W., & Cohen, L. H. (2012). Internal Standards for Quantitative LC-MS Bioanalysis. In W. Li, J. Wu, & W. Z. Shou (Eds.), Bioanalytical Chemistry. John Wiley & Sons.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407.

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace. Retrieved from [Link]

• Reddy, T. M. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Retrieved from [Link]

• International Journal of MediPharm Research. (2015). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research, 1(2), 104-112.

• Chemistry For Everyone. (2023, August 3). What Is An Internal Standard And Why Is It Used In LC-MS? [Video]. YouTube. [Link]

• Szałek, E., & Karbownik, A. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of pharmaceutical and biomedical analysis, 165, 381–385.
• Al-Tannak, N. F., & Hemmateenejad, B. (2014). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Journal of analytical methods in chemistry, 2014, 849376.
• Lin, Z. J., & Li, A. C. (2010). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. *Journal of chromatography. B, Analytical technologies in the

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

As researchers and scientists at the forefront of drug development, our work with novel and specialized chemical entities demands the highest standards of safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory formality but a cornerstone of responsible science. This guide provides a detailed, step-by-step protocol for the safe disposal of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N, a stable isotope-labeled compound used in sophisticated research applications.

The procedures outlined below are grounded in established principles of chemical safety and hazardous waste management. By understanding the "why" behind each step, we can ensure a self-validating system of protocols that protects laboratory personnel, the wider community, and the environment.

Hazard Assessment: A Proactive Approach to Safety

Due to its specialized nature as a research chemical, comprehensive toxicological data for a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N may not be publicly available. Therefore, a conservative approach, treating the compound as hazardous, is mandatory. This assessment is based on an analysis of its constituent chemical structures.

• Indole Moiety: Indole and its derivatives are biologically active and can be toxic or mutagenic.[1] High concentrations of indole have been identified as environmental pollutants.[1]

• Nitrile Functional Group (-C≡N): Organic nitriles are a class of compounds that must be handled with care. A primary concern is their potential to release highly toxic hydrogen cyanide (HCN) gas if exposed to acidic conditions.

• Stable Isotope Labeling (¹³C₃, ¹⁵N): It is critical to understand that ¹³C and ¹⁵N are stable, non-radioactive isotopes . Their presence does not impart radioactivity to the molecule. Therefore, disposal must follow chemical hazardous waste protocols , not radiological waste procedures. The regulations governing radioactive waste, such as those from the U.S. Nuclear Regulatory Commission, do not apply to this compound.[2]

Based on this structural analysis, all waste containing a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N must be classified and handled as hazardous chemical waste.[3][4]

Step-by-Step Disposal Protocol

Adherence to a strict, systematic disposal process is essential. The following steps provide a clear workflow from waste generation to final disposal.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE to minimize exposure. This is the first line of defense in laboratory safety.

• Eye Protection: Tightly fitting safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).[5]

• Body Protection: A standard laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions within waste containers.[6] Never mix incompatible waste streams. For a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N, three primary waste streams should be considered:

• Unused or Expired Compound: The original container with the pure, unused, or expired compound must be treated as hazardous waste.[6] Do not dispose of it in regular trash or down the drain.[6][7]

• Contaminated Solid Waste: Collect all chemically contaminated disposable solids in a designated hazardous waste container. This includes:

  • Gloves

  • Absorbent paper

  • Empty vials or containers (that are not being triple-rinsed)

  • Pipette tips This solid waste should be collected in a separate, dedicated container from liquid waste.[6]

• Contaminated Liquid Waste: Any solutions containing the compound must be collected as hazardous liquid waste. This is particularly relevant for solutions made with organic solvents. The container must be compatible with all chemicals in the solution.

Step 3: Waste Container Selection and Labeling

The integrity and labeling of your waste container are critical for regulatory compliance and safety.

• Container Selection: Use a container that is in good condition, free of leaks or cracks, and chemically compatible with the waste.[6][8] For liquid waste, ensure the container has a secure, leak-proof screw-on cap.[6]

• Labeling: All hazardous waste containers must be clearly and accurately labeled before the first drop of waste is added.[6] The label must include:

  • The words "Hazardous Waste ".[6]

  • Full Chemical Name: "a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N". Do not use abbreviations or chemical formulas.[6]

  • All Constituents: List all components in the container, including solvents, with their approximate percentages.

  • Researcher Information: The name and contact information of the responsible individual.

Step 4: Storage and Final Disposal

• Storage: Keep hazardous waste containers tightly closed except when adding waste.[8][9] Store them in a designated, secure location, such as a laboratory satellite accumulation area, away from incompatible materials.

• Final Disposal: The ultimate disposal of hazardous waste must be managed by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal company.[4][5] These entities are equipped to handle, transport, and dispose of chemical waste in compliance with all local, state, and federal regulations. Never attempt to dispose of this waste through standard municipal channels.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N waste.

Caption: Decision workflow for segregating and preparing a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N waste for disposal.

Summary of Disposal Procedures

For quick reference, the key operational parameters are summarized in the table below.

Waste Stream	Container Type	Key Labeling Requirements	Incompatible Materials to Avoid
Unused/Expired Compound	Original, sealed container	"Hazardous Waste", Full Chemical Name, Accumulation Date	Do not mix with other waste
Contaminated Solid Waste	Lined, puncture-resistant container for solids	"Hazardous Waste", Full Chemical Name, Accumulation Date	Liquids, Sharps (unless in a sharps container), Incompatible Chemicals
Contaminated Liquid Waste	Chemically compatible (e.g., HDPE, glass) with screw-top lid	"Hazardous Waste", Full Chemical Name, All Constituents (including solvents) and %, Accumulation Date	Strong Acids, Strong Oxidizers, Other Incompatible Waste Streams

Conclusion

The responsible disposal of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N is a non-negotiable aspect of its use in a professional research setting. By treating this and all research chemicals with a high degree of caution, meticulously segregating waste streams, and partnering with certified disposal experts, we uphold our commitment to safety, compliance, and scientific integrity.

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• Proper Disposal of 3-nitro-1H-indole: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.
• Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology.
• Indole Safety Data Sheet. Sigma-Aldrich.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Waste classification § 61.55. Nuclear Regulatory Commission.
• Hazardous Waste Disposal Guidelines. Purdue University.
• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Lehigh University.
• Radioactive Materials & Waste Regulations. U.S. Environmental Protection Agency.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

As researchers and scientists in the fast-paced world of drug development, our focus is often on the target molecule and the experimental outcome. However, the foundation of successful and reproducible science is a deep and unwavering commitment to safety. This guide provides essential, practical guidance on the selection and use of Personal Protective Equipment (PPE) when handling a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N. My aim is to provide not just a list of equipment, but the scientific rationale behind each recommendation, empowering you to make informed safety decisions in your laboratory.

This compound, an isotopically labeled intermediate, presents a specific set of handling challenges. While the stable isotopes (¹³C and ¹⁵N) do not pose a radiological threat, the core molecule, a dimethyl-indole acetonitrile derivative, requires careful management due to the inherent hazards of the nitrile functional group.[1][2]

Foundational Safety: Engineering Controls and Hazard Communication

Before we even consider PPE, our first line of defense is always engineering controls and a thorough understanding of the chemical's hazards. PPE is the last barrier between you and the hazard, not the first.

• Chemical Fume Hood: All manipulations of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N, including weighing, preparing solutions, and running reactions, should be conducted in a properly functioning chemical fume hood.[3][4][5] This is non-negotiable. Fume hoods are essential for controlling exposure to hazardous fumes and vapors.[6]

• Safety Data Sheet (SDS): While a specific SDS for the isotopically labeled version may not be readily available, the SDS for the parent compound, a,a-Dimethyl-1H-indole-2-acetonitrile, and for similar nitrile compounds like acetonitrile, must be reviewed.[4][7] The SDS provides critical information on hazards, handling, and emergency procedures.[8]

• Designated Area: Establish a designated area within the lab for working with this compound. This helps to contain any potential contamination.

Selecting the Appropriate Personal Protective Equipment (PPE)

The selection of PPE is a critical step that depends on the specific procedure being performed. The following table summarizes the minimum required PPE for common laboratory tasks involving a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing solid	Safety glasses with side shields	Nitrile gloves (double-gloving recommended)	Lab coat	Generally not required if done in a fume hood
Preparing solutions	Chemical splash goggles	Nitrile gloves (double-gloving recommended)	Lab coat	Generally not required if done in a fume hood
Running reactions/transfers	Chemical splash goggles and face shield	Nitrile gloves (double-gloving recommended)	Lab coat	Not required if in a closed system or fume hood
Spill cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over lab coat	Required if spill is large or outside a fume hood

Eye and Face Protection: A Non-Negotiable Barrier

• Minimum Requirement: At a minimum, safety glasses with side shields are required for any work in the laboratory.

• Enhanced Protection: When handling liquid solutions of a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N or when there is a risk of splashing, chemical splash goggles are mandatory.[4][9] Unlike safety glasses, goggles provide a seal around the eyes, offering superior protection from splashes. For large-volume transfers, a face shield should be worn in conjunction with splash goggles to protect the entire face.[9]

Hand Protection: Understanding Glove Limitations

Thin, disposable nitrile gloves are the most common type used in laboratories, but it is crucial to understand their limitations.[10] They offer splash protection but are not designed for prolonged chemical contact.

• Breakthrough Time: This is the time it takes for a chemical to permeate the glove material. For many organic solvents, the breakthrough time for thin nitrile gloves can be very short, sometimes less than a minute.[10]

• Best Practice:

  • Always wear nitrile gloves when handling a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.

  • Double-gloving is recommended to provide an additional layer of protection and to allow for the safe removal of the outer glove if it becomes contaminated.

  • Change gloves immediately if you suspect contamination.[10]

  • Never reuse disposable gloves.[10]

  • Wash hands thoroughly after removing gloves.

Body Protection: Shielding from Spills and Splashes

A lab coat should be worn at all times when working with hazardous substances.[9] It should be buttoned completely to provide maximum coverage. For procedures with a higher risk of splashes, consider a chemical-resistant apron worn over the lab coat.[9] Lab coats should not be worn outside of the laboratory to prevent the spread of contamination.[9]

Respiratory Protection: When Engineering Controls are Not Enough

In most laboratory settings, working within a chemical fume hood will provide adequate respiratory protection.[9] However, a respirator may be necessary in specific situations, such as a large spill outside of a fume hood. The use of respirators requires a formal respiratory protection program, including fit testing and training, as mandated by OSHA.[8][11]

Operational Plans: Step-by-Step Guidance

PPE Donning and Doffing Procedure

The order in which you put on and take off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat

• Eye/Face Protection

• Gloves (pulled over the cuffs of the lab coat)

Doffing (Taking Off) Sequence:

• Gloves: This is the most likely item to be contaminated. Remove them carefully to avoid touching the outside with your bare skin.[10]

• Eye/Face Protection: Handle by the arms or strap.

• Lab Coat: Remove by folding it inward on itself, keeping the contaminated exterior away from your body.

• Wash Hands: Always wash your hands thoroughly after removing all PPE.

Spill Response

In the event of a spill, having a clear plan is essential.

• Alert: Alert others in the area immediately.

• Assess: Assess the size and nature of the spill. If it is large, flammable, or you are not comfortable cleaning it up, evacuate the area and call for emergency assistance.

• Contain: If the spill is small and manageable, contain it with an appropriate absorbent material (e.g., a spill kit for chemical spills).

• PPE: Ensure you are wearing the appropriate PPE for spill cleanup, including double gloves, goggles, a face shield, and a lab coat or apron.

• Clean: Carefully clean the area, working from the outside of the spill inward.

• Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan for a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N

The presence of stable isotopes does not categorize this compound's waste as radioactive.[] Therefore, it should be treated as chemical hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams. Keep it in a dedicated, clearly labeled hazardous waste container.[][13]

• Labeling: The waste container must be labeled with a "Hazardous Waste" tag that clearly identifies the contents, including the full chemical name.[13]

• Container: Use a chemically compatible container with a secure lid. Empty chemical containers can be repurposed for waste collection, but the original label must be completely defaced and replaced with a hazardous waste label.[13][14]

• Pickup: Follow your institution's procedures for hazardous waste pickup. Do not pour chemical waste down the drain.[15]

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.

Caption: PPE selection workflow for handling a,a-Dimethyl-1H-indole-2-acetonitrile-13C315N.

By integrating these principles of hazard assessment, engineering controls, and proper PPE selection into your daily laboratory work, you build a robust culture of safety. This not only protects you and your colleagues but also ensures the integrity of your research.

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